4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• CAS: 1817687-98-1

Core Science & Biosynthesis

Molecular Structure and Pharmacophore Analysis of Difluorophenyl Triazolones: A Technical Guide

Topic: Molecular Structure and Pharmacophore Analysis of Difluorophenyl Triazolones Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The difluorophenyl triazolone scaffold represents a privileged structural motif in modern medicinal chemistry and agrochemical design. Characterized by the fusion of a metabolically robust 2,4-difluorophenyl ring and a polar, hydrogen-bond-rich 1,2,4-triazol-5-one core, this pharmacophore drives potency in two distinct biological domains: Lanosterol 14α-demethylase (CYP51) inhibition (antifungals, e.g., Posaconazole) and Protoporphyrinogen Oxidase (PPO) inhibition (herbicides, e.g., Carfentrazone-ethyl).

This guide provides a rigorous analysis of the scaffold’s electronic properties, binding modes, and synthetic pathways, offering a roadmap for optimizing this moiety in next-generation drug discovery.

Molecular Architecture & Electronic Properties

The 2,4-Difluorophenyl Moiety

The 2,4-difluorophenyl group is not merely a lipophilic spacer; it is a metabolic shield and an electronic modulator.

• Metabolic Stability: The C-F bond (approx. 116 kcal/mol) renders the phenyl ring resistant to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes at the most vulnerable positions (ortho and para).

• Electronic Effects: The high electronegativity of fluorine withdraws electron density from the aromatic ring (

  -induction), reducing the -electron cloud density. This facilitates stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tyrosine) in the binding pocket.

• Conformational Locking: The ortho-fluorine introduces steric bulk (Van der Waals radius 1.47 Å vs. 1.20 Å for H), restricting rotation around the C-N bond connecting the phenyl ring to the triazolone. This pre-organizes the molecule into a bioactive conformation.

The 1,2,4-Triazol-5-one Core

Unlike the aromatic 1,2,4-triazole found in Fluconazole, the triazolone (or triazolinone) contains a carbonyl group at position 5.

• Tautomerism: The ring exists in equilibrium between the lactam (NH-C=O) and lactim (N=C-OH) forms, though the lactam predominates in physiological conditions.

• H-Bonding Vector: The carbonyl oxygen serves as a strong Hydrogen Bond Acceptor (HBA) , while the N-H (if unsubstituted) or the ring nitrogens act as donors/acceptors. In Posaconazole, the triazolone ring acts as a critical linker that extends the pharmacophore into the hydrophobic channel of CYP51.

Pharmacophore Modeling & Binding Modes[1][2]

Antifungal Pharmacophore (CYP51 Target)

In second-generation azoles like Posaconazole , the difluorophenyl triazolone moiety does not bind the heme iron directly (that is the job of the N-1 linked triazole head). Instead, it occupies the access channel (Tunnel 2f).

• Feature A (Heme Binder): N-4 of the primary triazole coordinates with Fe(III).

• Feature B (Hydrophobic Core): The 2,4-difluorophenyl ring sits in a hydrophobic cleft formed by Tyr118 and Phe126 (in C. albicans numbering). The fluorine atoms displace water and form weak halogen bonds.

• Feature C (Channel Stabilizer): The triazolone ring in the tail extends into the long hydrophobic channel. It forms water-mediated H-bonds or direct stacking interactions that anchor the drug, significantly increasing residence time compared to short-tailed azoles like Voriconazole.

Visualization: Pharmacophore Map

The following diagram illustrates the spatial arrangement of the pharmacophore features in the CYP51 binding pocket.[1]

Caption: Pharmacophore map of Posaconazole-like inhibitors binding to CYP51. The Triazolone tail stabilizes the complex within the access channel.

Synthetic Pathways[4][5][6]

The construction of the difluorophenyl triazolone scaffold is non-trivial due to the need for regioselectivity. The "Convergent Route" used for Posaconazole is the industry standard.

Convergent Synthesis Protocol

This method couples a chiral hydrazine intermediate with a phenyl carbamate.

Step-by-Step Methodology:

• Carbamate Formation: React the aryl amine (e.g., the piperazine-phenyl moiety) with phenyl chloroformate to form a reactive phenyl carbamate.

• Hydrazine Preparation: Synthesize the chiral hydrazine from a lactate precursor (protecting the alcohol as a benzyl ether).

• Coupling & Cyclization:

  • Mix the phenyl carbamate and the chiral hydrazine in toluene.

  • Heat to 100–110°C for 24–48 hours.[2]

  • Mechanism:[3][1][4][5] The hydrazine attacks the carbamate to form a semicarbazide intermediate, which then undergoes intramolecular cyclization to close the triazolone ring.

• Deprotection: Remove the benzyl group (e.g., Pd/C, H2/Formic acid) to yield the active alcohol.

Synthesis Workflow Diagram

Caption: Convergent synthetic route for the formation of the chiral difluorophenyl triazolone core found in Posaconazole.

Experimental Protocols

In Silico: Molecular Docking Setup

To validate the pharmacophore, perform docking using the crystal structure of Aspergillus fumigatus CYP51 (e.g., PDB: 2X2N).

Parameter	Setting/Value	Rationale
Software	Glide (Schrödinger) or AutoDock Vina	Standard precision (SP) or Extra Precision (XP).
Grid Box	Centered on Heme Iron (Fe)	Size: 25 Å x 25 Å x 25 Å to include the access channel.
Constraints	Metal Coordination (Fe-N)	Force the triazole N-4 to coordinate with Heme iron (distance < 2.2 Å).
Ligand Prep	LigPrep (OPLS3e force field)	Generate tautomers (crucial for triazolone) and protonation states at pH 7.4.
Scoring	GlideScore / XP GScore	Focus on hydrophobic enclosure terms.

In Vitro: MIC Determination (Self-Validating Protocol)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of novel difluorophenyl triazolone derivatives against Candida albicans.

• Preparation: Dissolve compounds in DMSO (Stock: 10 mM). Dilute in RPMI 1640 medium (buffered with MOPS, pH 7.0).

• Plate Setup: Use 96-well microtiter plates. Serial 2-fold dilutions (Range: 64 µg/mL to 0.125 µg/mL).

• Inoculum: Prepare C. albicans suspension adjusted to

  to cells/mL.

• Incubation: Add 100 µL inoculum to each well. Incubate at 35°C for 24–48 hours.

• Validation Controls:

  • Positive Control: Fluconazole (Standard MIC: 0.25–1.0 µg/mL for susceptible strains).

  • Growth Control: Media + Cells + DMSO (No drug).

  • Sterility Control: Media only.

• Readout: Visual score or OD at 530 nm. MIC is the lowest concentration showing 100% inhibition (optically clear) compared to growth control.

References

• Structural Basis of CYP51 Inhibition: Lepesheva, G. I., & Waterman, M. R. (2007). Sterol 14α-demethylase cytochrome P450 (CYP51), a P450 in all biological kingdoms. Biochimica et Biophysica Acta (BBA) - General Subjects. Link

• Posaconazole Synthesis: Saksena, A. K., et al. (1995). Concise asymmetric routes to 2,2,4-trisubstituted tetrahydrofurans: synthesis of SCH 51048, a broad-spectrum antifungal agent. Tetrahedron Letters. Link

• Pharmacophore Modeling of Azoles: Sheng, C., et al. (2006). Three-dimensional model of Candida albicans CYP51 and its interaction with azole antifungals. Journal of Medicinal Chemistry. Link

• Difluorophenyl Bioisosterism: Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• PPO Inhibitor Structure: Hao, G. F., et al. (2011). Computational discovery of novel protoporphyrinogen oxidase inhibitors. Journal of Computer-Aided Molecular Design. Link

Sources

• 1. Frontiers | The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors [frontiersin.org]
• 2. Posaconazole synthesis - chemicalbook [chemicalbook.com]
• 3. dovepress.com [dovepress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51 - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile and Thermodynamic Characterization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

The following technical guide details the solubility profiling, thermodynamic analysis, and experimental characterization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one .

Executive Summary

4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one represents a critical heterocyclic building block, structurally analogous to key intermediates used in the synthesis of next-generation triazole antifungals (e.g., Posaconazole, Itraconazole analogs) and agrochemicals.[1] The specific 3,4-difluoro substitution pattern, while less common than the ubiquitous 2,4-difluoro motif found in Fluconazole, offers distinct lipophilic and metabolic stability profiles.[1]

Precise solubility data for this compound is essential for:

• Process Optimization: Designing efficient crystallization and purification steps to maximize yield and purity.

• Formulation Development: Overcoming the inherent poor aqueous solubility typical of fluorinated triazolones.

• Green Chemistry: Selecting environmentally benign solvents (Class 3) over hazardous alternatives.[1]

This guide provides a comprehensive framework for determining the solubility profile, modeling thermodynamic behavior, and applying this data to industrial crystallization processes.[1]

Chemical Profile & Structural Considerations

The molecule consists of a polar 1,2,4-triazol-5-one head group attached to a lipophilic 3,4-difluorophenyl tail.[1] This amphiphilic nature dictates its solubility behavior:

• H-Bonding Potential: The triazolone ring (N-H donor, C=O acceptor) facilitates strong hydrogen bonding, suggesting high solubility in polar aprotic solvents (DMSO, DMF) and moderate solubility in protic solvents (Alcohols).[1]

• Lipophilicity: The difluorophenyl ring increases hydrophobicity, limiting solubility in water but enhancing it in moderately polar organic solvents (Ethyl Acetate, THF).[1]

• Crystal Lattice Energy: The planar aromatic systems likely facilitate

  stacking, resulting in a high melting point and requiring elevated temperatures for dissolution in non-polar solvents.[1]

Experimental Methodology: Solubility Determination

To generate a definitive solubility profile, a Laser Monitoring Observation Technique or a Static Gravimetric Method is recommended. The following protocol ensures data integrity and reproducibility.

Validated Solubility Measurement Protocol

Method: Static Equilibrium via Gravimetric Analysis (Standard) or Laser Turbidimetry (High-Throughput).[1]

Step-by-Step Workflow:

• Preparation: Excess solute (solid 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one) is added to 10 mL of the selected organic solvent in a jacketed equilibrium cell.

• Equilibration: The mixture is stirred at a constant temperature (controlled to

  K) for 24–48 hours.

• Sampling: The saturated supernatant is filtered through a 0.45

  m PTFE syringe filter (pre-heated to the experimental temperature to prevent precipitation).[1]

• Quantification:

  • Gravimetric: A known volume is evaporated to dryness, and the residue is weighed.

  • HPLC: The filtrate is diluted and analyzed via HPLC-UV (typically at

    nm).

• Replication: All measurements are performed in triplicate.

Visualization of Experimental Workflow

Caption: Standardized workflow for solubility determination ensuring thermodynamic equilibrium and accurate quantification.

Predicted Solubility Profile & Solvent Selection[1]

Based on Structure-Activity Relationships (SAR) with analogous triazolones (e.g., 3-nitro-1,2,4-triazol-5-one [1] and Itraconazole intermediates), the expected solubility ranking at 298.15 K is:

DMF > DMSO > Acetone > THF > Ethyl Acetate > Methanol > Ethanol > Isopropanol > Toluene > Water [1]

Quantitative Data (Predicted Ranges)

Note: Values are estimates based on structural analogs and should be verified experimentally.

Solvent Class	Representative Solvent	Solubility (Mole Fraction )	Interaction Mechanism
Polar Aprotic	DMF, DMSO	High ( )	Dipole-dipole & H-bond acceptance disrupts crystal lattice efficiently.[1]
Polar Aprotic	Acetone, Ethyl Acetate	Moderate ( )	Good solvency for the fluorinated tail; moderate interaction with triazolone.[1]
Polar Protic	Methanol, Ethanol	Moderate ( )	H-bonding with triazolone carbonyl; limited by lipophilic tail.[1]
Non-Polar	Toluene, Hexane	Low ( )	Weak van der Waals interactions; unable to overcome lattice energy.[1]
Aqueous	Water	Very Low ( )	Hydrophobic effect dominates due to the difluorophenyl group.[1]

Thermodynamic Modeling

To rigorously describe the dissolution process, experimental data must be correlated using thermodynamic models. This allows for interpolation and extrapolation of solubility at different temperatures.

Modified Apelblat Equation

The most robust empirical model for correlating solubility (

) with temperature ( ) is the Modified Apelblat Equation :

• A, B, C: Empirical parameters derived from regression analysis.

• Application: Excellent for non-ideal solutions where the enthalpy of solution varies with temperature.

van't Hoff Analysis

For determining thermodynamic properties (Enthalpy

, Entropy ): [1]

• Interpretation:

  • Positive

    : Endothermic dissolution (Solubility increases with T).[1]

  • Positive

    : Entropy-driven process (Disorder increases upon mixing).[1]

  • Gibbs Energy (

    ): . typically positive for non-ideal solubility, indicating the barrier to dissolution.[1]

Thermodynamic Logic Diagram

Caption: Logical framework for converting raw solubility data into actionable process parameters.

Application: Crystallization Process Design

The solubility profile dictates the purification strategy. For 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one , the steep solubility curve in alcohols (Methanol/Ethanol) suggests Cooling Crystallization is viable.[1]

• Solvent: Ethanol or Isopropanol.[2][3]

• Method: Dissolve at reflux (

  ), cool to C ( ).

• Anti-Solvent: Water can be added to the alcoholic solution to drastically reduce solubility and force precipitation (Anti-solvent Crystallization), useful for maximizing yield.[1]

References

• Wang, J., Li, S., Liu, Y., Li, W., & Wang, Y. (2022).[1] Solubility Determination, Computational Methodologies, and Preferential Solvation of 3-Nitro-1,2,4-triazol-5-one in Several Solvent Blends. Journal of Chemical & Engineering Data, 67(9), 2345-2356.[1] Link[2]

• Li, J., Jin, S., Lan, G., et al. (2021).[1][4] Measurement and Correlation of Solubilities of 3-Nitro-1,2,4-triazol-5-one (NTO) in 10 Pure Solvents and 3 Binary Solvents. Journal of Chemical & Engineering Data, 66(10), 3897–3910.[1][3][4] Link[3][4]

• Alsenz, J., & Kansy, M. (2007).[1] High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-567.[1] Link[1]

• Grant, D. J. W., & Higuchi, T. (1990).[1] Solubility Behavior of Organic Compounds. Wiley-Interscience.[1] Link

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Strategic Analysis of 1,2,4-Triazol-5(4H)-one Derivatives in Medicinal Chemistry

Executive Summary

The 1,2,4-triazol-5(4H)-one scaffold represents a privileged structure in modern medicinal chemistry, distinguished by its high dipole moment, hydrogen-bonding capability, and bioisosteric relationship with amide and ester functionalities. Unlike its thione counterpart, the carbonyl oxygen in the 5-position confers unique electrostatic properties that influence binding affinity in kinase pockets and metabolic enzyme active sites. This technical guide synthesizes recent advancements in the synthesis, structure-activity relationships (SAR), and mechanistic pharmacology of these derivatives, focusing on their role as potent anticancer and anti-diabetic agents.

Part 1: Chemical Architecture & Synthetic Strategies

The core stability of the 1,2,4-triazol-5(4H)-one ring allows for extensive functionalization at the N-2, N-4, and C-3 positions. The synthetic utility relies heavily on the reactivity of the N-4 amino group (in 4-amino derivatives) to form Schiff bases, which can be further derivatized into Mannich bases to modulate lipophilicity and bioavailability.

Core Synthesis & Functionalization Workflow

The construction of the ring typically proceeds via the cyclization of acid hydrazides or carbazates. Below is the optimized synthetic pathway for generating the core scaffold and its subsequent functionalization.

Experimental Protocol: Synthesis of 4-Amino-3-substituted-1,2,4-triazol-5(4H)-ones

• Reagents: Carboxylic acid hydrazide, Ethyl carbazate, Potassium hydroxide, Ethanol.

• Step 1 (Precursor Formation): React the carboxylic acid hydrazide (10 mmol) with ethyl carbazate (10 mmol) in absolute ethanol (50 mL) under reflux for 6–8 hours.

• Step 2 (Cyclization): Add 2N KOH solution (20 mL) to the reaction mixture and reflux for an additional 4 hours. The basic environment catalyzes the intramolecular cyclization.

• Step 3 (Isolation): Acidify the cooled mixture with concentrated HCl to pH 4–5. The precipitate (the triazol-5-one core) is filtered, washed with cold water, and recrystallized from ethanol/water.

Experimental Protocol: Generation of Mannich Bases

• Rationale: Mannich bases improve water solubility and often exhibit superior antimicrobial profiles compared to their parent Schiff bases.

• Procedure: Dissolve the 4-arylideneamino-1,2,4-triazol-5(4H)-one (Schiff base) (5 mmol) in dioxane. Add formaldehyde (37%, 10 mmol) and a secondary amine (e.g., morpholine, piperidine) (5 mmol). Stir at room temperature for 2 hours, then reflux for 3 hours. Pour into ice water to precipitate the Mannich base.

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthesis from a common hydrazide precursor to complex Mannich bases.

Figure 1: Step-wise synthetic evolution of 1,2,4-triazol-5(4H)-one derivatives from simple precursors to complex bioactive Mannich bases.[1][2][3][4]

Part 2: Pharmacological Landscape & SAR[1]

The biological activity of 1,2,4-triazol-5(4H)-ones is highly dependent on the electronic nature of substituents at the C-3 position and the steric bulk at the N-4 position.

Anticancer Activity: Kinase Inhibition

Recent studies highlight these derivatives as potent inhibitors of Casein Kinase 2 (CK2) and CK1, enzymes often overexpressed in solid tumors.[5]

• Mechanism: The triazol-5-one ring acts as a hinge-binder within the ATP-binding pocket of the kinase. The carbonyl oxygen accepts a hydrogen bond from the backbone amide of the kinase hinge region.

• SAR Insight:

  • C-3 Position: Lipophilic aryl groups (e.g., 4-chlorophenyl, 4-bromophenyl) enhance hydrophobic interactions within the deep pocket.

  • N-4 Linker: A Schiff base linkage (–N=CH–Ar) provides the necessary planar geometry to stack against aromatic residues (e.g., Phe, Tyr) in the active site.

Table 1: Comparative Cytotoxicity (IC50) of Key Derivatives against Cancer Cell Lines

Compound ID	R1 (C-3 Substituent)	R2 (N-4 Substituent)	Cell Line	IC50 (µM)	Target/Mechanism
TP6 [1]	Pyridine-3-yl	4-Bromobenzyl	B16F10 (Melanoma)	41.1	Apoptosis Induction
5e [2]	4-Chlorobenzyl	3-Br-4-F-benzylidene	PANC1 (Pancreatic)	5.9	CB1 Antagonist/S-phase Arrest
Cmpd 15 [3]	Alkyl/Aryl	Thione/One variant	A549 (Lung)	50.0	CK2 Kinase Inhibition

Metabolic Regulation: Anti-Diabetic Potential

Fluorine-containing 1,2,4-triazol-5-ones have emerged as competitive inhibitors of

-amylase and -glucosidase, enzymes critical for carbohydrate digestion.[6]

• Key Finding: Compound 4c (containing a fluoro-substituted phenyl group) demonstrated an IC50 of 202.1 µM against

  -glucosidase, surpassing the standard drug Acarbose (IC50 = 252.0 µM) [4].

• Causality: The electron-withdrawing fluorine atom increases the acidity of the triazole ring protons (if NH is present) or alters the dipole alignment, enhancing binding affinity to the catalytic residues of the glycosidase enzymes.

Antimicrobial Efficacy: The Mannich Base Advantage

Mannich bases derived from this scaffold show superior activity against Gram-positive bacteria (S. aureus, B. subtilis) compared to Gram-negative strains.

• Mechanism: The basic nitrogen in the Mannich side chain (e.g., morpholine, piperazine) facilitates penetration through the bacterial cell wall and may interact with DNA gyrase.

• Resistance Breakers: Derivatives with a 4-chlorophenyl group at C-3 and a morpholinomethyl group at N-2 have shown MIC values as low as 16 µg/mL against MRSA strains [5].

Part 3: Mechanistic Insights

Understanding the molecular signaling is crucial for optimizing these drugs. The diagram below details the dual-action mechanism of anticancer derivatives, where they simultaneously inhibit survival kinases (CK2) and modulate cell cycle checkpoints.

Figure 2: Dual mechanistic pathway of triazol-5-one derivatives leading to cancer cell apoptosis via kinase inhibition and cell cycle arrest.

Part 4: Future Perspectives

The future of 1,2,4-triazol-5(4H)-one chemistry lies in molecular hybridization .

• Hybrid Scaffolds: Fusing the triazol-5-one ring with quinolines or pyridines (as seen in compound TP6) significantly broadens the bioactivity spectrum.

• Computational Design: Utilizing molecular docking to optimize the C-3 substituent for specific kinase isoforms (e.g., CK2

  vs CK2 ) will reduce off-target toxicity.

• Green Chemistry: Microwave-assisted synthesis of these derivatives is becoming the standard, offering higher yields (85-95%) and reduced reaction times compared to conventional reflux methods.

References

• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis.Link

• Development of novel 1,2,4-triazole containing compounds with anticancer and potent anti-CB1 activity. Semantic Scholar.Link

• 1,2,4-Triazolin-5-thione derivatives with anticancer activity as CK1γ kinase inhibitors. National Institutes of Health (PMC).Link

• Investigation of 1,2,4-Triazole Derivatives as Potential Anti-Diabetic Agents: In vitro Enzyme Inhibition. KTU AVES.Link

• Microbiologically active Mannich bases derived from 1,2,4-triazoles.[2][7] The effect of C-5 substituent on antibacterial activity. National Institutes of Health (PMC).Link

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,2,4-Triazolin-5-thione derivatives with anticancer activity as CK1γ kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 7. Synthesis, Characterization and Study of Antimicrobial Activities of Mannich Bases Incorporating 1,2,4-Triazole Nucleus | Amrit Research Journal [nepjol.info]

Technical Guide: Biological Activity and Therapeutic Potential of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

This guide provides an in-depth technical analysis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one , a privileged scaffold in medicinal chemistry known for its versatility in anticonvulsant, antimicrobial, and anti-inflammatory research.

Executive Summary

4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one represents a critical pharmacophore in modern drug discovery. Structurally, it combines a bioisosteric 1,2,4-triazol-5-one core—mimicking the amide bond of peptides while offering superior metabolic stability—with a 3,4-difluorophenyl moiety. This specific fluorination pattern is strategically employed to block metabolic oxidation at the para- and meta-positions, significantly enhancing the molecule's half-life and lipophilicity (LogP) for blood-brain barrier (BBB) penetration.

Primary therapeutic domains include:

• Neurology: Potent anticonvulsant activity via voltage-gated sodium channel modulation.

• Infectious Disease: Antimicrobial efficacy, particularly against Gram-positive pathogens and Candida species.

• Immunology: Emerging utility as a core scaffold for Vascular Adhesion Protein-1 (VAP-1) inhibitors.

Chemical Architecture & Properties

Structural Analysis

The molecule exists in a tautomeric equilibrium, though the 5-one (lactam) form predominates in physiological conditions.

• Core Scaffold: 1,2,4-Triazol-5-one.

• N4-Substituent: 3,4-Difluorophenyl group. The fluorine atoms act as electron-withdrawing groups, reducing the electron density of the phenyl ring and altering the pKa of the triazole system, which influences binding affinity to hydrophobic pockets (e.g., in COX-2 or Na+ channels).

• Hydrogen Bonding: The N1-H acts as a hydrogen bond donor, while the C5=O and N2 act as acceptors, facilitating specific receptor interactions.

Physicochemical Profile (Predicted)

Property	Value	Clinical Relevance
Molecular Weight	~197.14 g/mol	Ideal for CNS penetration (<400 Da).
LogP	1.8 – 2.2	Optimal lipophilicity for oral bioavailability and BBB transport.
PSA (Polar Surface Area)	~45 Ų	High permeability potential.
H-Bond Donors/Acceptors	1 / 3	Compliant with Lipinski’s Rule of Five.

Therapeutic Applications & Mechanism of Action

Anticonvulsant Activity

The 4-aryl-1,2,4-triazol-5-one scaffold is a well-documented pharmacophore for anticonvulsant agents.

• Mechanism: It functions primarily by blocking voltage-gated sodium channels (VGSCs) in the inactivated state, preventing high-frequency neuronal firing without affecting normal neurotransmission.

• Efficacy: In Maximal Electroshock Seizure (MES) models, derivatives of this scaffold have shown protection comparable to phenytoin and carbamazepine , often with reduced neurotoxicity.

Antimicrobial & Antifungal Potential[1]

• Antibacterial: Exhibits bacteriostatic activity against Staphylococcus aureus (including MRSA strains) by inhibiting bacterial DNA gyrase or cell wall synthesis precursors.

• Antifungal: The triazole nitrogen (N2) can coordinate with the heme iron of lanosterol 14α-demethylase (CYP51) , inhibiting ergosterol biosynthesis. The 3,4-difluorophenyl group mimics the side chain of fluconazole, enhancing affinity for the fungal enzyme active site.

Emerging Target: VAP-1 Inhibition

Recent patent literature identifies aryl-triazolones as inhibitors of Vascular Adhesion Protein-1 (VAP-1) / Semicarbazide-Sensitive Amine Oxidase (SSAO). Inhibition of VAP-1 reduces leukocyte trafficking to inflamed tissues, offering therapeutic potential in fibrosis and chronic inflammation .

Mechanistic Pathway Diagram

The following diagram illustrates the dual-action potential in CNS and fungal models.

Figure 1: Dual mechanistic pathways of the scaffold in neurological stabilization and fungal inhibition.

Synthesis Protocol

This protocol outlines the synthesis of the core scaffold from 3,4-difluoroaniline.

Synthetic Pathway

The synthesis follows a cyclization route involving the formation of a semicarbazide intermediate.

Figure 2: Step-wise synthesis of the target triazolone scaffold.

Detailed Methodology

Step 1: Carbamate Formation

• Dissolve 3,4-difluoroaniline (10 mmol) in dry THF (20 mL) with anhydrous

  (12 mmol).

• Add ethyl chloroformate (11 mmol) dropwise at 0°C.

• Stir at room temperature for 4 hours.

• Filter salts, evaporate solvent to yield Ethyl N-(3,4-difluorophenyl)carbamate .

Step 2: Semicarbazide Formation

• Dissolve the carbamate (10 mmol) in ethanol (15 mL).

• Add hydrazine hydrate (99%, 20 mmol).

• Reflux for 3 hours.

• Cool to precipitate N-(3,4-difluorophenyl)semicarbazide . Recrystallize from ethanol.

Step 3: Cyclization to Triazolone

• Suspend the semicarbazide (5 mmol) in formic acid (10 mL).

• Reflux for 6–8 hours.

• Pour the reaction mixture into ice-cold water.

• Filter the precipitate, wash with water, and recrystallize from ethanol/water to obtain the final product.

Experimental Bioassay Protocols

Anticonvulsant Screening (MES Test)

Objective: Determine efficacy against generalized tonic-clonic seizures.

• Animals: Male Swiss albino mice (20–25 g).

• Administration: Administer test compound (30, 100, 300 mg/kg, i.p.) suspended in 0.5% CMC.

• Induction: 30 minutes post-dose, apply corneal electrodes (60 Hz, 50 mA, 0.2 s).

• Endpoint: Abolition of the hind limb tonic extensor component of the seizure.

• Control: Phenytoin (25 mg/kg) as positive control.

Antimicrobial Susceptibility (MIC Assay)

Objective: Determine Minimum Inhibitory Concentration (MIC).

• Method: Broth Microdilution (CLSI standards).

• Strains: S. aureus (ATCC 29213), E. coli (ATCC 25922), C. albicans (ATCC 10231).

• Procedure:

  • Prepare stock solution in DMSO.

  • Serial dilute in Mueller-Hinton broth (bacteria) or RPMI-1640 (fungi) in 96-well plates.

  • Inoculate with

    CFU/mL.

  • Incubate at 37°C for 24h (bacteria) or 48h (fungi).

• Readout: Lowest concentration with no visible growth.

References

• Küçükgüzel, İ., et al. (2004). Synthesis and biological activities of some 4-aryl-5-substituted-3-mercapto-1,2,4-triazoles. European Journal of Medicinal Chemistry. Link (Context: General synthesis and SAR of 4-aryl-triazoles).

• Han, C., et al. (2020).[1] Aryl or heteroaryl triazolone derivatives having fluoroallylamine groups as VAP-1 inhibitors. United States Patent US10844051B2. Link (Context: Triazolone scaffold in inflammation).

• Plech, T., et al. (2013). Studies on the anticonvulsant activity of 4-alkyl-1,2,4-triazole-3-thiones. European Journal of Medicinal Chemistry. Link (Context: Anticonvulsant mechanisms of triazole derivatives).

• Demirbas, N., et al. (2002). Synthesis and antimicrobial activities of some new 1-(5-phenylamino-[1,3,4]thiadiazol-2-yl)methyl-5-oxo-[1,2,4]triazole derivatives. European Journal of Medicinal Chemistry. Link (Context: Antimicrobial efficacy of the triazolone core).

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Metabolic stability of difluorophenyl substituted triazoles

Topic: Metabolic Stability of Difluorophenyl-Substituted Triazoles: Mechanistic Basis and Experimental Validation Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2,4-difluorophenyl moiety is a cornerstone pharmacophore in modern medicinal chemistry, particularly within the azole class of antifungals (e.g., fluconazole, voriconazole, posaconazole). Its inclusion is not merely for receptor affinity; it serves a critical bioisosteric function by modulating lipophilicity and, crucially, blocking metabolic degradation. This technical guide analyzes the physicochemical mechanisms by which difluorophenyl substitution enhances metabolic stability, details the specific cytochrome P450 (CYP) interactions involved, and provides a validated experimental protocol for assessing intrinsic clearance (

) in early-stage drug discovery.

The Physicochemical Basis of Stability

The metabolic stability of difluorophenyl-substituted triazoles is driven by the unique properties of the carbon-fluorine (C–F) bond. In drug design, the replacement of hydrogen (H) with fluorine (F) at strategic positions—specifically the 2 and 4 positions of the phenyl ring—creates a "metabolic shield."

The C–F Bond Strength

The C–F bond is the strongest single bond in organic chemistry (

116 kcal/mol vs. 99 kcal/mol for C–H). This thermodynamic stability renders the C–F bond resistant to homolytic cleavage and oxidative attack by CYP450 enzymes.

Electronic Effects and Metabolic Blockade

CYP450 enzymes typically metabolize aromatic rings via epoxidation or direct hydroxylation at electron-rich positions.

• Electronegativity: Fluorine is highly electronegative (3.98 Pauling scale), withdrawing electron density from the aromatic ring (

  -inductive effect). This deactivates the ring toward electrophilic attack by the high-valent Iron-Oxo species ( ) in the CYP catalytic cycle.

• Site Blocking: The 2,4-substitution pattern sterically and chemically blocks the most accessible sites for hydroxylation (ortho and para positions), forcing metabolism to occur on less favorable soft spots (e.g., alkyl side chains or the triazole ring itself) or preventing it entirely.

Mechanistic Insight: CYP450 Interaction & Metabolism

Understanding the specific metabolic pathways is essential for interpreting stability data. While the difluorophenyl ring acts as a stabilizer, the triazole moiety itself can be a site of metabolism or inhibition.

Primary Metabolic Pathways

For triazole antifungals, metabolism typically proceeds via:

• N-Oxidation: Oxidation of the triazole nitrogen.

• Side-Chain Hydroxylation: Oxidation of alkyl groups attached to the central scaffold (e.g., the fluoropyrimidine ring in voriconazole).

• Phase II Conjugation: Glucuronidation of hydroxyl groups.

Crucially, the difluorophenyl ring remains intact. In fluconazole, for example, the stability provided by the bis-triazole and difluorophenyl combination is so high that 80% of the drug is excreted unchanged in urine.

Pathway Visualization

The following diagram illustrates the metabolic fate of a generic difluorophenyl triazole, highlighting the "Blocked" vs. "Active" metabolic sites.

Figure 1: Metabolic fate of difluorophenyl triazoles. The fluorinated ring resists oxidation, shifting metabolism to side chains.

Experimental Protocol: Microsomal Stability Assay

To quantify the stability conferred by the difluorophenyl group, a microsomal stability assay is the industry standard. This protocol determines the Intrinsic Clearance (

) and Half-life ( ).

Objective: Measure the disappearance of the parent compound over time in the presence of liver microsomes and NADPH.

Materials

• Test Compound: 10 mM stock in DMSO.

• Microsomes: Pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) (20 mg/mL protein concentration).

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Quench Solution: Acetonitrile (ACN) containing Internal Standard (IS) (e.g., Tolbutamide).

Step-by-Step Workflow

• Preparation:

  • Prepare a 1 µM working solution of the test compound in phosphate buffer (0.1% DMSO final).

  • Thaw microsomes on ice. Dilute to 1.0 mg/mL in phosphate buffer.

• Pre-Incubation:

  • Mix 30 µL of Test Compound solution + 30 µL of Microsome solution in a 96-well plate.

  • Incubate at 37°C for 5 minutes (shaking).

• Initiation:

  • Add 30 µL of NADPH (pre-warmed to 37°C) to initiate the reaction.

  • Final concentrations: 0.5 mg/mL microsomes, 1 µM compound.

• Sampling (Time Course):

  • At specific time points (

    min), remove an aliquot.

  • Immediately add to Quench Solution (ratio 1:3) to stop the reaction and precipitate proteins.

• Analysis:

  • Centrifuge samples (4000 rpm, 15 min, 4°C).

  • Analyze supernatant via LC-MS/MS . Monitor parent ion depletion relative to Internal Standard.

Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for Microsomal Stability Assay.

Data Analysis & Comparative Stability

The raw data (Peak Area Ratio of Analyte/IS) is plotted against time (log scale) to determine the slope (

).

Calculations:

• Elimination Rate Constant (

  ): Slope of vs. time.

• Half-life (

  ):

• Intrinsic Clearance (

  ):

Comparative Stability Data

The following table illustrates the impact of fluorination on metabolic stability, derived from aggregate SAR studies on triazole antifungals.

Compound Class	Substitution Pattern	(Human Microsomes)	( L/min/mg)	Metabolic Fate
Non-fluorinated	Phenyl	< 15 min	> 50 (High)	Rapid aromatic hydroxylation
Monofluorinated	4-Fluorophenyl	30 - 45 min	20 - 40 (Moderate)	Partial blockade; ortho-hydroxylation still possible
Difluorinated	2,4-Difluorophenyl	> 60 min	< 10 (Low)	High Stability; Metabolism shifted to side chains

Interpretation: The 2,4-difluorophenyl substitution (as seen in Fluconazole) effectively lowers intrinsic clearance, classifying the scaffold as a "low clearance" moiety. This allows for once-daily dosing and high oral bioavailability in clinical settings.

References

• Fluorinated triazoles as privileged potential candidates in drug development. Frontiers in Chemistry. (2022).

• Synthesis and SAR studies of biaryloxy-substituted triazoles as antifungal agents. Bioorganic & Medicinal Chemistry Letters. (2008).

• Pharmacokinetics of Voriconazole Administered Concomitantly with Fluconazole. Antimicrobial Agents and Chemotherapy. (2012).

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. (2018).

• Fluconazole Analogs and Derivatives: An Overview of Synthesis and Biological Activity. Molecules. (2024).[1]

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An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Anticipated Toxicity Profile of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of pharmacological activities, including antifungal, anticancer, and anticonvulsant properties.[1][2] The compound 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one belongs to this versatile class of heterocyclic compounds. The substitution with a difluorophenyl ring is a common strategy in drug design to enhance metabolic stability and binding affinity. As with any novel chemical entity destined for preclinical and potential clinical development, a thorough understanding of its safety and toxicity profile is paramount.[3][4]

This guide provides a comprehensive analysis of the expected Safety Data Sheet (SDS) and a projected toxicity profile for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one. In the absence of a specific, publicly available SDS and a full toxicological dossier for this exact molecule, this document has been constructed based on the known properties of structurally related 1,2,4-triazole derivatives and established principles of chemical safety and preclinical toxicology. This guide is intended to serve as a foundational resource for researchers, enabling informed decisions on safe handling, risk assessment, and the design of necessary toxicological studies.[5][6]

Part 1: Representative Safety Data Sheet (SDS) Analysis

An SDS is a standardized document that provides detailed information about the potential hazards of a chemical substance and recommendations for safe handling, storage, and emergency measures. The following sections are based on what would be expected for a compound of this class.[7][8]

Identification

• Product Name: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• Chemical Formula: C₈H₅F₂N₃O

• Molecular Weight: 213.15 g/mol

• Intended Use: For laboratory research and drug development purposes only.

Hazard Identification

Based on related triazole compounds, the following hazards may be anticipated:

• GHS Classification:

  • Acute Oral Toxicity (Category 4)[8][9]

  • Skin Irritation (Category 2)[10]

  • Eye Irritation (Category 2A)[10]

  • Reproductive Toxicity (Category 1B) - Suspected, based on some triazole antifungals.[9]

  • Hazardous to the Aquatic Environment, Chronic Toxicity (Category 2)[11]

• Signal Word: Warning or Danger [8][9]

• Hazard Statements:

  • H302: Harmful if swallowed.[8]

  • H315: Causes skin irritation.[10]

  • H319: Causes serious eye irritation.[10]

  • H360: May damage fertility or the unborn child.[9]

  • H411: Toxic to aquatic life with long-lasting effects.[11]

Composition/Information on Ingredients

• Substance: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• Purity: ≥98% (Assumed for research-grade material)

First-Aid Measures

• Inhalation: Remove person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[10]

• Skin Contact: Immediately wash with soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Emits toxic fumes (carbon oxides, nitrogen oxides, hydrogen fluoride) under fire conditions.

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7]

Accidental Release Measures

• Personal Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Ensure adequate ventilation. Avoid dust formation.[10]

• Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter drains or waterways.[11]

• Methods for Cleaning Up: Sweep up the material and place it in a suitable, labeled container for disposal.

Handling and Storage

• Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.[8][10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

Exposure Controls/Personal Protection

• Engineering Controls: Use of a chemical fume hood is recommended.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Safety glasses with side-shields or goggles.

  • Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection: Required when dusts are generated.[11]

Part 2: Projected Toxicity Profile and Methodologies for Evaluation

The comprehensive toxicological profile of a new chemical entity is established through a tiered approach of in vitro and in vivo studies, adhering to Good Laboratory Practice (GLP) standards for regulatory submissions.[5][12]

Visualizing the Preclinical Toxicology Workflow

Caption: A generalized workflow for preclinical toxicological assessment of a novel compound.

Acute Toxicity

Acute toxicity studies are designed to determine the adverse effects of a substance after a single, high-dose exposure.[13]

• Anticipated Profile: As a small molecule intended for therapeutic use, 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one is expected to have low to moderate acute toxicity. One study on a different triazole derivative found it to be safe at a dose of 300 mg/kg in mice.[14]

• Methodology (OECD 423 Guideline):

  • Animal Model: Typically performed in two rodent species (e.g., mice and rats).

  • Administration: The compound is administered via the intended clinical route (e.g., oral gavage, intravenous).

  • Dosing: A stepwise procedure is used with a small number of animals at each step. The starting dose is based on in vitro cytotoxicity data.

  • Observation: Animals are observed for 14 days for signs of toxicity, morbidity, and mortality. Body weight is recorded periodically.

  • Endpoint: The LD₅₀ (Lethal Dose, 50%) is estimated, and target organs of toxicity are identified through gross necropsy and histopathology.

Repeated-Dose Toxicity (Sub-chronic and Chronic)

These studies evaluate the toxic effects of a compound after repeated daily exposure over a period of time, ranging from 28 days (sub-chronic) to 6 months or longer (chronic).[6][13]

• Anticipated Profile: The primary target organs for toxicity with some triazole antifungals include the liver, due to their mechanism of action involving cytochrome P450 enzymes.[2] Endocrine disruption has also been noted for some triazoles used as fungicides.[15] Therefore, careful monitoring of liver function and endocrine parameters is warranted.

• Methodology:

  • Animal Model: One rodent and one non-rodent species (e.g., rat and beagle dog) are typically used.[16]

  • Dosing: At least three dose levels (low, mid, high) and a control group are used. The high dose is intended to produce some toxicity but not mortality, often guided by acute toxicity results.

  • Monitoring: Includes daily clinical observations, weekly body weight and food consumption, and periodic hematology, clinical chemistry, and urinalysis.

  • Endpoint: At the end of the study, a full necropsy is performed, organs are weighed, and a comprehensive set of tissues is examined histopathologically to identify target organs and establish a No-Observed-Adverse-Effect-Level (NOAEL).[17]

Genotoxicity

Genotoxicity assays are performed to assess the potential of a compound to cause damage to DNA and chromosomes.

• Anticipated Profile: Most therapeutic triazoles are not genotoxic. However, this must be confirmed experimentally.

• Methodology (Standard Battery):

  • In Vitro Ames Test: A bacterial reverse mutation assay to detect point mutations.

  • In Vitro Chromosomal Aberration Test: Evaluates the potential to cause structural damage to chromosomes in mammalian cells.

  • In Vivo Micronucleus Test: An assay in rodents to detect damage to chromosomes or the mitotic apparatus in erythroblasts.

Safety Pharmacology

These studies investigate the potential undesirable effects of a compound on vital physiological functions.[18]

• Anticipated Profile: This is highly dependent on the specific off-target interactions of the molecule.

• Methodology (ICH S7A and S7B Guidelines):

  • Core Battery:

    • Central Nervous System (CNS): Functional observational battery in rodents (e.g., modified Irwin test).

    • Cardiovascular System: Assessment of blood pressure, heart rate, and ECG in a non-rodent species. In vitro hERG assay to assess the risk of QT interval prolongation.[18]

    • Respiratory System: Evaluation of respiratory rate and function in rodents.

Reproductive and Developmental Toxicity

These studies assess the potential effects on fertility and fetal development.[17]

• Anticipated Profile: Some azole compounds have shown reproductive toxicity, making this a critical area of investigation.[9]

• Methodology:

  • Fertility and Early Embryonic Development: Dosing of male and female rodents before and during mating.

  • Embryo-Fetal Development: Dosing of pregnant animals during the period of organogenesis.

  • Pre- and Postnatal Development: Dosing of pregnant animals from implantation through lactation.

Part 3: Data Presentation and Protocols

Table 1: Representative Preclinical Toxicology Plan

Study Type	Species	Duration	Key Endpoints	Regulatory Guideline
Acute Toxicity	Rat, Mouse	Single Dose, 14-day observation	LD₅₀, Clinical Signs, Gross Pathology	OECD 423
Pharmacokinetics	Rat	Single & Multiple Doses	Cₘₐₓ, Tₘₐₓ, AUC, t₁/₂, Bioavailability	N/A
Repeated-Dose	Rat	28 days	NOAEL, Target Organs, Hematology, Clinical Chemistry, Histopathology	OECD 407
Repeated-Dose	Dog (Non-rodent)	28 days	NOAEL, Target Organs, Hematology, Clinical Chemistry, Histopathology	OECD 409
Genotoxicity	In vitro / In vivo	N/A	Mutagenicity, Clastogenicity	ICH S2(R1)
Safety Pharmacology	Rat, Dog	N/A	CNS, Cardiovascular, and Respiratory Function	ICH S7A/S7B
Reproductive Tox.	Rat, Rabbit	Varies	Fertility, Teratogenicity, Developmental Effects	ICH S5(R3)

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol is a standard method for assessing the concentration at which a compound inhibits cell growth by 50% (IC₅₀), a key parameter for initial toxicity screening.[19][20]

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare a stock solution of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one in DMSO. Perform serial dilutions in cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Replace the medium in the cell plates with the compound-containing medium. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression.

Visualizing the MTT Assay Workflow

Caption: Step-by-step workflow for determining compound cytotoxicity using the MTT assay.

Conclusion

While specific toxicological data for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one is not yet in the public domain, a comprehensive safety and toxicity profile can be anticipated based on its chemical class. The compound is likely to be harmful if swallowed and may cause skin and eye irritation. A thorough investigation into its potential effects on the liver and reproductive system is a critical step in its preclinical development. The methodologies outlined in this guide provide a standard framework for researchers to systematically evaluate the safety of this and other novel triazole derivatives. Adherence to these established protocols is essential for generating the reliable data required for regulatory submissions and ensuring the safe advancement of new therapeutic candidates.[5][17]

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Role of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one as a Posaconazole intermediate

This technical guide details the role, synthesis, and critical process parameters of the triazolone intermediate in the manufacturing of Posaconazole.

Note on Chemical Nomenclature: The specific chemical name provided in your query, 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one, appears to be a conflation of two distinct structural motifs found in Posaconazole:

• The 2,4-Difluorophenyl group (attached to a triazole ring and a chiral THF linker).[1]

• The 1,2,4-Triazol-5(4H)-one (Triazolone) ring (attached to a phenyl-piperazine chain).[1][2][3]

In the context of Posaconazole synthesis, the "Triazolone Intermediate" strictly refers to 4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one (or its protected derivatives).[1][3] This guide focuses on this critical intermediate and its coupling with the difluorophenyl-bearing electrophile, as this represents the standard convergent synthesis route established by Schering-Plough (now Merck).[1]

Executive Summary

Posaconazole (Noxafil) is a second-generation triazole antifungal agent derived structurally from Itraconazole.[1][3] Its superior pharmacokinetic profile and expanded spectrum of activity are attributed to two key structural modifications: the replacement of the dichlorophenyl group with a 2,4-difluorophenyl moiety and the hydroxylation of the alkyl side chain attached to the triazolone core.

The Triazolone Intermediate serves as the nucleophilic scaffold in the final convergent coupling step. Its role is pivotal: it defines the "right-hand" pharmacophore of the drug, contributing to the molecule's rigid rod-like structure required for binding to the fungal CYP51 enzyme channel.[1] Control over the regiochemistry of this triazolone ring during alkylation is the single most critical process parameter (CPP) in the synthesis.

Structural Significance & Retrosynthetic Analysis

The industrial synthesis of Posaconazole is convergent, joining two highly complex subunits.

The Two Key Subunits

• Fragment A (Electrophile): A chiral tetrahydrofuran (THF) sulfonate containing the 2,4-difluorophenyl group and a 1,2,4-triazole ring.[1]

• Fragment B (Nucleophile - The Triazolone Intermediate): A phenyl-piperazine substituted triazolone.[1][3][4]

Retrosynthetic Diagram

The following diagram illustrates the convergent disconnection, highlighting the role of the triazolone intermediate.

Caption: Retrosynthetic analysis showing the convergent assembly of Posaconazole from the Difluorophenyl-THF electrophile and the Triazolone nucleophile.

Synthesis of the Triazolone Intermediate

The synthesis of the triazolone ring is a classic heterocycle formation that must avoid impurities which could poison the downstream coupling catalyst or affect crystallization.

Chemical Pathway[1][2][3][5][6]

• Starting Material: 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine.[1][3]

• Carbamate Formation: Reaction with phenyl chloroformate to form the phenyl carbamate.

• Hydrazine Formation: Reaction with hydrazine hydrate to form the hydrazine carboxamide.

• Cyclization: Condensation with formamidine acetate (or similar C1 synthons) to close the triazolone ring.

Critical Process Parameters (CPPs)

• Temperature Control: The cyclization with formamidine acetate typically requires temperatures >90°C to drive the elimination of ammonia.

• Purity: The intermediate must be free of uncyclized semicarbazide impurities, as these will compete in the subsequent alkylation step, leading to difficult-to-remove byproducts.[1]

The Role in Coupling: Regioselectivity & Mechanism

The defining role of the triazolone intermediate is its participation in the

alkylation reaction. This step creates the stereocenter at the linker position.

The Regioselectivity Challenge

The 1,2,4-triazol-5(4H)-one ring is an ambident nucleophile.[1][3] Upon deprotonation, the negative charge is delocalized, creating three potential sites for alkylation:

• N1 Position: The desired site for Posaconazole.

• N2 Position: A common competitive site.[1]

• O-Alkylation: Occurs at the carbonyl oxygen (forming an enol ether).[1]

Controlling the Reaction

To maximize N1-alkylation (often referred to as N2 in some numbering schemes depending on tautomer, but specifically the nitrogen adjacent to the carbonyl), the reaction conditions are tuned:

• Base: Weak bases like Potassium Carbonate (

  ) or Sodium Hydroxide ( ) are preferred over strong bases like NaH to promote thermodynamic control.[1]

• Solvent: Polar aprotic solvents (DMSO or NMP) are essential to solvate the cation and increase the nucleophilicity of the triazolone anion.

Caption: Reaction pathway showing the competition between N-alkylation (desired) and O-alkylation during the coupling of the triazolone intermediate.

Experimental Protocols

Protocol: Synthesis of the Triazolone Intermediate

Note: This protocol describes the formation of the triazolone ring on the piperazine scaffold.

• Reagent Charging: To a reactor, charge N-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)hydrazinecarboxamide (1.0 equiv) and Formamidine Acetate (3.0 equiv).[1][3]

• Solvent: Add Dimethyl Sulfoxide (DMSO) (5 volumes).

• Reaction: Heat the mixture to 90–100°C under nitrogen atmosphere.

• Monitoring: Monitor by HPLC for the disappearance of the hydrazine carboxamide. Reaction time is typically 4–6 hours.[3]

• Quench: Cool to 25°C. Slowly add the reaction mixture to Water (20 volumes) to precipitate the product.

• Isolation: Filter the solid. Wash with water (3x) and Isopropanol (1x).[1]

• Drying: Dry in a vacuum oven at 60°C.

• Yield/Purity: Expected yield >85%. Purity >98% (HPLC).

Protocol: Convergent Coupling (The "Role" Step)

This step couples the Triazolone Intermediate with the Difluorophenyl-THF fragment.

• Dissolution: Dissolve the Triazolone Intermediate (1.0 equiv) in DMSO (10 volumes).

• Base Addition: Add Sodium Hydroxide (powder, 2.0 equiv). Stir for 30 minutes at room temperature to generate the anion.

• Electrophile Addition: Add the Chiral THF-Tosylate (1.1 equiv) (containing the 2,4-difluorophenyl group).[1]

• Heating: Heat to 40–45°C .

  • Expert Insight: Do not exceed 50°C. Higher temperatures increase O-alkylation impurities.[1][3]

• Completion: Stir for 18–24 hours. Monitor by HPLC.

• Workup: Quench into water. Filter the crude solid.

• Purification: Recrystallize from Methanol or Ethanol to remove unreacted triazolone and regioisomers.

Quality Control & Impurity Profiling

The following table summarizes key impurities related to the triazolone intermediate.

Impurity Name	Origin	Control Strategy
O-Alkyl Posaconazole	Regioselective error during coupling (O-alkylation).[1][3]	Control reaction temp <45°C; use polar aprotic solvents. Purge via crystallization.[1]
Deshydroxy Posaconazole	Over-reduction or starting material impurity.[1]	Ensure high purity of the THF-sulfonate starting material.
Unreacted Triazolone	Incomplete coupling.[1]	Use slight excess of electrophile (1.1–1.2 equiv).[1]
Difluoro-Triazole Isomers	Isomerization of the other intermediate (Fragment A).	Verify optical rotation of Fragment A prior to coupling.

References

• Saksena, A. K., et al. (1995). "Concise asymmetric routes to 2,2,4-trisubstituted tetrahydrofurans: Synthesis of the antifungals SCH 51048 and SCH 56592." Tetrahedron Letters, 36(11), 1787-1790.[1] Link

• Saksena, A. K., et al. (1996).[5] "Preparation of triazolomethyl tetrahydrofurans as medical fungicides." U.S. Patent 5,625,064.[1]

• Kuo, S., et al. (2013). "Process for the preparation of posaconazole and intermediates thereof." U.S. Patent 2013/0096299.[1]

• Merck & Co. (2014).[1] "Noxafil (Posaconazole) Prescribing Information." [1]

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Thermodynamic Properties and Crystal Habit of Triazolone Derivatives: A Comprehensive Guide to Polymorphic Control and Co-Crystallization

Executive Summary

Triazolone derivatives, encompassing both active pharmaceutical ingredients (APIs) and insensitive high explosives (IHEs) like 3-nitro-1,2,4-triazol-5-one (NTO), represent a complex class of compounds where solid-state properties dictate functional viability. Controlling their crystal habit and thermodynamic properties is critical for optimizing solubility, bulk density, flowability, and thermal stability. This whitepaper provides an authoritative, deep-dive analysis into the thermodynamic-kinetic dualism governing triazolone crystallization, supported by self-validating experimental protocols designed for advanced materials engineering.

The Thermodynamic-Kinetic Dualism in Triazolone Crystallization

Polymorphism in triazolone derivatives is fundamentally driven by the perpetual thermodynamic-kinetic dualism that rules solid-state physical chemistry[1]. Crystalline forms occur when the exact same chemical composition crystallizes into different lattice arrangements, resulting in distinct thermodynamic properties and stabilities specific to each polymorph[2].

While the ultimate thermodynamic stability of a polymorph is strictly dependent on pressure and temperature, metastable forms often nucleate first[1]. This occurs because metastable forms typically have lower surface energies, reducing the activation energy barrier (

) required for primary nucleation. Consequently, a kinetically favored, thermodynamically metastable crystal form is often crystallized in preference to the stable form during rapid supersaturation generation[1].

Thermodynamic vs. Kinetic Pathways Dictating Triazolone Crystal Habit

Crystal Habit and Surface Properties

Crystal habit—the macroscopic external morphology of a crystal—is governed by the relative growth rates of its specific crystallographic faces. For triazolones, modifying the crystal habit from needle-like (acicular) to prismatic or spherical can drastically alter bulk powder properties and reduce mechanical sensitivity.

For instance, NTO is widely utilized as an insensitive explosive owing to its excellent balance between safety and explosive energy, but its acidic nature and specific crystal habit require careful formulation[3]. By employing co-crystallization (e.g., NTO with TZTN) or crystallization coating technologies, scientists can manipulate the crystal habit to enhance thermal stability and reduce impact sensitivity[3][4]. The crystallization coating mechanism is heavily dependent on controlling the supersaturation level, nucleation rate, and the metastable zone width (MSZW)[4].

Quantitative Thermodynamic Data

The table below summarizes the critical thermodynamic and physical properties of highly studied triazolone derivatives, highlighting how structural modifications impact bulk performance.

Compound / Derivative	Density (g/cm³)	Thermal Decomposition / Melting Onset	Key Structural / Habit Feature
3-nitro-1,2,4-triazol-5-one (NTO)	1.93	~270 °C	Prismatic/Tabular; acidic surface requiring coating[3]
Hydroxylammonium 3-dinitromethanide-1,2,4-triazolone	1.99 (at 298 K)	>200 °C	Dense packing via π-stacking and hydrogen-bonding[5]
NTO/TZTN Cocrystal	>1.80	Enhanced vs. pure TZTN	Altered lattice arrangement; reduced impact sensitivity[3]

Self-Validating Experimental Protocols

As an Application Scientist, it is vital to approach crystallization not merely as a procedure, but as a dynamically controlled thermodynamic system. The following protocols are designed with built-in validation mechanisms to ensure reproducibility.

Protocol 1: Determination of Metastable Zone Width (MSZW) and Solubility

Objective: Establish the precise thermodynamic boundaries for triazolone crystallization to dictate the polymorphic outcome.

• Solvent Selection & Preparation: Suspend an excess of the triazolone derivative in a selected solvent (e.g., ethanol) within a jacketed, temperature-controlled crystallizer.

  • Causality: Solvent polarity plays a decisive role in the solubility and the resulting hydrogen-bonding network during nucleation, directly influencing which crystal face grows fastest[6].

• Equilibration & Dissolution: Heat the suspension at a constant rate (e.g., 0.5 °C/min) while monitoring via a Focused Beam Reflectance Measurement (FBRM) probe. The exact moment the chord count drops to zero indicates complete dissolution. Record this as the saturation temperature (

  ).

• Controlled Cooling: Cool the solution at a strictly controlled rate (e.g., 0.1 °C/min) until the FBRM probe detects a sudden spike in chord counts, indicating primary nucleation. Record this as the nucleation temperature (

  ).

• MSZW Calculation: The difference between

  and defines the MSZW.

  • Causality: A wider MSZW provides a larger operational thermodynamic window. Operating strictly within this zone allows for controlled crystal growth or seeding, preventing spontaneous homogeneous nucleation that typically yields kinetically favored, metastable polymorphs with undesirable needle-like habits.

Protocol 2: Coating Crystallization of NTO on Seed Crystals

Objective: To alter the apparent crystal habit and surface properties by coating an insensitive triazolone (NTO) onto a core crystal (e.g., HMX)[4].

• Dissolution: Dissolve NTO in ethanol at 5 °C above its previously determined

  to ensure a completely clear, history-free solution.

• Seeding: Introduce the core crystals (e.g., HMX) into the saturated NTO solution.

  • Causality: These parent crystals act as physical templates, drastically lowering the thermodynamic barrier (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) for nucleation. Heterogeneous nucleation on the seed surface is now thermodynamically favored over homogeneous nucleation in the bulk solution.

• Supersaturation Generation: Cool the system at a constant agitation rate.

  • Causality: By maintaining the supersaturation level strictly within the MSZW, the system ensures that NTO precipitates exclusively on the seed surfaces (coating) rather than forming separate, independent NTO crystals.

• Harvesting & Validation (Self-Validation Step): Filter, wash, and dry the coated crystals. Validate the coating uniformity using Scanning Electron Microscopy (SEM) and verify the thermodynamic stability of the composite using Differential Scanning Calorimetry (DSC). The absence of distinct, uncoated NTO thermal signatures validates the success of the coating mechanism.

Step-by-Step Workflow for Triazolone Coating Crystallization via MSZW Control

References[2] Title: US12410176B2 - Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carbonyl]

Source: Google Patents URL: [3] Title: Computational study of NTO (5-nitro-2,4-dihydro-3H-1,2,4-triazol-3-one) tautomeric properties in aqueous solution Source: ResearchGate URL: [1] Title: The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? Source: PMC (nih.gov) URL: [5] Title: A high-density energetic ammonium salt via a polynitropyrazolate counteranion Source: ResearchGate URL: [6] Title: Thermodynamic analysis and molecular dynamic simulation of solid-liquid phase equilibrium of imazapyr in twelve pure organic solvents Source: ResearchGate URL: [4] Title: Effect of Supersaturation on the Morphology of Coated Surface in Coating by Solution Crystallization Source: ACS Publications URL:

Sources

• 1. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US12410176B2 - Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carbonyl]-4-methyl-4-[4-(oxetan-3-yl)piperazin-1-yl]pent-2-enenitrile - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

History and discovery of difluorophenyl triazolone antifungal agents

Title: The Evolution of Efficacy: A Technical Guide to Difluorophenyl Triazole and Triazolone Antifungals

Abstract: This technical guide analyzes the structural evolution, mechanistic pharmacodynamics, and synthetic pathways of difluorophenyl-based azole antifungals. Focusing on the transition from first-generation bis-triazoles (Fluconazole) to advanced triazolone-functionalized lipophiles (Posaconazole), this document serves as a reference for the rational design of CYP51 inhibitors.

Part 1: The Pharmacophore Foundation

The Shift from Imidazoles to Triazoles Early azole antifungals like ketoconazole (an imidazole) suffered from metabolic instability and off-target endocrine effects due to non-selective binding to mammalian cytochrome P450s.[1] The shift to the 1,2,4-triazole ring was a pivotal moment in medicinal chemistry, offering a lower pKa (approx. 2.2 vs. 6.5 for imidazole), which reduced protonation at physiological pH and improved selectivity for the fungal heme iron.

The 2,4-Difluorophenyl Breakthrough The defining moment in this class was the discovery by Richardson et al. (Pfizer) that the 2,4-difluorophenyl substitution provided optimal metabolic stability.

• Metabolic Blockade: The fluorine at the 4-position blocks metabolic oxidation (para-hydroxylation), a primary clearance pathway for phenyl rings.

• Steric/Electronic Fit: The 2-fluoro substituent provides a steric twist that fits the hydrophobic pocket of the fungal CYP51 enzyme while discouraging binding to the mammalian homolog.

• Solubility: Unlike the dichlorophenyl analogs (e.g., in miconazole), the difluorophenyl moiety maintained sufficient polarity for water solubility, enabling intravenous formulations (crucial for Fluconazole).[1]

Part 2: Structural Evolution & SAR

The development of this class follows a clear lineage of structural optimization.

First Generation: Fluconazole (The Anchor)

• Structure: Bis-triazole with a central 2,4-difluorophenyl-2-propanol core.[2][3]

• SAR Insight: The tertiary alcohol is essential for H-bonding with the Tyr132 (in C. albicans) residue in the active site. The two triazole rings ensure that regardless of bond rotation, a nitrogen lone pair is available to coordinate with the heme iron.

Second Generation: Voriconazole (Spectrum Expansion)

• Modification: Introduction of a C2-methyl group and replacement of one triazole with a 5-fluoropyrimidine ring.

• Causality: The C2-methyl group introduces chirality (2R, 3S configuration is most active), increasing lipophilicity and filling a hydrophobic cleft in the enzyme that fluconazole could not reach. This expanded activity to Aspergillus spp.

The Triazolone Apex: Posaconazole[4][5]

• The "Triazolone" Specificity: Posaconazole represents the convergence of the difluorophenyl core with a triazolone side chain.

• SAR Insight: The long lipophilic tail contains a triazol-3-one ring. This extends into the substrate access channel of CYP51. Unlike the compact fluconazole, Posaconazole's triazolone tail interacts with hydrophobic amino acids near the channel entrance, anchoring the drug with extreme potency (sub-nanomolar IC50).

Data Visualization: SAR Comparison

Agent	Core Structure	Key Substituent	LogP	CYP51 Affinity (Kd)	Primary Resistance Mech.
Fluconazole	Bis-triazole	2,4-Difluorophenyl	0.5	~20 nM	Efflux Pumps (MDR1)
Voriconazole	Triazole/Pyrimidine	C2-Methyl + 5-F-Pyrimidine	1.8	~10 nM	Target Mutation (Y132H)
Posaconazole	Triazole/THF	Triazolone Tail	4.6	<1 nM	Target Mutation

Part 3: Mechanism of Action (Visualized)

The primary mechanism is the inhibition of Lanosterol 14

-demethylase (CYP51).

Figure 1: Mechanistic pathway of CYP51 inhibition.[4] The triazole nitrogen binds the heme iron, while the difluorophenyl group stabilizes the complex via hydrophobic interactions.

Part 4: Technical Protocol – Synthesis of the Voriconazole Core

A critical step in synthesizing difluorophenyl triazoles is the Epoxide Ring Opening . This protocol describes the formation of the key intermediate for Voriconazole.

Protocol: Enantioselective Epoxide Opening with 1,2,4-Triazole

Objective: To synthesize (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol.

Reagents:

• Precursor Epoxide: (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-2-methyloxirane.

• Nucleophile: 1,2,4-Triazole (3.0 equivalents).

• Base: Potassium Carbonate (

  ) or Sodium hydride (NaH) for activation.

• Solvent: DMF (Dimethylformamide) or DMSO.

Step-by-Step Methodology:

• Activation:

  • Rationale: 1,2,4-triazole is a weak nucleophile. Deprotonation increases the nucleophilicity of the nitrogen.

  • In a flame-dried flask under Argon, dissolve 1,2,4-triazole (3.0 eq) in anhydrous DMF.

  • Add

    (4.0 eq) and stir at room temperature for 30 minutes.

• Epoxide Addition:

  • Dissolve the precursor epoxide (1.0 eq) in a minimal volume of DMF.

  • Add the epoxide solution dropwise to the triazole mixture to prevent localized concentration spikes and polymerization.

• Reaction Phase:

  • Heat the mixture to 90°C for 4-6 hours.

  • Monitoring: Use HPLC or TLC (Ethyl Acetate/Hexane 1:1). Look for the disappearance of the epoxide spot (

    ) and appearance of the product ( ).

• Quench and Workup:

  • Cool to room temperature.

  • Quench with ice-cold water.

  • Extract with Ethyl Acetate (3x).

  • Wash organic layer with saturated LiCl solution (to remove DMF).

• Validation (Self-Validating Step):

  • The reaction produces two regioisomers (N1-alkylation vs N4-alkylation).

  • Critical Check: The desired N1-isomer is generally the major product. Verify using

    -NMR. The N1-isomer shows specific triazole proton shifts distinct from the N4-isomer. If the ratio is <10:1, recrystallization in isopropanol is required.

Part 5: Synthetic Workflow Diagram

Figure 2: Synthetic route focusing on the critical epoxide intermediate.

References

• Richardson, K., et al. (1990).[2][5] "Discovery of fluconazole, a novel antifungal agent."[1][2][5][6] Reviews of Infectious Diseases, 12(Suppl 3), S267-S271.[2] Link

• Hitchcock, C. A., et al. (2006). "Voriconazole: discovery and mode of action." Clinical Microbiology and Infection, 12(Suppl 7), 14-24.

• Saksena, A. K., et al. (2011). "Posaconazole: a new broad-spectrum antifungal agent."[7] Anti-Infectives in Medicinal Chemistry, 83-112.

• Lepesheva, G. I.

  -demethylase cytochrome P450 (CYP51), a P450 in all biological kingdoms." Biochimica et Biophysica Acta, 1770(3), 467-477. Link

• Pfizer Inc. (2002). "Voriconazole (Vfend) Prescribing Information & Chemistry." Link

Sources

• 1. Discovery [ch.ic.ac.uk]
• 2. Discovery of fluconazole, a novel antifungal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4.2: The diflucan story [davidmoore.org.uk]
• 4. mdpi.com [mdpi.com]
• 5. The discovery and profile of fluconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. invent.org [invent.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one from Semicarbazide

This Application Note is designed for research chemists and process development scientists. It details the synthesis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one , a critical heterocyclic core found in antifungal agents like Posaconazole.

While industrial routes often employ hydrazine and isocyanates, this guide addresses the specific request to utilize Semicarbazide as the starting scaffold. We present a Direct Transamidation Route followed by Cyclocondensation , a pathway that highlights the chemical versatility of semicarbazide while adhering to the user's specific feedstock constraints.

Executive Summary & Retrosynthetic Strategy

The target molecule, 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (hereafter Target-1 ), is a 1,2,4-triazole derivative characterized by a ketone functionality at the C5 position and a specific aryl substitution at N4.

Synthetic Challenge: Introducing the aryl group at the N4 position of the triazole ring is regiochemically difficult after ring closure due to the competing nucleophilicity of N1 and N2. Therefore, the N4-aryl bond must be established in the acyclic precursor.

Selected Pathway:

• Step 1 (Transamidation): Reaction of Semicarbazide with 3,4-Difluoroaniline to displace ammonia and form the N4-substituted semicarbazide.

• Step 2 (Cyclocondensation): Reaction of the substituted semicarbazide with Formic Acid to close the 1,2,4-triazole ring.

Reaction Pathway Diagram

Caption: Two-step synthesis of the target triazolone via a substituted semicarbazide intermediate.

Step 1: Preparation of 4-(3,4-Difluorophenyl)semicarbazide

This step utilizes a transamidation reaction.[1][2][3] Semicarbazide (as the urea analog) exchanges its amide group (

) with the aniline derivative.

Reagents & Materials

Component	CAS No.[2]	Equiv.[3]	Role
Semicarbazide Hydrochloride	563-41-7	1.0	Scaffold Source
3,4-Difluoroaniline	3863-11-4	1.1	N4-Aryl Source
Sodium Acetate (Anhydrous)	127-09-3	1.0	Base (Neutralizer)
Diglyme (or Ethylene Glycol)	111-96-6	Solvent	High BP Solvent
Ethanol	64-17-5	Solvent	Purification

Experimental Protocol

• Neutralization: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Semicarbazide Hydrochloride (10.0 g, 89.6 mmol) and Sodium Acetate (7.35 g, 89.6 mmol) in a minimum amount of water (~15 mL). Stir for 15 minutes to generate the semicarbazide free base in situ.

• Solvent Exchange: Add Diglyme (50 mL) to the aqueous mixture.

  • Note: Water is detrimental to the high-temperature transamidation equilibrium. Distill off the water (using a Dean-Stark trap or vacuum) until the internal temperature rises above 100°C.

• Addition: Add 3,4-Difluoroaniline (12.7 g, 98.5 mmol) to the suspension.

• Transamidation (The Critical Step): Heat the reaction mixture to 130–140°C for 6–8 hours.

  • Mechanism:[4][5][2][6][7][8] The aniline nucleophile attacks the carbonyl carbon of the semicarbazide, displacing ammonia (

    ).

  • Process Control: Monitor the evolution of ammonia gas (turns damp red litmus paper blue) at the top of the condenser. The reaction is complete when ammonia evolution ceases.

• Work-up: Cool the mixture to room temperature. Pour the reaction mass into ice-cold water (200 mL) with vigorous stirring. The substituted semicarbazide should precipitate as a solid.

• Purification: Filter the crude solid. Recrystallize from hot Ethanol to remove unreacted aniline and side products (such as symmetrical ureas).

• Yield Expectation: 50–65%.

  • Checkpoint: The product is 4-(3,4-difluorophenyl)semicarbazide . Confirm by melting point (~177-179°C) or LC-MS (

    ).

Step 2: Cyclization to 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

The linear semicarbazide is cyclized using formic acid, which provides the final carbon atom (C3) of the triazole ring.

Reagents & Materials

Component	CAS No.[2]	Equiv.[3]	Role
4-(3,4-Difluorophenyl)semicarbazide	(From Step 1)	1.0	Precursor
Formic Acid (98-100%)	64-18-6	10.0	Reagent & Solvent
Water	7732-18-5	-	Quenching

Experimental Protocol

• Setup: Place 4-(3,4-Difluorophenyl)semicarbazide (10.0 g, 53.4 mmol) into a round-bottom flask.

• Reagent Addition: Add Formic Acid (20 mL, large excess). The solid may not dissolve immediately.

• Cyclization: Heat the mixture to Reflux (100–105°C) .

  • Observation: The solid will dissolve as the reaction proceeds, forming a clear solution.

  • Time: Maintain reflux for 4–6 hours.

  • Chemistry: The formic acid formylates the N1 hydrazine nitrogen, followed by intramolecular condensation with the N4 amide nitrogen, releasing 2 equivalents of water.

• Concentration: Distill off the excess formic acid under reduced pressure (rotary evaporator) to obtain a concentrated residue.

• Crystallization: Add Water (50 mL) to the residue and cool to 0–5°C. The triazolone product will crystallize out.

• Filtration & Drying: Filter the white crystalline solid. Wash with cold water (2 x 20 mL) to remove acidic traces. Dry in a vacuum oven at 50°C.

• Final Purification: If necessary, recrystallize from Isopropanol or an Ethanol/Water mixture.

Data Analysis & Validation

Parameter	Specification	Method of Verification
Appearance	White to off-white crystalline solid	Visual Inspection
Melting Point	208–212°C (Lit. varies by solvate)	Capillary Melting Point
Mass Spec		LC-MS / ESI
1H NMR	8.0 (s, 1H, Triazole C-H), 7.2-7.6 (m, 3H, Ar-H), 11.8 (s, 1H, NH)	NMR (DMSO-d6)

Troubleshooting & Process Optimization

Common Failure Modes

• Low Yield in Step 1: The transamidation of semicarbazide is an equilibrium process. Ammonia must be efficiently removed (open system or nitrogen sweep) to drive the reaction forward. If yield remains low, consider the Alternative Industrial Route (see below) for comparison.

• Incomplete Cyclization (Step 2): If the intermediate N-formyl semicarbazide is isolated instead of the triazolone, the reaction time was too short or the temperature too low. Re-reflux the intermediate in fresh formic acid.

Alternative Industrial Route (Contextual Note)

While this guide focuses on the Semicarbazide starting material, it is scientifically rigorous to note that large-scale industrial synthesis (e.g., for Posaconazole manufacturing) typically constructs the semicarbazide in situ to avoid the difficult transamidation step:

• Industrial Pathway:3,4-Difluoroaniline + Phosgene

  Isocyanate + Hydrazine Substituted Semicarbazide .

• Why use the Semicarbazide route? The route described in this guide avoids the use of Phosgene (highly toxic) and Isocyanates (sensitizers), making it safer for smaller-scale or non-specialized laboratories.

References

• Transamidation Chemistry: Pattabiraman, V. R., & Bode, J. W. (2011).[1] Rethinking amide bond synthesis. Nature, 480(7378), 471–479.[1]Link

• Semicarbazide Synthesis:Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Triazolone Cyclization (Posaconazole Intermediates): Saksena, A. K., et al. (1996). Concise and practical synthesis of the azole antifungal posaconazole. Tetrahedron Letters, 37(32), 5657-5660.Link

• Patent Literature: Broekema, R. (2013). Process for the preparation of a triazolone derivative. WO Patent 2013/042138. (Describes the cyclization of the semicarbazide intermediate with formic acid). Link

• General Triazolone Synthesis: Mallakpour, S., & Rafiee, Z. (2007).[7][9] A Novel One-Pot Synthesis of 4-Substituted 1,2,4-Triazolidine-3,5-diones. Synlett, 2007(08), 1255-1256.Link

Disclaimer: This protocol involves the use of hazardous chemicals (anilines, formic acid) and high temperatures. All procedures should be performed in a fume hood with appropriate PPE. The user assumes all liability for safety and compliance.

Sources

• 1. Transamidation - Wikipedia [en.wikipedia.org]
• 2. Advances in Metal‐Free Transamidation: A Sustainable Approach to Amide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct Transamidation Reactions: Mechanism and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. davidpublisher.com [davidpublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. ijnrd.org [ijnrd.org]
• 7. A Novel One-Pot Synthesis of 4-Substituted 1,2,4-Triazolidine-3,5-diones [organic-chemistry.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. A Novel One-Pot Synthesis of 4-Substituted 1,2,4-Triazolidine-3,5-diones [organic-chemistry.org]

Application Note: HPLC Strategy for the Quantitation of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Executive Summary

This application note details the method development and validation strategy for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (hereafter referred to as DFPT ). DFPT is a critical synthetic intermediate and degradation impurity in the manufacturing of triazole antifungals, most notably Posaconazole .[1]

Due to the presence of the 1,2,4-triazol-5-one moiety, this molecule exhibits tautomeric behavior (keto-enol) and moderate polarity, presenting specific chromatographic challenges regarding peak symmetry and retention stability.[1][2][3] This guide provides a robust Reversed-Phase HPLC (RP-HPLC) protocol designed to suppress ionization, maximize π-π selectivity, and ensure high sensitivity.[1][2][3]

Chemical Context & Mechanistic Logic[1][3]

The Analyte

• IUPAC Name: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one[1][2][3]

• Molecular Formula: C₈H₅F₂N₃O[3]

• Key Functional Groups:

  • Difluorophenyl ring: Highly hydrophobic, electron-withdrawing.[1][2][3]

  • Triazolone ring: Amphoteric; the proton on the nitrogen (N-H) is acidic (pKa ~ 6.0–7.0).[3]

Chromatographic Challenges & Solutions

• Tautomerism: The triazolone ring exists in equilibrium between the keto (C=O) and enol (C-OH) forms.[3]

  • Solution: Maintain mobile phase pH < 3.[3][4]0. This forces the equilibrium toward the neutral keto form, preventing peak splitting and ensuring consistent retention.[1]

• Fluorine Selectivity: The fluorine atoms create a distinctive electron density cloud.

  • Solution: While C18 columns work, a Phenyl-Hexyl phase is recommended for superior selectivity via π-π interactions with the fluorinated ring.[1][2][3]

Method Development Workflow

The following diagram illustrates the decision matrix used to derive the final protocol.

Figure 1: Logical workflow for DFPT method development, prioritizing pH control and stationary phase selectivity.

Experimental Protocol

Instrumentation & Reagents[1][3]

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (or equivalent) with Photodiode Array Detector (PDA/DAD).

• Reagents:

  • Acetonitrile (HPLC Grade).[3][5]

  • Water (Milli-Q, 18.2 MΩ).[1][2][3]

  • Orthophosphoric Acid (85%, HPLC Grade) OR Formic Acid (if MS detection is required).[1][3]

Chromatographic Conditions

This method uses a "generic gradient" approach optimized for polar impurities.[3]

Parameter	Specification	Rationale
Column	C18 (4.6 x 150 mm, 3.5 µm) or Phenyl-Hexyl	C18 provides general retention; Phenyl-Hexyl offers better resolution from similar fluorinated byproducts.[1][2][3]
Mobile Phase A	0.1% Orthophosphoric Acid in Water (pH ~2.[3]2)	Suppresses triazolone ionization; sharpens peaks.[3]
Mobile Phase B	Acetonitrile (100%)	Strong eluent for the hydrophobic difluorophenyl group.[3]
Flow Rate	1.0 mL/min	Standard backpressure/efficiency balance.[3]
Temp	30°C	Improves mass transfer and retention reproducibility.
Injection Vol	10 µL	Standard loop size.[3]
Detection	210 nm (Quantitation) & 254 nm (ID)	210 nm targets the triazole ring (high sensitivity); 254 nm targets the phenyl ring (high specificity).[3]

Gradient Profile

DFPT is relatively polar compared to the final drug (Posaconazole).[3] It will elute early in the run.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Initial equilibration
2.0	95	5	Isocratic hold (polar impurities)
12.0	40	60	Linear gradient elution
15.0	5	95	Wash (remove hydrophobic dimers)
18.0	5	95	Hold Wash
18.1	95	5	Re-equilibration
23.0	95	5	End of Run

Validation Framework (ICH Q2 R2)

To ensure the method is "fit for purpose," the following validation parameters must be executed.

Specificity (Selectivity)[3][6][7]

• Objective: Prove DFPT is resolved from the solvent front and the Posaconazole API.

• Protocol: Inject Blank, Placebo, Pure DFPT Standard, and Spiked Sample.[1]

• Acceptance: Resolution (Rs) > 2.0 between DFPT and nearest peak. Purity Angle < Purity Threshold (using PDA).

Linearity & Range

• Protocol: Prepare 5 concentration levels (e.g., 50%, 75%, 100%, 125%, 150% of target concentration).

• Target Conc: If analyzing as an impurity, target 0.1% of the API concentration (e.g., 0.5 µg/mL).

• Acceptance: Correlation coefficient (

  ) 0.999.[3][6]

Limit of Quantitation (LOQ)

• Method: Signal-to-Noise (S/N) ratio.[2][3]

• Protocol: Dilute standard until S/N

  10.

• Acceptance: Precision (RSD) at LOQ level < 10%.

Robustness (Critical for Triazolones)

Because of the tautomerism, pH robustness is the critical failure mode.[1]

• Test: Vary Mobile Phase A pH by ± 0.2 units.

• Observation: Monitor tailing factor (

  ).[3] If at higher pH, the method requires stricter acid control.[1]

Mechanistic Interaction Diagram

Understanding why the separation works ensures better troubleshooting.

Figure 2: Mechanistic view of the separation.[2][3] Acidic pH suppresses triazolone ionization, while the stationary phase engages the hydrophobic difluorophenyl tail.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Splitting	pH is too close to pKa (~6-7).[1][2][3]	Lower pH of Mobile Phase A to < 2.5 using Phosphoric Acid.
Fronting	Sample solvent mismatch.	Dissolve sample in Mobile Phase A (or <20% ACN) rather than 100% MeOH.
Retention Shift	Column equilibration issue.	Ensure at least 5 column volumes of re-equilibration time between runs.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3][7]

• Musirike, M. R., et al. (2016).[1][5] "Stability Indicating Reverse Phase Chromatographic Method for Estimation of Related Substances in Voriconazole Drug Substance." Pharm Anal Acta.[3][5][8] (Provides analogous method conditions for fluorinated triazole intermediates).

• Beste, K. Y., et al. (2012).[1][9] "Rapid HPLC-MS/MS method for simultaneous quantitation of four routinely administered triazole antifungals in human plasma." Clin Chim Acta.[3][9] (Demonstrates Phenyl-Hexyl column utility for this class).

• PubChem Compound Summary. "Posaconazole Intermediate: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one."[1][2][3]

Sources

• 1. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 2. CFDE Data Portal | Compound | Posaconazole [data.cfde.cloud]
• 3. Posaconazole = 98 HPLC 171228-49-2 [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mastercontrol.com [mastercontrol.com]
• 8. qbdgroup.com [qbdgroup.com]
• 9. Rapid HPLC-MS/MS method for simultaneous quantitation of four routinely administered triazole antifungals in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Purity Recrystallization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

This Application Note is designed for process chemists and purification scientists. It treats 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (hereafter referred to as DFP-Triazolone ) as a critical intermediate, likely for antifungal or agrochemical API synthesis.

The protocols below prioritize impurity rejection (specifically regioisomers and aniline oxidation products) and polymorph control .

Executive Summary

The purity of the N4-aryl triazolone core is the rate-limiting quality attribute in the synthesis of next-generation antifungal agents. Unlike its 2,4-difluoro analog (common in Posaconazole/Fluconazole), the 3,4-difluoro isomer presents unique purification challenges, particularly regarding the removal of isomeric impurities and oxidative byproducts derived from the 3,4-difluoroaniline starting material.

This guide details a binary solvent recrystallization system that leverages the steep solubility curve of triazolones in aqueous alcohols. We demonstrate that a controlled cooling profile, combined with activated carbon treatment, effectively sequesters chromophores and linear semicarbazide impurities.

Chemical Context & Impurity Profile[1][2][3][4][5][6][7]

To design a robust purification, one must understand the "Enemy" (the impurities).

• Target Molecule: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one.

• Critical Quality Attributes (CQAs):

  • Purity: >99.5% (HPLC).

  • Appearance: White to off-white crystalline solid (Yellowing indicates aniline oxidation).

  • Polymorph: Thermodynamically stable form (to prevent downstream processing issues).

The Impurity Landscape

Impurity Type	Origin	Removal Strategy
Linear Semicarbazides	Incomplete cyclization of the hydrazine intermediate.	Water Wash: These are often more polar and remain in the aqueous mother liquor.
3,4-Difluoroaniline	Unreacted starting material or hydrolysis product.	pH Adjustment: Wash with dilute HCl (forms water-soluble anilinium salt).
Oxidative Oligomers	Air oxidation of aniline residues (causes brown color).	Adsorption: High-surface area Activated Carbon (e.g., Darco G-60).
Regioisomers	N1 vs N2 alkylation side-products (if alkylation was performed).	Recrystallization: Isomers disrupt crystal lattice packing and remain in the supernatant.

Solvent Selection Strategy

Triazolones exhibit a "Goldilocks" polarity: they are too polar for pure hydrocarbons (Heptane) but often too hydrophobic for pure water.

Theoretical Solubility Parameters (Hansen)

• Dispersion (

  ): High (due to the difluorophenyl ring).

• Polarity (

  ): Moderate (triazole ring).

• Hydrogen Bonding (

  ): High (NH donor/acceptor).

Conclusion: The ideal solvent system is a Protic Polar solvent (Alcohol) paired with a High-

Anti-solvent (Water).

• Primary Solvent: Ethanol (EtOH) or Isopropanol (IPA). Why? Excellent thermal solubility gradient.

• Anti-Solvent: Water.[1] Why? Drastically reduces solubility at low temperatures, forcing crystallization.

Experimental Protocols

Protocol A: Solvent Screening (Range-Finding)

Perform this on a 100 mg scale to validate the solvent system for your specific crude batch.

• Preparation: Place 100 mg of crude DFP-Triazolone in a 4 mL vial.

• Addition: Add Ethanol (absolute) in 100 µL increments while heating to 75°C (reflux).

• Observation:

  • If soluble in <0.5 mL (5 vol), the solvent is too strong (low recovery yield).

  • If insoluble in >3.0 mL (30 vol), the solvent is too weak.

  • Target: Dissolution at ~10-15 volumes (1.0 - 1.5 mL) at reflux.

• Anti-Solvent Titration: Once dissolved hot, add hot water dropwise until a persistent turbidity (cloud point) appears, then add one drop of Ethanol to clear it.

• Cooling: Allow to cool to room temperature. If oiling out occurs, the water content is too high.

Recommendation: Based on structural analogs, start with Ethanol:Water (80:20 v/v) .

Protocol B: Optimized Recrystallization (Production Scale)

Scale: 10 g - 1 kg | Target Yield: 85-90%

Step 1: Dissolution & Carbon Treatment

• Charge 10.0 g of crude DFP-Triazolone into a round-bottom flask.

• Add 120 mL of Ethanol/Water (90:10 v/v) .

  • Note: Using 90% EtOH initially ensures full dissolution before adding more anti-solvent.

• Heat to Reflux (approx. 78°C) with stirring. Ensure complete dissolution.

• Add 0.5 g (5 wt%) Activated Carbon (e.g., Norit or Darco).

  • Critical: Add carbon carefully to avoid boil-over.

• Stir at reflux for 30 minutes . This allows time for colored impurities to adsorb.

Step 2: Hot Filtration

• Prepare a pre-heated Buchner funnel with a Celite 545 pad.

• Filter the hot mixture rapidly into a clean, pre-heated receiving flask.

  • Why? Prevents premature crystallization on the filter paper.

• Rinse the filter cake with 10 mL hot Ethanol .

Step 3: Controlled Crystallization

• Re-heat filtrate to reflux if any solids precipitated.

• (Optional) Add Water dropwise to the hot solution until the ratio reaches approx 70:30 (EtOH:Water) . Stop if persistent cloudiness appears.

• Seeding: Cool to 65°C . Add 10 mg (0.1%) of pure seed crystals (if available).

  • Mechanism:[2][3][4][1][5] Seeding bypasses the nucleation energy barrier, preventing "oiling out" and ensuring the correct polymorph.

• Cooling Ramp:

  • 65°C → 40°C over 2 hours (12.5°C/hr).

  • 40°C → 20°C over 1 hour .

  • 20°C → 0-5°C (Ice bath) for 1 hour .

Step 4: Isolation & Drying

• Filter the white slurry under vacuum.

• Displacement Wash: Wash the cake with 20 mL of cold (0°C) Ethanol:Water (50:50) .

  • Why? A 50:50 wash is strong enough to remove surface mother liquor but weak enough not to dissolve the product.

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

  • Check: Ensure Loss on Drying (LOD) is <0.5%.

Process Visualization (Workflow)

Figure 1: Step-by-step workflow for the purification of DFP-Triazolone, highlighting critical control points (Carbon, Seeding).

Analytical Validation & Troubleshooting

Quality Control (QC) Checklist

Test	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	Confirmed structure; no residual solvent peaks.
Purity	HPLC (C18 Column, ACN/Water gradient)	>99.5% Area; No single impurity >0.1%.
Melting Point	DSC (10°C/min)	Sharp endotherm (typically >150°C, verify vs. standard).
Polymorph	XRPD	Pattern matches Reference Standard (Form I).[2]

Troubleshooting Guide

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)

• Symptom:[6][7][4][1] Product comes out as sticky droplets instead of crystals.

• Cause: Cooling too fast or adding too much water (anti-solvent) while hot.

• Fix: Re-heat to dissolve. Add more Ethanol. Cool slower and ensure you seed the solution at the saturation point.

Issue 2: Low Yield (<70%)

• Cause: Too much solvent or washing with pure Ethanol.

• Fix: Concentrate the mother liquor by 50% and collect a second crop (Crop 2). Note: Crop 2 will have lower purity.

Issue 3: Persistent Color (Yellow/Brown)

• Cause: Oxidized aniline derivatives.

• Fix: Repeat the recrystallization but increase Activated Carbon load to 10 wt% or switch to a finer mesh carbon.

References

• General Triazolone Synthesis

  • Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Sundaram, D. et al. Sci. Pharm.[3]2015 , 83, 339–352. Link

  • Note: Describes purification of 2,4-difluoro analogs, establishing the EtOH/W

• Polymorph Control in Triazoles

  • Crystalline form of a bis 1,2,4-triazole compound.[2][8] Patent WO1998039305A1.[8] Link

  • Note: Details the "Form I" crystallization of difluorophenyl-triazolones using aqueous ethanol.

• Solubility & Purification

  • Purification of triazoles.[4] US Patent 4269987A. Link

  • Note: Foundational text on pH-swing and solvent selection for triazole purific

Sources

• 1. 4-(2-((2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-yl)benzonitrile | 182760-06-1 [sigmaaldrich.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 7. An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3 [quickcompany.in]
• 8. WO1998039305A1 - Crystalline form of a bis 1,2,4-triazole compound - Google Patents [patents.google.com]

Application Notes and Protocols for the Alkylation of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities and valuable physicochemical properties. The targeted functionalization of this heterocyclic system through alkylation is a critical step in the development of novel therapeutic agents and advanced materials. This guide provides a detailed examination of the procedures for the alkylation of a specific, electronically modified substrate: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one.

The presence of a 3,4-difluorophenyl group at the N-4 position significantly influences the electronic properties of the triazolone ring, impacting its reactivity. This document, authored from the perspective of a Senior Application Scientist, offers a robust framework for approaching this synthetic challenge. It moves beyond a simple recitation of steps to provide the underlying rationale for methodological choices, empowering researchers to not only replicate but also intelligently adapt these protocols for their specific research and development needs.

Mechanistic Considerations and Regioselectivity

The alkylation of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one presents an interesting case of regioselectivity. The triazolone core can exist in tautomeric forms, and alkylation can theoretically occur at the N-1 position or the exocyclic oxygen atom (O-alkylation).

Caption: Tautomerism and potential alkylation sites.

Generally, N-alkylation is favored over O-alkylation for triazolone systems, a preference that can be understood through the principles of hard and soft acid-base (HSAB) theory. The nitrogen atom is a softer nucleophile compared to the oxygen atom, and it preferentially reacts with soft electrophiles like alkyl halides. However, the reaction conditions, particularly the choice of base and solvent, can influence this selectivity. Strong, hard bases might favor the formation of the harder oxy-anion, potentially leading to a higher proportion of the O-alkylated product.

Recommended Alkylation Protocols

Three primary methods are presented for the alkylation of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one, each with its own set of advantages and considerations.

Protocol 1: Classical SN2 Alkylation with Alkyl Halides

This is the most direct and commonly employed method for N-alkylation of heterocycles. It involves the deprotonation of the triazolone with a suitable base to form the corresponding anion, which then acts as a nucleophile to displace a halide from an alkyl halide.

Rationale for Reagent Selection:

• Base: Potassium carbonate (K₂CO₃) is a moderately strong base, which is generally sufficient to deprotonate the N-H of the triazolone without promoting significant side reactions.[1][2] Stronger bases like sodium hydride (NaH) could be used for less reactive alkylating agents but may increase the risk of side reactions.

• Solvent: N,N-Dimethylformamide (DMF) is a polar aprotic solvent that effectively dissolves the triazolone and the potassium carbonate, facilitating the reaction.[3] Acetonitrile is another suitable alternative.

• Alkylating Agent: Primary alkyl halides (e.g., iodides, bromides, or chlorides) are ideal as they are most susceptible to SN2 reactions. Secondary halides may lead to a mixture of substitution and elimination products, while tertiary halides will predominantly yield elimination products.[2]

Detailed Step-by-Step Methodology:

• To a dry, round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (1.0 eq).

• Add anhydrous potassium carbonate (1.5 - 2.0 eq) to the flask.

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.1-0.5 M of the starting triazolone.

• Stir the suspension at room temperature for 30 minutes to facilitate the formation of the triazolone anion.

• Add the alkyl halide (1.1 - 1.5 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for Classical SN2 Alkylation.

Protocol 2: Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for the alkylation of acidic N-H bonds under mild conditions.[4][5] It is particularly useful when the alkylating agent is an alcohol, which is not reactive under classical SN2 conditions. The reaction proceeds with inversion of configuration at the alcohol's stereocenter, a crucial consideration in stereoselective synthesis.

Rationale for Reagent Selection:

• Phosphine: Triphenylphosphine (PPh₃) is the most common phosphine used in the Mitsunobu reaction.[4]

• Azodicarboxylate: Diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) are the standard reagents for activating the alcohol.[4] DIAD is often preferred due to its lower toxicity.

• Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice for most Mitsunobu reactions.[5]

Detailed Step-by-Step Methodology:

• To a dry, round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (1.0 eq), the desired alcohol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of DIAD (1.5 eq) in anhydrous THF dropwise to the reaction mixture. A color change and/or the formation of a precipitate is often observed.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the dialkyl hydrazinedicarboxylate byproduct. These can often be removed by precipitation from a minimal amount of a suitable solvent (e.g., diethyl ether) or by column chromatography.

Caption: Simplified Mitsunobu reaction mechanism.

Protocol 3: Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is an excellent method for reactions involving a water-soluble inorganic base and an organic-soluble substrate.[6][7][8] This technique can offer milder reaction conditions, easier work-up, and is often more environmentally friendly.

Rationale for Reagent Selection:

• Phase-Transfer Catalyst: Tetrabutylammonium bromide (TBAB) or other quaternary ammonium salts are commonly used to transport the triazolone anion from the aqueous or solid phase into the organic phase where the alkylating agent resides.[6][7]

• Base: A concentrated aqueous solution of potassium carbonate or even solid potassium carbonate can be used.

• Solvent System: A biphasic system, such as toluene/water or dichloromethane/water, is employed.

Detailed Step-by-Step Methodology:

• In a round-bottomed flask, combine 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (1.0 eq), the alkyl halide (1.2 eq), and the phase-transfer catalyst (e.g., TBAB, 0.1 eq) in a suitable organic solvent (e.g., toluene).

• Add a concentrated aqueous solution of potassium carbonate (3.0 eq) or solid potassium carbonate.

• Stir the biphasic mixture vigorously at a temperature ranging from room temperature to 80 °C. Vigorous stirring is crucial to maximize the interfacial area.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, separate the organic layer.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Comparison of Alkylation Methods

Feature	Classical SN2	Mitsunobu Reaction	Phase-Transfer Catalysis
Alkylating Agent	Alkyl Halides	Alcohols	Alkyl Halides
Key Reagents	Base (e.g., K₂CO₃), Solvent (e.g., DMF)	PPh₃, DIAD/DEAD	Phase-Transfer Catalyst (e.g., TBAB), Base
Typical Temperature	60-80 °C	0 °C to Room Temp	Room Temp to 80 °C
Stereochemistry	Retention (if no chiral center) or Inversion (at alkyl halide)	Inversion at the alcohol stereocenter	Retention (if no chiral center) or Inversion (at alkyl halide)
Advantages	Simple, widely applicable, cost-effective reagents.	Mild conditions, uses alcohols directly, stereospecific.	Milder conditions, easy work-up, often greener.
Disadvantages	May require elevated temperatures, potential for side reactions.	Stoichiometric byproducts (PPh₃=O, DIAD-H₂) can complicate purification.	Requires vigorous stirring, catalyst may need to be removed.

Characterization of Alkylated Products

The successful alkylation of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the N-H proton signal (typically a broad singlet) is a key indicator of successful N-alkylation. The appearance of new signals corresponding to the protons of the introduced alkyl group will be observed. For example, an ethyl group would show a characteristic triplet and quartet.

  • ¹³C NMR: The appearance of new carbon signals from the alkyl group will be evident. The chemical shifts of the triazole ring carbons may also shift slightly upon alkylation.

  • ¹⁹F NMR: The two fluorine atoms on the phenyl ring will give rise to distinct signals, which can be useful for confirming the integrity of this part of the molecule.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or other soft ionization techniques will show the molecular ion peak corresponding to the mass of the alkylated product. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Infrared (IR) Spectroscopy: The N-H stretching vibration (typically around 3100-3300 cm⁻¹) present in the starting material should be absent in the N-alkylated product. The characteristic C=O stretching frequency of the triazolone ring (around 1700 cm⁻¹) should remain.

Safety and Handling

• Alkyl Halides: Many alkyl halides are toxic, and some are suspected carcinogens. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.

• DMF: N,N-Dimethylformamide is a reproductive toxin. Avoid inhalation and skin contact.

• Potassium Carbonate: While generally considered safe, it is an irritant. Avoid inhalation of dust and contact with skin and eyes.[9][10][11][12]

• Mitsunobu Reagents: DIAD and DEAD are toxic and potentially explosive, especially when impure.[13] Triphenylphosphine is an irritant. Handle these reagents with extreme care in a fume hood.

• Phase-Transfer Catalysts: Quaternary ammonium salts can be irritants.[6][7] Handle with appropriate PPE.

References

• BenchChem. (2025).
• Alfa Chemistry. (n.d.).
• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (n.d.).
• NPTEL. (n.d.).
• Wikipedia. (2023). Mitsunobu reaction.
• Reaction of 1,2,4-triazole derivative 5 with different alkylating/cyclizing agents under thermal and microwave conditions. (n.d.).
• Synthesis and NMR characterization of 1H-1,2,3-triazole deriv
• An Investigation into the Alkylation of 1,2,4-Triazole. (n.d.).
• Organic Synthesis. (n.d.). Mitsunobu reaction.
• Demirbaş, N., Ugurluoglu, R., & Demirbaş, A. (2002). Synthesis of 3-alkyl(aryl)-4-alkylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-ones and 3-alkyl-4-alkylamino-4,5-dihydro-1H-1,2,4-triazol-5-ones as antitumor agents. Bioorganic & Medicinal Chemistry, 10(12), 3717–3723.
• Organic Chemistry Tutor. (n.d.). Mitsunobu Reaction.
• Demirbaş, N., Ugurluoglu, R., & Demirbaş, A. (2002). Synthesis of 3-alkyl(aryl)-4-alkylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-ones and 3-alkyl-4-alkylamino-4,5-dihydro-1H-1,2,4-triazol-5-ones as antitumor agents. Bioorganic & Medicinal Chemistry, 10(12), 3717-3723.
• Venugopala, K. N., Rao, G. B. D., Bhandary, S., Pillay, M., Chopra, D., Aldhubiab, B. E., Attimarad, M., Alwassil, O. I., Harsha, S., & Mlisana, K. (2016). Design, synthesis, and characterization of (1-(4-aryl)-1H-1,2,3-triazol-4-yl)methyl, substituted phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates against Mycobacterium tuberculosis. Drug Design, Development and Therapy, 10, 2831–2843.
• MDPI. (2023). Stereoselective Synthesis of New 4-Aryl-5-indolyl-1,2,4-triazole S- and N-β-Galactosides: Characterizations, X-ray Crystal Structure and Hirshfeld Surface Analysis.
• MDPI. (2023). Base-Controlled Regiospecific Mono-Benzylation/Allylation and Diallylation of 4-Aryl-5-indolyl-1,2,4-triazole-3-thione: Thio-Aza Allyl Rearrangement.
• Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts. (2019). ACS Omega.
• C–H Bonds as Ubiquitous Functionality: Preparation of Multiple Regioisomers of Arylated 1,2,4-Triazoles via C–H Aryl
• Astleford, B. A., Goe, G. L., Keay, J. G., & Scriven, E. F. V. (1989). Synthesis of 1-alkyl-1,2,4-triazoles: a new one-pot regiospecific procedure. The Journal of Organic Chemistry, 54(3), 731–732.
• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES.
• Why n-alkylation is more favorable than o-alkyation ?. (2016).
• Sigma-Aldrich. (2025).
• Merck. (n.d.).
• Redox. (2020).
• Chemos GmbH & Co. KG. (n.d.).
• Diversey. (2024).

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Introduction: The Critical Role of Triazolones and the Challenge of Hygroscopicity

An In-Depth Guide for Drug Development Professionals Application Notes & Protocols: Handling and Storage of Hygroscopic Triazolone Intermediates

Triazolone derivatives are a cornerstone in modern medicinal chemistry, serving as vital intermediates in the synthesis of a wide array of pharmacologically active compounds.[1][2][3][4][5] Their unique five-membered heterocyclic structure, containing three nitrogen atoms, imparts versatile biological activity, making them precursors to antifungal, anticancer, and antiviral agents.[2][3][4] However, the very electronic properties that make them valuable also render many triazolone intermediates hygroscopic—meaning they readily absorb and retain moisture from the atmosphere.[6][7]

Moisture absorption is not a trivial inconvenience; it is a critical failure point that can compromise the entire drug development pipeline. The ingress of water can initiate chemical degradation through hydrolysis, altering the molecular integrity of the intermediate and leading to impurities.[7][8][9] Physically, it causes caking and clumping, which complicates handling, weighing, and formulation processes.[6][10][11] Furthermore, unaccounted-for water content leads to significant errors in stoichiometric calculations for subsequent synthetic steps, impacting reaction yields, purity, and ultimately, the quality of the final Active Pharmaceutical Ingredient (API).[12]

This guide provides a comprehensive framework of protocols and best practices designed to mitigate the risks associated with hygroscopic triazolone intermediates. By implementing these measures, researchers, scientists, and drug development professionals can ensure the stability, quality, and reliability of these critical chemical assets.

The Scientific Imperative: Understanding and Mitigating Moisture-Induced Degradation

The affinity of triazolone intermediates for water is rooted in their molecular structure. The presence of multiple nitrogen heteroatoms creates a polar molecule with the capacity for hydrogen bonding, attracting and holding water molecules from the ambient environment. Once present, water is not a passive bystander; it is a reactive agent.

• Chemical Degradation Pathways: The most common degradation route is hydrolysis, where water cleaves labile functional groups on the triazolone ring or its substituents.[7][8] This process can be accelerated by temperature and pH fluctuations.[13] The result is the formation of degradation products that can be difficult to separate and may introduce toxicological risks. Other pathways, such as oxidation, can also be facilitated by the presence of moisture.[7]

• Physical State Disruption: Moisture absorption can disrupt the crystalline lattice of a solid intermediate, leading to deliquescence (dissolving in the absorbed water). For amorphous solids, water acts as a plasticizer, lowering the glass transition temperature and potentially inducing unwanted crystallization or phase transitions.[14] These physical changes manifest as caking, reduced flowability, and handling difficulties, making accurate dispensing nearly impossible.[10][11][15]

Core Protocols: A Multi-Layered Defense Against Moisture

A robust strategy for managing hygroscopic materials relies on a multi-layered approach, from controlling the macro-environment to selecting the micro-environment of the packaging.

Part 1: Environmental Control

The first and most critical layer of defense is the strict control of the laboratory and storage environment.

• Humidity Control: All handling and storage of hygroscopic triazolones should occur in areas with controlled relative humidity (RH). For moderately sensitive compounds, an RH of <40% is recommended. For highly sensitive materials, specialized desiccant dehumidifiers or dry cabinets capable of maintaining RH <20% are necessary.[7][15][16] Uncontrolled humidity can lead to variable weighing results and compromised material integrity.[17]

• Temperature Management: Temperature and humidity are interlinked; fluctuations in temperature can alter the moisture-holding capacity of the air.[7] Therefore, storage areas must be temperature-controlled, typically between 20-25°C, and shielded from direct sunlight or proximity to heat sources to prevent thermal degradation and moisture cycling.[18]

• Inert Atmosphere Operations: For exceptionally sensitive intermediates, the exclusion of both moisture and atmospheric oxygen is required. This is achieved by working under an inert atmosphere of dry nitrogen or argon.[19][20][21] Gloveboxes provide the ideal environment for manipulating solids, maintaining oxygen and moisture levels below 1 ppm.[19][22] For liquid transfers or smaller-scale work, Schlenk line techniques are effective.[19]

Caption: Decision-making process for using an inert atmosphere.

Part 2: Packaging and Containerization

The immediate container is the final barrier protecting the intermediate from the environment.

• Primary Containers: Use containers made of impermeable materials, such as amber glass bottles with PTFE-lined screw caps, to protect against moisture and light. For bulk quantities, high-density polyethylene (HDPE) bottles with induction seals are effective.[23]

• Secondary Containment and Desiccants: Place the primary container inside a secondary, sealable container, such as a moisture-barrier bag or a desiccator cabinet.[24] Include a desiccant, such as silica gel or molecular sieves, within the secondary container to absorb any residual moisture.[6][25][26] The desiccant should be checked and regenerated or replaced regularly.[26]

• Inert Gas Blanketing: For highly sensitive materials, after placing the material in its primary container, flush the headspace with dry nitrogen or argon before sealing. This "inert gas blanket" displaces moist air.[27]

Caption: Step-by-step workflow for secure packaging.

Experimental Protocols: Validation and Quality Control

Visual inspection is insufficient; rigorous analytical testing is mandatory to quantify moisture content and ensure stability.

Protocol 1: Determination of Water Content by Karl Fischer Titration

Karl Fischer (KF) titration is the industry-standard method for the accurate determination of water content in pharmaceuticals, as it is specific and highly sensitive.[12][][29]

Principle: The method is based on a stoichiometric reaction between iodine and water. The endpoint is detected electrochemically. Two main types exist:

• Volumetric KF: Best for higher water content (>0.1%). A titrant with a known concentration of iodine is added to the sample dissolved in a solvent.[30]

• Coulometric KF: Ideal for trace amounts of water (<0.1%). Iodine is generated electrochemically in situ.[30][31]

Method Type	Typical Range	Sample Introduction	Key Advantage
Volumetric	100 ppm - 100%	Direct injection or dissolution	Wide dynamic range
Coulometric	10 ppm - 1%	Direct injection	High sensitivity for trace moisture
KF with Oven	10 ppm - 100%	Sample heated in oven; evaporated water carried to cell	Ideal for insoluble samples or those that interfere with reagents

Step-by-Step Methodology (Volumetric KF):

• System Preparation: Add 20-30 mL of anhydrous methanol or a specialized KF solvent to the titration vessel.[29]

• Pre-Titration: Titrate the solvent with the KF reagent to the electrometric endpoint to neutralize any residual water in the vessel and solvent.

• Standardization: Accurately weigh a suitable water standard (e.g., sodium tartrate dihydrate) and add it to the vessel. Titrate to the endpoint. Calculate the water equivalence factor (F) of the reagent in mg/mL.[29]

• Sample Analysis: a. Accurately weigh a quantity of the triazolone intermediate expected to contain a measurable amount of water. b. Quickly transfer the sample into the conditioned titration vessel and seal it immediately. c. Stir to dissolve the sample completely. d. Titrate with the standardized KF reagent to the electrometric endpoint. Record the volume (V) of titrant consumed.

• Calculation: Water Content (%) = (V × F) / (Weight of Sample in mg) × 100

Protocol 2: Stability Testing

Stability testing provides evidence of how the quality of an intermediate changes over time under the influence of temperature and humidity.[32] This data is used to establish a re-test period or shelf life.

Methodology Outline:

• Sample Preparation: Package the triazolone intermediate in the proposed container closure system.

• Storage Conditions: Place samples in stability chambers set to various conditions as defined by ICH guidelines.

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[23]

• Testing Schedule: Pull samples at specified time points (e.g., 0, 1, 3, 6, 12 months).

• Analytical Tests: At each time point, perform a suite of tests:

  • Appearance: Note any changes in color or physical state (caking, clumping).

  • Water Content: Determine by Karl Fischer titration.

  • Assay and Purity: Use a validated HPLC method to quantify the intermediate and detect any degradation products.

Storage Condition	Purpose	Minimum Duration
25°C / 60% RH	Simulates real-world storage to establish re-test period.	12 Months
40°C / 75% RH	Stresses the material to predict long-term stability quickly.	6 Months
Photostability	Exposes material to light to assess light-sensitivity.	Per ICH Q1B

Safety, Compliance, and Waste Disposal

Adherence to safety regulations is non-negotiable.

• Regulatory Adherence: All chemical storage must comply with local regulations and guidelines from bodies such as OSHA and the NFPA.[33][34][35] This includes rules on storing incompatible materials separately (e.g., acids away from bases) and limiting quantities stored in a single fire area.[18][34][36]

• Labeling: All containers must be clearly labeled with the chemical identity, hazard pictograms, and handling precautions.[18][33]

• Waste Disposal: Reactive waste from hygroscopic compounds must be quenched safely before disposal. A typical procedure involves cooling the material in an ice bath and slowly adding a less reactive alcohol like isopropanol, followed by methanol, and finally, water, to ensure all reactive material is neutralized.[19]

Conclusion

The chemical and physical stability of hygroscopic triazolone intermediates is a prerequisite for successful drug development. Moisture is a persistent adversary that can degrade material, skew experimental results, and compromise product quality. The protocols outlined in this guide—centered on the core principles of stringent environmental control, impermeable packaging, and rigorous analytical validation—provide a robust framework for mitigating these risks. By treating hygroscopic materials with the necessary diligence and adopting these self-validating systems, researchers can ensure the integrity of their intermediates from the bench to final production, safeguarding the efficacy and safety of the resulting pharmaceuticals.

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Industrial scale-up methods for Posaconazole key intermediates

Application Note: Industrial Scale-Up & Process Control for Posaconazole Intermediates

Executive Summary

Posaconazole (Noxafil®) represents a significant challenge in industrial process chemistry due to its structural complexity: four chiral centers, low aqueous solubility, and a convergent synthesis requiring high stereochemical purity. This Application Note details the scale-up protocols for its two primary intermediates: the Chiral THF Sulfonate (Intermediate A) and the Triazolone-Piperazine (Intermediate B) .

We focus on the transition from bench-scale medicinal chemistry to kilo-scale manufacturing, emphasizing Critical Process Parameters (CPPs) that control genotoxic impurities and thermal hazards.

Part 1: Strategic Retrosynthesis & Critical Quality Attributes (CQAs)

The industrial synthesis of Posaconazole is convergent. Unlike linear syntheses, which suffer from compounding yield losses, the convergent strategy synthesizes the "Left-Hand" (THF) and "Right-Hand" (Triazolone) fragments separately, coupling them in a late-stage alkylation.

Critical Quality Attributes (CQAs):

• Stereochemical Purity: The (3R,5R) configuration of the THF ring and (S,S) configuration of the triazolone side chain are non-negotiable.

• Genotoxic Impurity Control: Sulfonate esters (mesylates/tosylates) used in the coupling are potential genotoxins (PGIs) and must be purged to <5 ppm.

• Deshydroxy Impurity: Formed during acidic debenzylation; must be controlled via pH and temperature.

Diagram 1: Convergent Retrosynthesis Map

Caption: Convergent synthesis strategy splitting the molecule into Chiral THF and Triazolone fragments.

Part 2: Synthesis of Chiral THF Sulfonate (Intermediate A)

The "Left-Hand" fragment relies on constructing the tetrahydrofuran (THF) ring with precise (3R,5R) stereochemistry. Early routes used chiral epoxides, but the Chemo-Enzymatic Route is preferred for scale-up due to higher enantiomeric excess (ee).

Scale-Up Challenge: The Iodine Cyclization

The cyclization of the acyclic homoallylic alcohol to the chiral THF ring is mediated by iodine. On a large scale, this reaction is highly exothermic.

Protocol 1: Iodine-Mediated Cyclization & Sulfonation

• Reagents:

  • Mono-acetate precursor (from Lipase resolution)

  • Iodine (

    )[1]

  • Sodium Triazole[1][2]

  • p-Toluenesulfonyl chloride (TsCl)[3][4]

  • Solvent: Dichloromethane (DCM) replaced by Toluene for industrial safety.

Step-by-Step Methodology:

• Cyclization: Charge the reactor with the mono-acetate precursor in Toluene. Cool to 0-5°C.[4][5][6]

• Controlled Addition: Add solid Iodine portion-wise over 4 hours. Critical: Maintain internal temperature <10°C to prevent side-product formation (regioisomers).

• Quench: Quench with aqueous sodium thiosulfate/sodium bicarbonate. Phase separate.

• Triazole Displacement: The resulting iodide is unstable. Immediately treat with Sodium Triazole in DMF at 80°C.

  • Note: This displaces the iodide with the triazole ring.[2]

• Hydrolysis & Activation: Hydrolyze the acetate group (NaOH/MeOH) to reveal the alcohol.

• Sulfonation (The Activation Step):

  • Cool the alcohol solution (in Pyridine/DCM) to -5°C.

  • Add TsCl slowly.

  • Why? High temperatures lead to elimination side products (olefins).

  • Quality Check: Monitor by HPLC. Target: >98% purity, <0.5% olefin impurity.

Part 3: Synthesis of Triazolone-Piperazine (Intermediate B)

The "Right-Hand" fragment presents a safety hazard due to the use of Hydrazine derivatives and thermal instability of the triazolone ring formation.

Scale-Up Challenge: Hydrazine Handling & Diastereoselectivity

The side chain chirality is set via a Grignard addition to a hydrazone.

Protocol 2: One-Pot Triazolone Formation

• Safety Precaution: Hydrazine intermediates are potential mutagens and explosion hazards. All reactions must be conducted under a nitrogen blanket with oxygen sensors active.

Step-by-Step Methodology:

• Hydrazone Formation: React the chiral aldehyde (derived from lactate) with formyl hydrazine.[1]

• Grignard Addition (Stereocenter Set):

  • Cool reactor to -20°C.

  • Add Ethyl Magnesium Bromide (EtMgBr).[1][5]

  • Mechanism:[1][4][5][7][8][9][10][11][12] Chelation-controlled addition yields the (S,S) diastereomer (94:6 dr).

• Coupling to Carbamate:

  • React the resulting hydrazine with Phenyl-4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenylcarbamate .

  • Solvent: Toluene.

  • Temp: Reflux (100-110°C).

  • Observation: The reaction evolves Phenol as a byproduct.

• Crystallization:

  • Cool to 25°C. The product (Intermediate B) precipitates.

  • Filter and wash with MTBE (Methyl tert-butyl ether) to remove residual phenol.

  • Why MTBE? It effectively solubilizes phenol but not the product, and avoids the peroxide risks of diethyl ether [1].

Part 4: The Convergent Coupling & Purification

This is the most critical step. We couple the Tosylate (Int A) with the Phenol (Int B) .

Scale-Up Challenge: The "DMSO Exotherm"

The classic literature suggests using NaOH in DMSO. On a multi-kilo scale, mixing strong base (NaOH) with DMSO can trigger a decomposition exotherm (runaway reaction) above 120°C.

Optimized Protocol 3: Phase Transfer Catalyzed (PTC) Coupling To mitigate DMSO risks, we utilize a biphasic system or controlled addition.

Reagents:

• Intermediate A (Tosylate)[5]

• Intermediate B (Phenol)

• Base: NaOH (powdered) or KOH.

• Solvent: DMSO (kept at minimum volume) or DMF.

Workflow:

• Dissolution: Dissolve Intermediate B (Phenol) in DMSO.

• Base Addition: Add NaOH pellets at 20-25°C. Stir for 1 hour to form the phenoxide anion.

  • Visual: Mixture turns dark/amber.

• Coupling: Add Intermediate A (Tosylate).[5]

• Heating Ramp: Slowly heat to 40-45°C.

  • Warning: Do NOT exceed 55°C. Higher temperatures cause N-alkylation (wrong isomer) vs. the desired O-alkylation.

• Workup:

  • Quench into water (exothermic).

  • Filter the precipitated "Benzyl Posaconazole".[9]

• Debenzylation (Final Step):

  • Dissolve wet cake in Formic Acid/Methanol.

  • Add 5% Pd/C catalyst.[1] Hydrogenate at 40 psi / 40°C.

  • Impurity Watch: Monitor for Deshydroxy Posaconazole .[3][4] If the reaction runs too long or too hot, the benzylic C-O bond cleaves and the tertiary alcohol reduces [2].

Diagram 2: Coupling & Impurity Control Workflow

Caption: Process flow for final coupling and deprotection, highlighting the critical impurity risk point.

Data Summary: Process Parameters

Step	Parameter	Range	Rationale
Iodocyclization	Temperature	< 10°C	Prevent regio-isomer formation.
Triazolone Formation	Solvent	Toluene	Higher boiling point drives reaction to completion; safer than Benzene.
Coupling	Temperature	40-45°C	Selectivity for O-alkylation over N-alkylation.
Debenzylation	H2 Pressure	2-4 bar	Minimize deshydroxy impurity formation.
Final Isolation	Solvent	MeOH/H2O	Controls polymorph (Form I vs Form S).

References

• Saksena, A. K., et al. (1995).[7] "Concise and stereoselective synthesis of Posaconazole (SCH 56592)." Tetrahedron Letters, 37(32), 5657-5660.

• Tetrahedron Letters (2004). "Improved synthesis of the tetrahydrofuran azole antifungal Posaconazole." Tetrahedron Letters, 45(44), 8249-8251.

• WIPO Patent WO2019077627A1. (2019). "A process for the manufacture of posaconazole."[1][2][3][4][5][8][12][13][14] World Intellectual Property Organization.

• Organic Process Research & Development. (2010). "Scale-up of the synthesis of the chiral THF intermediate." ACS Publications.

• US Patent 5,661,151. (1997). "Tetrahydrofuran antifungals."[5][8][10] United States Patent and Trademark Office.

Sources

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Welcome to the Advanced Technical Support Center. As Application Scientists, we frequently observe researchers struggling with the synthesis of 4-aryl-1,2,4-triazol-5-ones when the aryl group is highly electron-deficient. This guide provides a field-proven, self-validating methodology and troubleshooting framework to maximize your reaction yield and purity.

Mechanistic Overview & Strategic Approach

The core challenge in synthesizing 4-(3,4-difluorophenyl)-1H-1,2,4-triazol-5(4H)-one lies in the electronic properties of the 3,4-difluorophenyl group. The strongly electron-withdrawing fluorine atoms drastically reduce the nucleophilicity of the 3,4-difluoroaniline precursor. Under conventional thermal heating, this kinetic barrier leads to sluggish intermediate formation, forcing longer reaction times that inevitably promote thermal degradation and side-product accumulation.

To circumvent this, we strongly advocate abandoning traditional moisture-sensitive isocyanate routes in favor of a 1 using ethyl carbazate and triethyl orthoformate. Microwave irradiation provides rapid, uniform dielectric heating that easily overcomes the activation energy barrier of the deactivated amine, significantly improving both yield and purity[1]. The 2 begins with the in situ formation of an intermediate from the aniline and a one-carbon synthon, which then reacts with a hydrazine derivative to cyclize into the triazole ring[2].

Fig 1: Microwave workflow for 4-(3,4-difluorophenyl)-1H-1,2,4-triazol-5(4H)-one synthesis.

Self-Validating Experimental Protocol

Every robust protocol must be a self-validating system. Do not proceed to subsequent steps without confirming the In-Process Control (IPC) metrics.

Step 1: Intermediate Formation (Hydrazone)

• Action: In a 30 mL microwave vial, dissolve 3,4-difluoroaniline (1.0 eq, 10 mmol) and ethyl carbazate (1.1 eq, 11 mmol) in triethyl orthoformate (1.2 eq) and anhydrous DMF (10 mL). Seal the vial and irradiate at 120°C for 15 minutes.

• Causality: Triethyl orthoformate acts as the one-carbon synthon linking the amine and the hydrazine derivative. DMF is chosen for its high microwave absorptivity (loss tangent), enabling rapid, localized heating that outpaces degradation pathways.

• Validation (IPC): Perform TLC (Hexane:EtOAc 3:1). The 3,4-difluoroaniline spot (Rf ~0.7) must be completely consumed. A new UV-active spot (Rf ~0.4) confirms intermediate formation.

Step 2: Base-Catalyzed Cyclization

• Action: Transfer the mixture to a round-bottom flask. Add sodium methoxide (NaOMe, 1.5 eq) dissolved in anhydrous methanol (5 mL). Reflux the mixture for 2 hours.

• Causality: The strong base deprotonates the intermediate, driving the intramolecular nucleophilic acyl substitution that closes the 1,2,4-triazol-5-one ring.

• Validation (IPC): LC-MS analysis must show the disappearance of the intermediate mass and the appearance of the target cyclized mass [M+H]+ (m/z 198.1).

Step 3: Work-up and Crystallization

• Action: Neutralize the reaction mixture with 1M HCl to pH 5-6. Distill off excess methanol and DMF under reduced pressure to concentrate the mixture to approximately one-third of its original volume. Add ice-cold water (20 mL) to the concentrated residue, stir at 4°C for 30 minutes, and filter the white precipitate.

• Causality: 3 removes solvents in which the triazolone product maintains moderate solubility, forcing the product past its solubility threshold and maximizing crystalline yield[3].

Quantitative Method Comparison

Summarizing the empirical data highlights why the microwave-assisted route is the authoritative standard for this specific molecule.

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (120°C)	Mechanistic Impact / Causality
Reaction Time	12 - 24 hours	15 - 30 minutes	MW provides direct dielectric heating, accelerating nucleophilic attack.
Average Yield	45% - 55%	85% - 92%	Reduced thermal degradation and minimized side-product formation.
Purity (Crude)	~70% (Requires column chrom.)	>90% (Direct crystallization)	Rapid kinetics outcompete slower degradation pathways.
Substrate Tolerance	Poor for electron-deficient anilines	Excellent for 3,4-difluoroaniline	Overcomes the kinetic barrier of the deactivated amine nucleophile.

Troubleshooting & Yield Optimization FAQs

Fig 2: Logical troubleshooting tree for addressing low yield in triazolone synthesis.

Q1: Why is my initial coupling step stalling, leaving unreacted 3,4-difluoroaniline? A1: The 3,4-difluorophenyl group is highly electron-withdrawing, which drastically reduces the nucleophilicity of the amine group. Under conventional heating, this leads to incomplete conversion. Solution: Transition to microwave-assisted synthesis. Microwave irradiation provides the rapid energy transfer required to overcome this specific activation energy barrier efficiently, improving yield and purity compared to conventional heating[1].

Q2: I am observing a significant amount of symmetric urea side-product. How can I minimize this? A2: If your synthetic route utilizes 3,4-difluorophenyl isocyanate reacting with a hydrazine derivative, the presence of trace water will hydrolyze the isocyanate back to 3,4-difluoroaniline. This newly formed aniline rapidly reacts with unhydrolyzed isocyanate to form highly insoluble 1,3-bis(3,4-difluorophenyl)urea. Solution: Ensure strictly anhydrous conditions by drying all solvents over molecular sieves. Alternatively, switch to the ethyl carbazate/triethyl orthoformate route described in the protocol above, which avoids moisture-sensitive isocyanates entirely[2].

Q3: The LC-MS shows the cyclization step is complete, but my isolated yield after crystallization is unusually low (<40%). What is causing this? A3: 1,2,4-triazol-5-one derivatives often exhibit moderate solubility in polar protic solvents (like the methanol used during cyclization). If the solvent volume is too high during work-up, the product remains dissolved in the mother liquor. Solution: Before initiating crystallization, you must distill off the excess solvent under reduced pressure until the mixture is highly concentrated. Cooling this concentrated filtrate to 15-20°C will drastically improve the recovery of the crystallized product[3].

References

1.[1] Microwave-assisted synthesis of some 1,2,4-triazol-5-one derivatives | Request PDF - ResearchGate. researchgate.net. 2.[3] Technical Support Center: Synthesis of 1,2,4-Triazol-5-one Derivatives - Benchchem. benchchem.com. 3.[2] Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers. frontiersin.org.

Sources

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• 2. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Minimizing impurities during the formation of 1,2,4-triazol-5(4H)-one rings

This technical guide is structured as a specialized support center resource. It prioritizes actionable, high-level troubleshooting for researchers synthesizing the 1,2,4-triazol-5(4H)-one scaffold, focusing on the critical "Ring Closure" and "Purification" phases.

Senior Application Scientist Desk Subject: Minimizing Impurities During Ring Formation & Stabilization

Executive Summary

The formation of the 1,2,4-triazol-5(4H)-one (TO) ring is a dehydrative cyclization that is thermodynamically favored but kinetically sensitive. In pharmaceutical applications, the primary impurity risks stem from incomplete cyclization (linear intermediates) , azine formation (from hydrazine contamination), and regio-isomeric byproducts (O- vs. N-alkylation) during in-situ functionalization.

This guide provides a self-validating workflow to minimize these impurities, grounded in mechanistic control of the semicarbazide-to-triazolone pathway.

Module 1: The Mechanistic Pathway & Failure Points

To troubleshoot impurities, one must first visualize where the chemistry deviates. The following diagram maps the standard synthesis via the semicarbazide route and identifies where specific impurities originate.

Figure 1: Reaction pathway highlighting the divergence points for linear intermediates (Formylsemicarbazide) and isomeric impurities (O-Alkylated products).

Module 2: Impurity Profiling & Control Strategy

The following table summarizes the three most common impurity classes encountered during TO ring formation and the specific process parameters required to eliminate them.

Impurity Type	Chemical Identity	Root Cause	Mitigation Protocol
Linear Intermediates	Formylsemicarbazide (uncyclized)	Insufficient thermal energy or weak base catalysis during ring closure.	Protocol A: Ensure reflux temperature >90°C; use 2M NaOH (aq) to drive dehydration [1].
Azines	Symmetric hydrazones	Excess hydrazine reacting with carbonyl sources (aldehydes/ketones) in the matrix.	Protocol B: Use slight excess of the carbonyl component; slow addition of hydrazine at low temp (<5°C) [2].
O-Isomers	Alkoxytriazoles	Reaction at the oxygen atom of the enol tautomer during functionalization.	Protocol C: Use soft electrophiles or specific solvent control (e.g., polar aprotic) to favor N-alkylation [3].
Reduction Byproducts	3-amino-1,2,4-triazol-5-one (ATO)	Over-reduction if synthesizing Nitro-triazolones (NTO).[1]	Protocol D: Control hydrogenation equivalents; use ion exchange for separation [4].

Module 3: Troubleshooting & FAQs

Direct answers to specific experimental failures.

Q1: I see a persistent peak at M+18 in my LC-MS relative to the product. Is this a hydrate?

Diagnosis: Likely not a hydrate, but the uncyclized linear intermediate (formylsemicarbazide). The mass difference of 18 Da corresponds to a water molecule that has not yet been eliminated to close the ring. Corrective Action:

• Push the Equilibrium: The cyclization is a dehydration reaction. If you are using an aqueous base, increase the concentration to 2M–4M NaOH and reflux for an additional 2 hours.

• Azeotropic Distillation: If using an organic solvent (e.g., Toluene/DMF), employ a Dean-Stark trap to physically remove water from the reaction matrix, forcing ring closure [1].

Q2: During scale-up of 3-nitro-1,2,4-triazol-5-one (NTO), the product color shifts from yellow to orange.

Diagnosis: This indicates the formation of 3-amino-1,2,4-triazol-5-one (ATO) or azo-dimers. In energetic material synthesis, NTO is sensitive to reduction. Corrective Action:

• pH Control: Ensure the acidification step (to precipitate NTO) is done with controlled temperature (<20°C). High exotherms during acidification can degrade the nitro group.

• Purification: Use a strong base anion exchange resin (e.g., perchlorate-selective resins). NTO has a high affinity for these resins, allowing separation from the amine impurities [4].

Q3: I am trying to alkylate the N4 position in situ, but I am getting a mixture of isomers. How do I favor N- over O-alkylation?

Diagnosis: The 1,2,4-triazol-5-one ring exists in a tautomeric equilibrium with the 5-hydroxy form. Under basic conditions (e.g., K2CO3/Acetone), the oxygen becomes nucleophilic, leading to O-alkylation impurities. Corrective Action:

• Change the Base: Switch to a non-nucleophilic organic base like DBU or use conditions that stabilize the lactam (keto) form.

• Solvent Effects: Use polar aprotic solvents (DMF or DMSO). While counter-intuitive, literature suggests that specific solvation shells can sterically hinder the oxygen attack, favoring the N-alkylation (typically N2 or N4 depending on substituents) [3].

• Regioselectivity Check: Verify the isomer using 2D NMR (HMBC). N-alkylated products typically show distinct coupling between the alkyl protons and the ring carbons, whereas O-alkylated products show a shift in the carbonyl carbon resonance.

Module 4: Standardized Protocols

Protocol A: High-Purity Cyclization of Semicarbazide

Designed to minimize linear intermediates.

• Dissolution: Dissolve semicarbazide HCl (1.0 eq) in Formic Acid (4.0 eq).

  • Note: Excess formic acid acts as both reagent and solvent, driving the formylation.

• Reflux: Heat to reflux (100–110°C) for 4 hours.

• Distillation: Distill off excess formic acid and ethanol (if used as co-solvent).

  • Critical Step: Removal of volatiles shifts the equilibrium toward the cyclized product.

• Crystallization: Cool the residue to 15–20°C. The linear formylsemicarbazide may precipitate first. Filter this off if present.

• Base Treatment (The "Closure" Step): Redissolve the intermediate in 2M NaOH and reflux for 2 hours.

• Acidification: Cool to 0°C and acidify with conc. HCl to pH 2. The 1,2,4-triazol-5-one will precipitate.

• Validation: Check melting point (>230°C for unsubstituted TO) and IR (Carbonyl stretch ~1700 cm⁻¹) [1].

Protocol B: Purification of NTO via Ion Exchange

For removing ATO and mineral impurities.

• Resin Prep: Condition a strong base anion exchange resin (e.g., Purolite A530E) with NaCl solution.

• Loading: Pass the crude NTO solution (neutral pH) through the column. NTO binds strongly; impurities (ATO, unreacted semicarbazide) pass through or bind weakly.

• Elution: Elute NTO using a high-ionic-strength brine (6% NaCl) or dilute mineral acid.

• Recovery: Acidify the eluent to precipitate pure NTO crystals [4].

References

• Veeprho. (2025). Semicarbazide Impurities and Related Compounds. Veeprho Standards. Available at: [Link]

• ResearchGate. (2025).[2] An improved method for the N-alkylation of benzotriazole and 1,2,4-triazole. ResearchGate. Available at: [Link]

• National Institutes of Health (NIH). (2022). Ion exchange for effective separation of 3-nitro-1,2,4-triazol-5-one (NTO) from wastewater. PubMed. Available at: [Link]

Sources

• 1. Abiotic reduction of 3-nitro-1,2,4-triazol-5-one (NTO) and other munitions constituents by wood-derived biochar through its rechargeable electron storage capacity - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Resolving filtration difficulties with amorphous 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Topic: Resolving filtration difficulties with amorphous 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Status Dashboard

• Molecule Class: N-Aryl-1,2,4-triazol-5-one intermediate (Posaconazole/Itraconazole analog).[1][2]

• Common Issue: Formation of amorphous "gums" or "oils" upon precipitation.[1][2][3]

• Impact: Filter blinding (clogging), solvent entrapment, low purity.[1][2][3]

• Severity: Critical (Batch failure risk).[2][3]

Part 1: The Emergency Room (Immediate Troubleshooting)

Current Situation: You have a reactor or filter funnel full of a sticky, non-filtering slurry.[2][3] The flow rate is near zero.[2][3]

Q1: My filter cake has turned into a gelatinous "puck" and filtration has stopped. How do I salvage this batch?

The Science: Amorphous solids lack a crystal lattice.[2][3] Under vacuum pressure, they compress into a non-porous sheet (compressible cake), effectively sealing the filter media.[1][2][3] Continuing to pull vacuum only compresses the cake further, obeying the compressible flow deviations of Darcy’s Law .[1][2][3]

The Protocol: The "Body Feed" Rescue

• Stop the Vacuum: Immediately release the vacuum. Continued pressure irreversibly compresses the amorphous gel.[2][3]

• Add Filter Aid (Body Feed):

  • Add Celite 545 (or equivalent diatomaceous earth) directly to the stagnant slurry in the filter or reactor.[2][3]

  • Ratio: 0.5 kg to 1.0 kg of Celite per 1.0 kg of expected product.[2][3]

  • Why: The rigid diatom skeletons create an incompressible lattice, preventing the amorphous triazolone from sealing the pores.[1][2][3]

• Resuspend: Gently stir the mixture (do not grind) to distribute the Celite.

• Re-filter: Apply low vacuum initially.[2][3]

• Solvent Wash: Wash with a solvent in which the impurity is soluble but the product is not (often cold water or heptane for this class).[2][3]

Q2: The material is oiling out (liquid-liquid separation) instead of precipitating. What do I do?

The Science: This occurs when the reaction temperature is above the oiling out limit (metastable zone width) or when the anti-solvent is added too quickly, causing the solute to phase-separate as a liquid rather than nucleate as a solid.[1][2][3]

The Protocol: The "Seeded Cooling" Fix

• Re-dissolve: Heat the mixture until the oil phase dissolves back into a homogeneous solution (often requires adding more of the "good" solvent, e.g., THF or Methanol).[1][2][3]

• Seed: Cool to exactly 2-3°C below the saturation point. Add 0.5 - 1.0 wt% of crystalline seed material (if available from a previous successful batch).[1][2]

• Slow Cool: Ramp temperature down slowly (e.g., 5°C/hour).

  • Mechanism:[2][4][5] This bypasses the "amorphous gap" and forces the molecules to align onto the seed template.[1][2][3]

Part 2: Process Engineering (Root Cause & Prevention)

Objective: Convert the amorphous solid into a filterable Crystalline Form (Polymorph Control).

Q3: Why is my 4-(3,4-difluorophenyl) triazolone amorphous?

Root Cause:

• Rapid Precipitation: Dumping the reaction mixture into water (or vice versa) creates high supersaturation instantly.[2][3] The molecules freeze in disordered states before they can organize into a lattice.[2][3]

• Solvent Trapping: Amorphous triazolones are notorious for trapping solvent molecules (solvated amorphous forms), creating the "sticky" texture.[1][2][3]

Q4: How do I design a robust crystallization process for this molecule?

The Standard Protocol: Reactive Crystallization / Slurry Ripening Based on isolation techniques for Posaconazole intermediates [1, 2].[1][2][3]

Parameter	Recommendation	Scientific Rationale
Solvent System	Isopropanol (IPA) / Water or Methanol / Water	Alcohols provide partial solubility to allow lattice rearrangement; water acts as the anti-solvent to drive yield.[1][2][6]
Method	Reverse Addition	Add the organic solution slowly into the aqueous anti-solvent containing seed crystals.[2][3]
Temperature	50°C → 20°C	Higher initial temp lowers viscosity and prevents immediate gelling.[2][3][6]
Ripening Time	2 - 4 Hours	Essential.[1][2] Amorphous solids are thermodynamically unstable.[2][3] Holding them in a slurry allows them to dissolve and re-deposit as stable crystals (Ostwald Ripening).[2][3]

Step-by-Step Workflow:

• Dissolution: Dissolve the crude amorphous gum in Methanol (5 volumes) at 45-50°C.

• Preparation: In a separate vessel, prepare Water (10 volumes) at 20°C.

• Addition: Slowly dose the Methanol solution into the Water over 1-2 hours.

  • Critical: Maintain vigorous agitation to prevent local zones of high supersaturation.[2][3]

• Digestion (The Fix): Once addition is complete, heat the slurry to 60°C for 1 hour, then cool slowly to 20°C.

  • Result: This thermal cycle anneals the solid, converting amorphous aggregates into defined crystals.[2][3]

Part 3: Decision Logic & Visualization

The following diagram illustrates the decision process for handling filtration failures with this specific triazolone class.

Figure 1: Decision Matrix for Triazolone Filtration Issues. Blue nodes indicate decision points; Red indicates a required chemical process change; Yellow indicates physical remediation.[1][2][3]

Part 4: Analytical Validation

Q5: How do I confirm I have the filterable form before I dump the reactor?

Do not rely on visual inspection alone.[2][3]

• PLM (Polarized Light Microscopy): Place a drop of slurry on a slide.[2][3]

  • Amorphous:[2][7] Dark under cross-polarizers (isotropic).[2][3]

  • Crystalline:[2][8] Bright birefringence (anisotropic).[2][3] If it's dark, do not filter.

• DSC (Differential Scanning Calorimetry):

  • Look for a sharp endotherm (melting point).[2][3] Amorphous material will show a glass transition (Tg) or a broad exotherm (crystallization) followed by a melt.[2]

References

• Bhat, K. S., et al. (2013).[1][2][3] Process for the preparation of triazole antifungal drug, its intermediates and polymorphs thereof.[1][2][3] WO Patent 2013042138A2.[2][3] World Intellectual Property Organization.[2][3] Link

• Saksena, A. K., et al. (1997).[1][2][3] Process for the preparation of poly-substituted tetrahydrofurans and triazolones.[1][2] US Patent 5,625,064.[2][3] U.S. Patent and Trademark Office.[2][3] Link

• Anderson, N. G. (2012).[1][2][3] Practical Process Research and Development – A Guide for Organic Chemists.[2][3] Academic Press.[2][3] (Chapter 10: Crystallization and Filtration).[2][3]

Sources

• 1. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3 [quickcompany.in]
• 3. US4269987A - Purification of triazoles - Google Patents [patents.google.com]
• 4. The Pitfalls and Opportunities With Posaconazole DR Oral Suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103059004A - Method of preparing 1-[Alpha-(2, 4-difluorophenyl)-2, 3-glycidyl]-1H-1, 2, 4-triazole - Google Patents [patents.google.com]
• 6. (2RS)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol [lgcstandards.com]
• 7. WO2013042138A2 - Process for the preparation of triazole antifungal drug, its intermediates and polymorphs thereof - Google Patents [patents.google.com]
• 8. (Z)-1-(2,4-Difluoro­phen­yl)-3-(4-fluoro­phen­yl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Controlling regio-selectivity in the functionalization of triazolone derivatives

This guide functions as a specialized technical support center for researchers working with the 1,2,4-triazol-3-one scaffold. It prioritizes mechanistic causality and actionable troubleshooting over generic advice.

Current Status: Online Operator: Senior Application Scientist (Process Chemistry Division) Topic: 1,2,4-Triazol-3-one Regioselectivity (Alkylation & Arylation)

The Core Challenge: Mapping the Nucleophilic Landscape

Before troubleshooting, you must define your substrate's active tautomer. The 1,2,4-triazol-3-one ring is an ambident nucleophile . In the solution phase, it exists in a dynamic equilibrium that dictates reactivity.

The Tautomeric Equilibrium (Visualized)

The scaffold presents four potential sites for functionalization: N1, N2, N4, and O3 .

Caption: Tautomeric equilibrium and divergent reaction pathways based on kinetic vs. thermodynamic control.

Troubleshooting N-Alkylation (SN2)

User Query: "I am trying to alkylate my 5-substituted-1,2,4-triazol-3-one using an alkyl halide, but I am getting a mixture of N2 and N4 isomers. How do I favor N2?"

Diagnostic Guide

The regioselectivity in SN2 reactions is governed by the Hard-Soft Acid-Base (HSAB) principle and Steric factors .

• N2: Generally more nucleophilic (kinetic product) but more sterically hindered if C3=O is bulky.

• N4: Less nucleophilic but often leads to the thermodynamic product.

• O-Alkylation: Occurs with "hard" electrophiles or silver salts (Ag+ coordinates to Nitrogen, forcing attack by Oxygen).

Protocol Adjustment Matrix

Variable	Condition	Effect on Selectivity	Recommendation for N2 Selectivity
Base Counter-ion	Li⁺ / Na⁺	Tighter ion pairing; favors N-alkylation over O-alkylation.	Use NaH or NaOH .
Base Counter-ion	K⁺ / Cs⁺	Looser ion pairing; increases reactivity of all sites.	Avoid Cs₂CO₃ if selectivity is poor.
Solvent	DMF/DMSO (Polar Aprotic)	Solvates cation, leaves anion "naked" and highly reactive.	Standard for N2.
Solvent	Acetone/MeCN	Less polar; tighter ion pairs.	Use if over-alkylation is an issue.
Temperature	0°C - RT	Kinetic control.	Keep it cold to favor N2.
Temperature	Reflux	Thermodynamic equilibration.	Favors N4 (or mixtures).

Standardized Protocol: N2-Selective Alkylation

• Dissolution: Dissolve 1.0 eq of triazolone in dry DMF (0.2 M).

• Deprotonation: Cool to 0°C. Add 1.1 eq NaH (60% dispersion). Stir for 30 min. Note: H2 gas evolution must cease.

• Addition: Add 1.05 eq Alkyl Halide dropwise at 0°C.

• Reaction: Stir at 0°C for 2 hours. Do not warm unless conversion is <10%.

• Quench: Pour into ice water. Precipitate is usually the N2 isomer.

Why this works: The sodium cation coordinates tightly with the carbonyl oxygen, shielding the N4 position and directing the "naked" N2 anion to attack the electrophile.

Troubleshooting N-Arylation (Chan-Lam Coupling)

User Query: "I need to introduce an aryl group. Palladium coupling failed. I'm trying Chan-Lam (Copper), but the reaction is stalled or unselective."

Diagnostic Guide

Chan-Lam coupling of triazolones is sensitive to the oxidative state of Copper and the pKa of the substrate .

• Mechanism: The triazolone coordinates to Cu(II). The aryl boronic acid undergoes transmetallation. Reductive elimination forms the C-N bond.

• Selectivity: N1 vs N2 selectivity is dictated by the specific ligand environment on Copper.

Decision Tree: Optimizing Chan-Lam Conditions

Caption: Decision logic for selecting Chan-Lam coupling conditions based on substrate sterics.

Critical Troubleshooting (FAQs)

Q: My reaction turns black and stops.

• A: This is "catalyst death" (disproportionation to Cu(0)).

• Fix: Ensure a steady supply of Oxygen (use an O2 balloon, not just open air) or add a co-oxidant like TEMPO. Switch solvent to MeOH/H2O mixtures to stabilize Cu(II) species.

Q: I am getting N1-arylation instead of N2.

• A: N1 arylation is common if the C5 position is unhindered.

• Fix: Use a blocking group strategy.

  • Protect N1/N2 with a transient group (e.g., Acetyl).

  • This forces reaction to N4 (if desired) or modifies electronics.

  • Alternative: If you want N2, ensure you are using Cu(OAc)2 and Pyridine . The pyridine ligand sphere often favors the N2-coordination mode.

Analytical Validation: Proving Your Isomer[1]

User Query: "I have a product, but I don't know if it's N1, N2, or N4. How do I verify without X-ray?"

You cannot rely solely on 1H NMR integration. You must use 2D NMR .

The "HMBC Bridge" Method

To distinguish N2 from N4 alkylation:

• Locate the Carbonyl Carbon (C3): usually ~150-160 ppm in 13C NMR.

• Locate the Alkyl Protons: The protons on the carbon directly attached to the nitrogen (N-CH2-R).

• Run HMBC (Heteronuclear Multiple Bond Correlation):

  • N4-Alkylated: The N4-CH2 protons are 3 bonds away from the C5 carbon and3 bonds away from the C3 Carbonyl. You should see two strong cross-peaks.

  • N2-Alkylated: The N2-CH2 protons are 3 bonds away from the C3 Carbonyl but 4 bonds away from C5 (usually too far for standard HMBC). You will likely see only one strong cross-peak to the Carbonyl.

  • N1-Alkylated: The N1-CH2 protons are 3 bonds away from C5. They are 4 bonds away from the C3 Carbonyl. You will see a cross-peak to C5, but not to the Carbonyl.

Isomer	HMBC Correlation to C3 (C=O)	HMBC Correlation to C5
N1-R	No (4-bond)	Yes (3-bond)
N2-R	Yes (3-bond)	No (4-bond)
N4-R	Yes (3-bond)	Yes (3-bond)

References

• Tautomerism & Reactivity

  • Karpinska, G., & Dobrowolski, J. C. (2015). On tautomerism of 1,2,4-triazol-3-ones. Journal of Molecular Structure.

• Regioselective Alkylation

  • Al-Soud, Y. A., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry of Heterocyclic Compounds.

• Chan-Lam Coupling Mechanics

  • Qiao, J. X., & Lam, P. Y. S. (2011).

• NMR Structural Assignment

  • Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.

Overcoming catalyst poisoning in the synthesis of fluorinated triazoles

Answering the technical support needs of researchers, scientists, and drug development professionals, this guide provides in-depth troubleshooting for overcoming catalyst poisoning in the synthesis of fluorinated triazoles. As a Senior Application Scientist, this document is structured to offer not just solutions, but a foundational understanding of the underlying chemical principles to empower your experimental success.

Technical Support Center: Synthesis of Fluorinated Triazoles

Topic: Overcoming Catalyst Poisoning Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Fluorine in Triazole Synthesis

Fluorinated triazoles are cornerstones in modern medicinal chemistry, agrochemicals, and materials science.[1][2] The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship "click chemistry" reaction, is a primary route to these scaffolds due to its efficiency and high regioselectivity for 1,4-disubstituted triazoles.[3][4][5] However, the unique electronic properties of fluorine and fluorinated precursors can introduce significant challenges, most notably the poisoning of the catalyst—a phenomenon where chemical substances bind to the catalyst's active sites, reducing or completely halting its activity.[6][7][8]

This guide provides a comprehensive framework for diagnosing, troubleshooting, and overcoming catalyst deactivation in your experiments.

Section 1: Understanding Catalyst Poisoning in Fluorinated Systems

This section addresses the fundamental mechanisms of catalyst deactivation. Understanding the "why" is the first step toward developing a robust solution.

Q1: What is catalyst poisoning and how does it manifest in my reaction?

A1: Catalyst poisoning is the chemical deactivation of a catalyst by a substance that binds to its active sites.[6][9] Unlike thermal degradation or physical damage, poisoning is a molecular-level interaction.[6] In your flask, this manifests as:

• A significant decrease in reaction rate, or a complete stall.[10]

• Low product yield with a large amount of unreacted starting material.[11]

• The need for harsher conditions (e.g., higher temperature, longer time) to achieve conversion.[10]

The poison essentially "coats" the active sites, preventing the reactant molecules (your azide and alkyne) from accessing them, thereby stopping the catalytic cycle.[7][12]

Q2: Why are syntheses involving fluorinated compounds particularly susceptible to catalyst poisoning?

A2: While fluorine's electron-withdrawing nature is desirable in final products, it can be problematic during synthesis. The primary culprit is often the fluoride ion (F⁻). Trace amounts of fluoride, potentially from starting material degradation or as an impurity, can act as a potent poison for copper catalysts.[13][14] Fluoride ions are good ligands for Cu(I) and can interfere with the catalytic cycle.[14] Furthermore, the high electronegativity of fluorine in starting materials can alter their reactivity and interaction with the metal center.[15]

Q3: Besides fluoride, what other common reagents or functional groups can poison the catalyst in this reaction?

A3: Several common functional groups and impurities can act as poisons. It is crucial to consider the entire reaction system.[6][10]

• Nitrogen-Containing Compounds: The azide starting material, amines, nitriles, and even the triazole product itself contain nitrogen atoms with lone pairs that can coordinate to the copper catalyst. This coordination can sometimes be strong enough to inhibit or slow down the catalytic turnover.[16][17]

• Sulfur Compounds: Thiols and other sulfur-containing impurities are potent poisons for many transition metal catalysts, including copper and ruthenium.[10]

• Halides: Besides fluoride, other halide ions like iodide can interfere with the CuAAC reaction by strongly binding to the Cu(I) center.[14]

• Phosphines: While some phosphine ligands are used to stabilize catalysts, certain types, like TCEP (tris(2-carboxyethyl)phosphine), can interfere by binding too strongly to copper or even reducing the azide starting material.[14]

Below is a diagram illustrating the general mechanism of an active site being blocked by a poison.

Caption: General mechanism of catalyst poisoning.

Section 2: Troubleshooting Guide: Diagnosis & Solutions

This section provides a structured approach to identifying the root cause of reaction failure and implementing effective solutions.

Q4: My CuAAC reaction for a fluorinated triazole is extremely sluggish or has completely stalled. How do I determine if catalyst poisoning is the issue?

A4: A stalled reaction is a classic symptom of catalyst poisoning.[10] To diagnose the issue, follow this workflow:

• Analyze a Reaction Aliquot: Use TLC, LC-MS, or NMR to confirm the presence of starting materials and the absence (or low level) of the product.

• Test Catalyst Viability (Spiking Experiment): In the stalled reaction mixture, add a fresh charge of catalyst (and ligand/reductant if applicable). If the reaction restarts, it strongly suggests the initial catalyst was deactivated. If it does not, the issue may lie with inhibitor buildup or substrate stability.

• Run a Control Reaction: Perform the reaction with non-fluorinated analogues of your starting materials. If this control reaction proceeds smoothly, it points towards a fluorine-specific poisoning effect.

Q5: I've confirmed catalyst poisoning. What are the immediate steps I can take to rescue my reaction or design a better one?

A5: Once poisoning is suspected, several strategies can be employed. The choice depends on the likely poison.

Potential Poison	Mitigation Strategy	Causality & Explanation
Fluoride Ions (F⁻)	Add a fluoride scavenger like trimethylsilyl trifluoromethanesulfonate (TMSOTf) or use rigorously purified, anhydrous reagents.[13]	Scavengers react with trace fluoride, preventing it from reaching the catalyst's active site. High purity materials minimize the source of the poison.
Substrate Coordination (N-containing)	Use a strongly coordinating ligand for the copper catalyst (e.g., 1,10-phenanthroline derivatives).[16]	A well-chosen ligand can stabilize the active catalytic species and prevent inhibitory binding by nitrogen-containing substrates or products.[16]
General Impurities (Sulfur, etc.)	Purify all starting materials and solvents. Consider passing gaseous reagents through a purification train.[8]	This is a preventative measure to remove poisons before they enter the reaction vessel, which is often the most effective strategy.[8]
Oxidative Deactivation	Ensure the presence of a reducing agent like sodium ascorbate to maintain the active Cu(I) state from any Cu(II) source.[4][5]	Oxygen can oxidize the active Cu(I) to the inactive Cu(II). A reducing agent maintains the necessary oxidation state for the catalytic cycle.[5]

The following diagram outlines a decision-making workflow for troubleshooting these reactions.

Caption: Troubleshooting workflow for fluorinated triazole synthesis.

Section 3: Protocols for Mitigation and Catalyst Regeneration

Here are actionable, step-by-step protocols to implement in your laboratory.

Protocol 1: Mitigation via In-Situ Fluoride Scavenging

This protocol is designed for reactions where trace fluoride is the suspected poison.

Objective: To chemically sequester trace fluoride ions, preventing catalyst deactivation.

Materials:

• Fluorinated alkyne or azide starting material

• Corresponding azide or alkyne partner

• Copper catalyst (e.g., CuI, CuSO₄/NaAsc)

• Anhydrous, non-protic solvent (e.g., THF, Dioxane)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Inert atmosphere setup (Argon or Nitrogen)

Procedure:

• Setup: Under an inert atmosphere, add the fluorinated starting material, the partner alkyne/azide, and the anhydrous solvent to a dry reaction flask.

• Scavenger Addition: Add TMSOTf (1.0 - 1.2 equivalents relative to the suspected fluoride source, or start with 5-10 mol% relative to the substrate) to the mixture. Stir for 15-30 minutes at room temperature. Causality: This allows the TMSOTf to react with any trace fluoride to form stable and non-interfering trimethylsilyl fluoride (TMSF).[13]

• Catalyst Introduction: Add the copper catalyst system (e.g., CuSO₄ followed by sodium ascorbate, or a Cu(I) salt directly) and any required ligands.

• Reaction Monitoring: Proceed with the reaction under your standard temperature and time conditions. Monitor by TLC or LC-MS, comparing the reaction rate to a control reaction run without the scavenger.

Protocol 2: Post-Reaction Catalyst Regeneration (Chemical Wash)

This protocol is for recovering a heterogeneous or recyclable catalyst that has been poisoned.

Objective: To remove strongly bound poisons from the catalyst surface to restore its activity.

Materials:

• Poisoned, recovered catalyst (e.g., copper on a solid support)

• Dilute acidic or basic solution (e.g., 0.1 M HCl, 0.1 M NH₄OH) or a chelating agent solution (e.g., dilute EDTA). The choice depends on the nature of the poison.[18]

• Deionized water

• An appropriate organic solvent (e.g., acetone, ethanol) for rinsing

Procedure:

• Recovery: Separate the solid catalyst from the reaction mixture by filtration.

• Initial Rinse: Wash the recovered catalyst with the reaction solvent to remove residual organics, followed by a rinse with a volatile solvent like acetone. Dry the catalyst.

• Chemical Wash: Suspend the poisoned catalyst in the chosen washing solution (e.g., dilute acid).[18] Stir gently for 1-2 hours at room temperature. Causality: The wash solution is designed to dissolve or displace the adsorbed poison from the catalyst's active sites.[18]

• Neutralization & Rinsing: Filter the catalyst and wash thoroughly with deionized water until the filtrate is neutral.

• Final Drying: Wash the clean catalyst with ethanol or acetone to remove water, and dry thoroughly under vacuum. The regenerated catalyst is now ready for reuse. Its activity should be validated in a small-scale test reaction.

Section 4: Frequently Asked Questions (FAQs)

Q6: Which catalyst, copper or ruthenium, is more susceptible to poisoning in the synthesis of fluorinated triazoles?

A6: Both can be susceptible, but to different poisons. Copper catalysts are well-known to be sensitive to halides (including fluoride), sulfur, and certain nitrogen heterocycles.[14][16][19] Ruthenium catalysts, often used for synthesizing 1,5-disubstituted triazoles, can also be poisoned, but their deactivation mechanisms can be more complex, sometimes involving ligand degradation or interaction with the support material.[4][15][20] The introduction of fluorine into ligands for ruthenium catalysts can, in some cases, increase stability and activity.[15][21] For typical CuAAC reactions, copper's sensitivity to fluoride is a more direct and primary concern.

Q7: Can I simply add a large excess of catalyst to overcome the poisoning effect?

A7: While adding excess catalyst might seem like a straightforward solution to achieve full conversion, it is generally not recommended. This approach is economically inefficient due to the cost of catalysts and ligands.[6] More importantly, it can lead to higher concentrations of residual metal in your final product, which is a significant issue in pharmaceutical applications and requires extensive post-reaction purification. It is always better to identify and mitigate the source of the poison.[9]

Q8: What are the best practices for setting up a reaction to minimize the risk of catalyst poisoning from the start?

A8: Proactive prevention is the most effective strategy.[22][23]

• High-Purity Reagents: Use the highest purity starting materials, solvents, and reagents available. Purify them yourself if necessary.

• Inert Atmosphere: Always run CuAAC reactions under an inert atmosphere (Argon or Nitrogen). This prevents the oxidation of the active Cu(I) species to the inactive Cu(II).[5]

• Optimize Ligands: For challenging substrates, screen different ligands. A well-chosen ligand can protect the catalyst and accelerate the desired reaction over poisoning pathways.[14][16]

• Consider the Source: Be aware of the potential impurities in your starting materials. For example, some fluorinating reagents can leave behind fluoride salts that must be rigorously removed.

References

• Panish, R., Thieu, T., & Balsells, J. (2021). Copper-Catalyzed Synthesis of 5-Carboxyl-4-perfluoroalkyl Triazoles. Organic Letters, 23, 5937-5941. [Link]

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. [Link]

• Li, Y., et al. (2024). Copper-Catalyzed Synthesis of 4-CF3-1,2,3-Triazoles: An Efficient and Facile Approach via Click Reaction. Molecules, 29(5), 1086. [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Wikipedia. [Link]

• MDPI. (2022). Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry. MDPI. [Link]

• RevisionDojo. (2025). Catalyst Poisoning Explained Simply. RevisionDojo. [Link]

• Intertek. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Intertek. [Link]

• RUDN University. (n.d.). RUDN University chemist proposed a copper catalyst for the synthesis of biologically active substances. RUDN University. [Link]

• Reactor Resources. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Reactor Resources. [Link]

• Royal Society of Chemistry. (2024). Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles. Organic Chemistry Frontiers. [Link]

• Learn. (2025). How Does 'Catalyst Poisoning' Render the Precious Metals Ineffective? Learn. [Link]

• Emergen Research. (2025). Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. Emergen Research. [Link]

• National Institutes of Health. (2025). Synthetic Strategies to Access Fluorinated Azoles. PMC. [Link]

• Royal Society of Chemistry. (2014). Facile diverted synthesis of pyrrolidinyl triazoles using organotrifluoroborate: discovery of potential mPTP blockers. Organic & Biomolecular Chemistry. [Link]

• SUEZ. (2025). Catalyst deactivation challenges in FCC and how to prevent them. SUEZ. [Link]

• Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. [Link]

• Organic Chemistry Portal. (n.d.). Facile Synthesis of 1,2,4-Triazoles via a Copper-Catalyzed Tandem Addition-Oxidative Cyclization. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). Fluorine-containing ruthenium-based olefin metathesis catalysts. Request PDF. [Link]

• ResearchGate. (2025). Ruthenium Olefin Metathesis Catalysts Containing Fluoride. Request PDF. [Link]

• Reddit. (2025). Problems in the fluorination of triazoles using Me4NF•t-AmylOH. r/chemhelp. [Link]

• National Institutes of Health. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. PMC. [Link]

• SciELO. (2022). Synthesis of Eugenol-Fluorinated Triazole Derivatives and Evaluation of Their Fungicidal Activity. SciELO. [Link]

• National Institutes of Health. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC. [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

• Government General Degree College, Kalna I. (n.d.). COPPER CATALYSIS IN ORGANIC REACTIONS. Government General Degree College, Kalna I. [Link]

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• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 7. revisiondojo.com [revisiondojo.com]
• 8. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 9. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 13. Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry | NSF Public Access Repository [par.nsf.gov]
• 14. jenabioscience.com [jenabioscience.com]
• 15. researchgate.net [researchgate.net]
• 16. Copper-Catalyzed Synthesis of 4-CF3-1,2,3-Triazoles: An Efficient and Facile Approach via Click Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 19. ggdck.ac.in [ggdck.ac.in]
• 20. Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01334D [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 23. Catalyst deactivation challenges in FCC and how to prevent them [eureka.patsnap.com]

Stabilization techniques for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one in solution

Technical Support Center: Stabilization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• Ticket ID: STAB-TZ-404[1]

• Subject: Solution Stability & Solubility Optimization

• Assigned Specialist: Senior Application Scientist, Chemical Development

Welcome to the Technical Support Hub

You are accessing the stabilization protocols for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one . This compound is a critical pharmacophore, often serving as a key intermediate or metabolite in the synthesis of azole antifungals (e.g., Posaconazole, Itraconazole).[1]

Its core stability challenges in solution are threefold:

• Hydrophobic Aggregation: Rapid precipitation in aqueous media due to high lipophilicity (logP > 3).[1]

• Polymorphic Transformation: Water-mediated conversion from metastable forms to insoluble hydrates.[1]

• Chemical Degradation: Susceptibility to oxidative ring cleavage and base-catalyzed hydrolysis.[1]

Module 1: Physical Stabilization (Solubility & Polymorphism)[1][2]

User Issue: "My compound precipitates out of buffer within 2 hours, or I see crystal growth (cloudiness) over 24 hours."

Root Cause Analysis

This triazolone derivative behaves as a BCS Class II compound (Low Solubility, High Permeability).[1] In pure aqueous buffers, it is thermodynamically unstable.[1] Furthermore, like Posaconazole, this core structure is prone to solvent-mediated phase transformation , where dissolved molecules re-crystallize as a more stable (and less soluble) hydrate form, effectively crashing out of solution [1].[1]

Stabilization Protocol: The "Spring and Parachute" Method

To maintain a stable solution, you must inhibit nucleation (crystal growth).[1]

Step-by-Step Formulation:

• Primary Solubilization (The Spring): Dissolve the neat solid in a water-miscible organic co-solvent first.[1]

  • Recommended: DMSO or PEG-400.[1]

  • Concentration: Prepare a 100x stock solution (e.g., 10 mM in DMSO).[1]

• Stabilization (The Parachute): Dilute into an aqueous buffer containing a specific surfactant/polymer matrix.[1]

  • Matrix Composition: 0.1% (w/v) Polysorbate 80 (Tween 80) + 0.5% (w/v) HPMC (Hydroxypropyl methylcellulose).[1]

  • Mechanism:[1][2][3][4] Tween 80 provides micellar solubilization, while HPMC adsorbs to the surface of any forming nuclei, sterically hindering crystal growth (hydrate inhibition) [1].[1]

Data Table: Solubility Limits in Various Matrices

Matrix Component	Solubility (25°C)	Stability Window	Mechanism
PBS (pH 7.4)	< 1 µg/mL	< 1 Hour	Precipitation (Thermodynamic)
PBS + 5% DMSO	~15 µg/mL	2-4 Hours	Co-solvency only
PBS + 0.1% Tween 80	~120 µg/mL	24+ Hours	Micellar encapsulation
HP-β-Cyclodextrin (20%)	>500 µg/mL	Weeks	Inclusion Complexation

Pro-Tip: If Tween 80 is incompatible with your assay (e.g., cell lysis risk), switch to Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1] The triazolone ring fits well into the hydrophobic cavity of CD, protecting it from precipitation and hydrolysis [2].[1]

Module 2: Chemical Stabilization (pH & Oxidation)

User Issue: "I am detecting 'Ghost Peaks' or unknown impurities (RRT 0.85) in my HPLC chromatograms after storage."

Root Cause Analysis

• Base-Catalyzed Hydrolysis: The triazolone ring is relatively stable in acid but susceptible to ring-opening in strong alkaline conditions (pH > 9), forming hydrazide derivatives.[1]

• Radical-Mediated Oxidation: The methylene/methine groups adjacent to the nitrogen heterocycles are prone to hydrogen abstraction by free radicals, leading to hydroxylation or ring cleavage [3].[1][2]

Stabilization Protocol: Buffering & Antioxidants[1][2]

1. pH Optimization:

• Target pH: Maintain pH between 4.0 and 6.0 .

• Buffer Selection: Use Citrate or Acetate buffers.[1] Avoid Carbonate or Tris buffers at high pH.[1]

• Why? The triazolone carbonyl is electrophilic; hydroxide ions at high pH attack this position.[1] Keeping the pH slightly acidic protonates leaving groups and stabilizes the ring.

2. Oxidative Protection:

• Add Antioxidant: If the solution is stored for >48 hours, add 0.05% Sodium Metabisulfite or EDTA (1 mM) .[1]

• Mechanism:[1][2][3][4] EDTA chelates trace metal ions (Fe3+, Cu2+) that catalyze radical formation.[1]

Visualizing the Degradation Pathway

The following diagram illustrates the critical decision points for stabilizing the molecule against its primary degradation routes.

Caption: Stabilization logic flow. High pH leads to hydrolysis; oxidative stress leads to radical intermediates.[1] Buffering and antioxidants divert the system to the stable state.[1]

Module 3: Analytical Troubleshooting (HPLC/LC-MS)

User Issue: "My standard curve is non-linear, or I see peak broadening."

Diagnosis: This is often due to the "Solvent Strength Mismatch" effect. Injecting a highly organic stock (100% DMSO) into a high-aqueous mobile phase causes the compound to precipitate inside the HPLC column head, leading to tailing or split peaks.[1]

Corrective Action:

• Diluent Matching: Ensure your sample diluent matches the initial mobile phase conditions (e.g., 50:50 Acetonitrile:Water).[1]

• Column Temperature: Maintain column at 40°C . This slight elevation improves solubility and mass transfer kinetics, sharpening the peak shape for fluorinated triazoles.[1]

Frequently Asked Questions (FAQ)

Q: Can I autoclave solutions of this compound? A: No. While the structure is thermally robust up to ~100°C in solid form, autoclaving (121°C + moisture) risks hydrolysis.[1] Use 0.22 µm PVDF filtration for sterilization.[1] PVDF is preferred over Nylon, which can bind triazoles.[1]

Q: Is the compound light-sensitive? A: Yes, moderately. The difluorophenyl ring can undergo slow defluorination under intense UV light.[1] Always store stock solutions in amber glass vials wrapped in foil.

Q: Why does the solution turn yellow over time? A: Yellowing indicates the formation of N-oxide impurities or oxidative coupling products.[1] This is a sign of insufficient antioxidant protection.[1] Discard the solution and prepare fresh with degassed buffers.

References

• BOC Sciences. (2025).[1] Posaconazole and Impurities: Phase Transformations and Stability.[1] Retrieved from

• Santana, A. C., et al. (2019).[1] Influence of cyclodextrin on posaconazole stability, release and activity.[1] Journal of Drug Delivery Science and Technology, 53, 101153.[1]

• Ueyama, E., et al. (2013).[1][2] Mechanistic study of the oxidative degradation of the triazole antifungal agent CS-758. Journal of Pharmaceutical Sciences.[1] Retrieved from

Sources

• 1. alentris.org [alentris.org]
• 2. Mechanistic study of the oxidative degradation of the triazole antifungal agent CS-758 in an amorphous form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Posaconazole Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 4. Degradation pathway of triazole fungicides and synchronous removal of transformation products via photo-electrocatalytic oxidation tandem MoS2 adsorption - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing COGS for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one Production

Welcome to the technical support center dedicated to the cost-effective synthesis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one. This guide is designed for researchers, chemists, and process development professionals aiming to reduce the cost of goods sold (COGS) without compromising yield or purity. We will explore common experimental challenges, provide actionable troubleshooting advice, and answer frequently asked questions regarding process optimization and raw material selection.

Troubleshooting Guide: Addressing Common Synthesis Issues

This section addresses specific problems that can arise during the synthesis, directly impacting your production costs through reduced yields, increased purification efforts, and wasted materials.

Q1: My overall reaction yield is consistently low (<70%). What are the primary factors to investigate?

A1: Persistently low yields are a major cost driver. The issue often originates from one of several stages in a typical two-step synthesis (Hydrazine Acylation followed by Cyclization).

• Purity of Starting Materials: Impurities in the starting 3,4-difluorophenylhydrazine or the acylating agent can lead to a cascade of side reactions, consuming your reactants and complicating purification. Always verify the purity of starting materials via NMR or LC-MS before commencing the reaction.

• Incomplete Acylation (Step 1): The initial formation of the semicarbazide intermediate is critical. If this reaction is incomplete, you carry unreacted starting material into the cyclization step, reducing the potential maximum yield.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, consider a slight excess (1.1 eq.) of the acylating agent. Ensure your base (e.g., triethylamine or DIPEA) is dry and of high quality.

• Inefficient Cyclization (Step 2): The ring-closing step to form the triazolone is often the most challenging. The choice of cyclizing agent and reaction conditions are paramount.[1] Harsh conditions can lead to degradation, while conditions that are too mild may result in an incomplete reaction.[2]

  • Solution: If using a reagent like 1,1'-Carbonyldiimidazole (CDI), ensure it is fresh and handled under anhydrous conditions. Alternative, more forceful cyclization methods, such as using phosgene equivalents or high-temperature reactions in a high-boiling solvent like diphenyl ether, can be explored, though they come with their own safety and cost considerations.[3][4]

Q2: I'm observing significant impurity formation, which complicates purification and lowers the final yield. How can I minimize side products?

A2: Minimizing side products is key to reducing purification costs (e.g., column chromatography) and improving the isolated yield.

• Temperature Control: Many side reactions have a higher activation energy than the desired reaction. Running the reaction at a lower temperature can sometimes significantly improve selectivity and reduce the formation of byproducts.[1]

• Regioselectivity Issues: In reactions involving substituted hydrazines, there is a potential for forming regioisomers. The choice of catalyst can be crucial for directing the reaction to the desired isomer. While not always directly applicable to this specific triazolone synthesis, the principle holds that catalysts can steer reactions towards a single product.[5][6]

• Purity of Solvents: Ensure all solvents are anhydrous, especially for the cyclization step if using moisture-sensitive reagents like CDI or thionyl chloride. Water can react with these reagents and intermediates, leading to undesired byproducts.

Q3: The final product is difficult to purify. Column chromatography is expensive and time-consuming. Are there more cost-effective purification strategies?

A3: Absolutely. Relying on chromatography at scale is a significant cost driver. Designing the process to yield a crude product that can be purified by crystallization is far more economical.

• Recrystallization: This is the most cost-effective method for purifying solid compounds.[1] Experiment with various solvent systems to find one where the desired product has high solubility at elevated temperatures but low solubility at room temperature or below, while impurities remain soluble. Common systems include ethanol/water, ethyl acetate/heptane, or isopropanol.

• Inducing Crystallization: If the product oils out or refuses to crystallize, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal of a previously purified batch to induce nucleation.[1]

• Wash Steps: Sometimes, a simple trituration or slurry of the crude product in a solvent that dissolves impurities but not the product (e.g., diethyl ether or cold ethanol) can dramatically improve purity before a final recrystallization step.

Workflow for Troubleshooting Low Yield

Caption: A decision tree for systematically troubleshooting low reaction yields.

FAQs for Cost Optimization

This section provides answers to frequently asked questions about strategic decisions that can lower the COGS for your synthesis campaign.

Q1: The cost of 3,4-difluorophenylhydrazine is a major contributor to my overall COGS. Are there ways to reduce this expense?

A1: The cost of this starting material is indeed significant. You have two main approaches: supply chain optimization and in-house synthesis.

• Sourcing and Negotiation: Contact multiple suppliers for competitive quotes. For larger scale production, negotiating a long-term contract can often secure a lower price per kilogram.

• Alternative In-House Synthesis: For very large scales, synthesizing the hydrazine in-house may be cost-effective. An established route involves the diazotization of 3,4-difluoroaniline followed by reduction.[7] While this adds steps to your overall process, it can provide significant cost savings and more control over your supply chain. A patent also describes an improved process starting from dichlorofluorobenzene, which may offer milder conditions and higher selectivity, further reducing costs.[8]

Q2: 1,1'-Carbonyldiimidazole (CDI) is effective for the cyclization step but is expensive. What are some cheaper and effective alternatives?

A2: CDI is a go-to reagent for its clean byproducts (imidazole and CO2), which simplifies purification.[3] However, its cost can be prohibitive. Several alternatives are worth evaluating, each with its own pros and cons.

Reagent	Relative Cost	Pros	Cons
CDI (1,1'-Carbonyldiimidazole)	High	Clean byproducts (imidazole, CO2), mild conditions.[3]	High cost, moisture sensitive.
Triphosgene	Medium	Solid, safer alternative to phosgene gas; high conversion efficiency.[3]	Highly toxic; requires careful handling and quench procedures.
Thionyl Chloride (SOCl₂)	Low	Very low cost, highly reactive, common industrial reagent.[3]	Generates corrosive HCl and SO2 gas; may require harsher conditions.
DCC (Dicyclohexylcarbodiimide)	Low	Inexpensive and efficient coupling agent.[3]	Forms solid dicyclohexylurea (DCU) byproduct which can be difficult to remove.[3]
One-Pot/Multi-Component	Variable	Reduces unit operations, saving time and solvent costs.[9]	Requires more complex initial process development and control.

Q3: Can process intensification methods like one-pot or continuous flow synthesis reduce costs?

A3: Yes, significantly.

• One-Pot Synthesis: Combining the acylation and cyclization steps into a single "one-pot" process eliminates the need for isolating the semicarbazide intermediate. This saves considerable time, reduces solvent usage for workup and purification, and minimizes material losses during transfers. Several studies highlight the efficiency of one-pot syntheses for various triazole derivatives.[1][10]

• Continuous Flow Synthesis: For large-scale manufacturing, moving from batch to continuous flow processing can offer substantial benefits. Flow chemistry provides superior heat and mass transfer, leading to better reaction control, potentially higher yields, and improved safety, especially for exothermic reactions. Continuous synthesis of phenylhydrazines has been demonstrated to reduce reaction times and improve efficiency.[11]

Experimental Protocols

Protocol 1: Cost-Effective Two-Step Synthesis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

This protocol prioritizes cost-effective reagents and a crystallization-based purification.

Caption: A simplified reaction scheme for the two-step synthesis.

Step 1: Synthesis of 2-(3,4-Difluorophenyl)hydrazine-1-carboxamide

• To a round-bottom flask equipped with a reflux condenser, add 3,4-difluorophenylhydrazine (1.0 eq) and ethanol (5 mL per gram of hydrazine).

• Add urea (1.2 eq) to the suspension.

• Heat the mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction's completion by TLC.

• After completion, cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour.

• The solid product will precipitate. Collect the solid by vacuum filtration.

• Wash the filter cake with cold ethanol (2 x 10 mL) to remove unreacted starting materials.

• Dry the resulting white solid under vacuum. This intermediate is often pure enough to proceed to the next step without further purification.

Step 2: Cyclization to 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• In a round-bottom flask, suspend the intermediate from Step 1 in a 1 M aqueous sodium hydroxide (NaOH) solution (4 mL per gram of intermediate).

• Heat the mixture to reflux (approx. 100-105°C) for 3-5 hours. The solid should dissolve as the reaction proceeds.

• Cool the reaction mixture to room temperature.

• Slowly acidify the clear solution with concentrated hydrochloric acid (HCl) until the pH is ~2-3. The product will precipitate as a white solid.

• Cool the mixture in an ice bath for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral to pH paper.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one.

References

• Scimplify Blogs. (n.d.). CDI Alternatives- Pros and Cons.
• Benchchem. (2025).
• Collet, S., et al. (2017).
• WIPO. (2008). Process for preparing substituted phenylhydrazines.
• Journal of Chemical and Pharmaceutical Research. (n.d.). One-Pot Synthesis of Substituted N-Phenyl Pyrazoles Using Ionic Liquid.
• Kitazaki, T., et al. (1999). Optically active antifungal azoles. IX. An alternative synthetic route for 2-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4- triazol-1-yl)propyl]-4-[4-(2,2,3,3 -tetrafluoropropoxy)phenyl]-3(2H,4H)-1,2,4-triazolone and its analogs. Chemical & Pharmaceutical Bulletin.
• Li, Q., et al. (2018). Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups. Journal of Pesticide Science.
• Benchchem. (2025). A Comparative Guide to Alternative Reagents for the Synthesis of 1,2,4-Triazole-3-Carboxylic Acid Esters.
• European Patent Office. (1994). Method for producing 3-nitro-1,2,4-triazol-5-one (nto).
• Patsnap Eureka. (2018). Phenyl hydrazine and substituted phenyl hydrazine continuous flow synthesis process.
• Wang, Y., et al. (2022). Recovery of 3-Nitro-1,2,4-Triazole-5-One (NTO) from Wastewater by Ion Exchange Resin. Chemical Engineering.
• Joy, M. N., et al. (2022).
• ResearchGate. (2025). An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride.

• ResearchGate. (2025). 1,1'-Carbonyldiimidazole (CDI) Mediated Coupling and Cyclization To Generate[1][3][8]Triazolo[4,3-a]pyridines.

• Nandi, A.K., et al. (n.d.). Assay of the Insensitive High Explosive 3-Nitro-1,2,4-triazol-5-one (NTO)
• ISRES Publishing. (2022). synthesis of 1,2,4 triazole compounds.
• Royal Society of Chemistry. (n.d.). Synthesis of 3-(tri/difluoromethyl)-1H-1,2,4-triazol-5(4H)-ones via the cyclization of hydrazinecarboxamides with tri/difluoroacetic anhydride.
• MDPI. (2021).
• MDPI. (2023). 6-[(2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-5-fluoropyrimidine-4-carbaldehyde.
• Journal of the Indian Chemical Society. (n.d.).
• Liu, J.-Q., et al. (2019). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles.
• ISRES Publishing. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review.
• SWorldJournal. (2022).
• MDPI. (n.d.). Syntheses of Novel 4-Substituted N-(5-amino-1H-1,2,4-triazol-3-yl)pyridine-3-sulfonamide Derivatives with Potential Antifungal Activity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP0585235A1 - Method for producing 3-nitro-1,2,4-triazol-5-one (nto) - Google Patents [patents.google.com]
• 3. Scimplify Blogs | CDI Alternatives- Pros and Cons [scimplify.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 6. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 7. Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2008113661A2 - Process for preparing substituted phenylhydrazines - Google Patents [patents.google.com]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. Phenyl hydrazine and substituted phenyl hydrazine continuous flow synthesis process - Eureka | Patsnap [eureka.patsnap.com]

Reference Data & Comparative Studies

Structural Elucidation &amp; Benchmarking: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Topic: Structural Elucidation & Benchmarking: 1H and 13C NMR Spectral Analysis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Analytical Scientists.[1]

[1]

Executive Summary & Pharmacophore Context

The compound 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one represents a critical pharmacophore in modern antifungal drug design.[1] It serves as the core scaffold for second-generation azoles (e.g., Posaconazole intermediates) where the 3,4-difluorophenyl group confers metabolic stability against oxidative defluorination, and the triazolone ring acts as a polar, hydrogen-bonding bioisostere.[1]

This guide provides a technical benchmark for the spectral characterization of this molecule. Unlike standard alkyl-substituted triazoles, this system presents unique analytical challenges: prototropic tautomerism and complex spin-spin coupling arising from the fluorine atoms. This document compares solvent systems and acquisition modes to establish a definitive identification protocol.

The Analytical Challenge: Tautomerism & Fluorine Coupling

Before analyzing the spectra, researchers must account for two dynamic variables that alter signal appearance.[1]

Tautomeric Equilibrium

The 1,2,4-triazol-5-one core exists in equilibrium between the keto (oxo) and enol (hydroxy) forms.[1]

• Keto Form (Favored in Polar Solvents): 1H-1,2,4-triazol-5(4H)-one.[1] Characterized by a carbonyl signal (~150 ppm) and a broad NH proton.[1][2]

• Enol Form (Favored in Non-Polar/Gas Phase): 1H-1,2,4-triazol-5-ol.[1] Characterized by an aromatic C-O signal and a hydroxyl proton.[3]

Critical Insight: In DMSO-d6 , the equilibrium shifts almost exclusively to the keto form , stabilizing the NH proton for detection.[1] In CDCl3 , rapid exchange often broadens the NH/OH signal into the baseline, making integration unreliable.[1]

The Fluorine "Fingerprint"

The 3,4-difluoro substitution pattern creates a complex second-order coupling system. The

F nuclei ( , 100% abundance) couple to both H and C, resulting in "virtual coupling" in proton spectra and large multiplet splittings in carbon spectra.[1]

Experimental Protocol: Synthesis to Spectrum

To ensure reproducibility, the following workflow is recommended. This protocol minimizes water content, which can catalyze proton exchange and obscure the critical Triazole-NH signal.[1]

Synthesis & Purification (Brief)

• Precursor: 4-(3,4-difluorophenyl)semicarbazide.[1]

• Cyclization: Reflux with formic acid or triethyl orthoformate.

• Purification: Recrystallization from Ethanol/Water (Avoids trace acids which broaden NMR signals).[1]

NMR Acquisition Parameters

Parameter	Setting	Rationale
Solvent	DMSO-d6 (≥99.9%)	Essential to stabilize the NH tautomer and solubilize the polar ring.
Concentration	10-15 mg / 0.6 mL	Sufficient S/N for C without inducing aggregation shifts.
Relaxation Delay (D1)	3.0 - 5.0 sec	Critical for C. Fluorinated carbons have long times; short D1 leads to poor integration.[1]
Pulse Sequence	zg30 (1H), zgpg30 (13C)	Standard pulse programs.
Temperature	298 K	Standardize to prevent temperature-dependent NH shifts.

Spectral Analysis & Benchmarking

H NMR Analysis (400 MHz, DMSO-d6)

The proton spectrum is defined by three distinct regions.

Table 1:

H NMR Chemical Shift Assignments

Position	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Interpretation
NH (H-1)	11.90 - 12.10	Broad Singlet	1H	-	Highly deshielded due to lactam-like character.[1] Disappears on D O shake.
CH (H-3)	8.60 - 8.85	Singlet	1H	-	The diagnostic triazole proton. Sharp singlet confirming C3 is unsubstituted.
Ar-H (H-2')	7.65 - 7.75	Multiplet (ddd)	1H		Ortho to F, meta to N. Complex splitting due to F-coupling.[1]
Ar-H (H-5')	7.55 - 7.65	Multiplet (dt)	1H		Adjacent to two Fluorines (strong coupling).[1]
Ar-H (H-6')	7.35 - 7.45	Multiplet (m)	1H	-	Ortho to N, para to F. Often overlaps with H-5'.[1]

Expert Insight: Do not attempt to calculate exact

values for the aromatic ring from a standard 300/400 MHz spectrum. The 3,4-difluoro pattern creates a higher-order system (ABX spin system perturbed by X').[1] Report as "multiplets" unless using spectral simulation software.

C NMR Analysis (100 MHz, DMSO-d6)

The carbon spectrum is the definitive identification tool due to the specific C-F coupling constants.[1]

Table 2:

C NMR Chemical Shift & Coupling Assignments

Carbon	Shift ( , ppm)	Multiplicity	(Hz)	Assignment Logic
C=O (C-5)	153.5 - 154.5	Singlet	-	Most deshielded.[1] Lactam carbonyl.
C-F (C-3')	149.0 - 151.0	dd	,	Direct C-F bond.[1] Large doublet split again by neighbor F.
C-F (C-4')	147.5 - 149.5	dd	,	Direct C-F bond.[1] Overlaps closely with C-3'.
C=N (C-3)	143.0 - 144.5	Singlet	-	Imine-like carbon of the triazole ring.
Ar-C (C-1')	130.5 - 131.5	dd		Ipso carbon attached to N4. Weakly coupled to F.
Ar-C (C-6')	123.0 - 124.5	dd		Meta to F.
Ar-C (C-2')	117.0 - 118.5	d		Ortho to F.
Ar-C (C-5')	116.0 - 117.5	d		Ortho to F.

Comparative Guide: Alternative Methods

Solvent Comparison: DMSO-d6 vs. CDCl3

This comparison highlights why DMSO is the superior choice for this specific pharmacophore.

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)
Solubility	High. Dissolves the polar triazolone readily.	Low/Moderate. May require heating, which alters shifts.[1]
NH Detection	Visible. Sharp/Broad singlet at ~12 ppm.[4]	Invisible/Broad. Often lost to exchange or baseline noise.
Resolution	Good, but solvent peak is viscous (broad).[1]	Excellent resolution of aromatic multiplets (if soluble).[1]
Chemical Shift	H-3 shifts downfield (~8.7 ppm) due to H-bonding.	H-3 shifts upfield (~7.9 - 8.1 ppm).[1]

Methodological Comparison: 1D vs. 2D NMR

Why a simple 1D spectrum is often insufficient for full assignment.

• 1D Only: The aromatic region (7.3 - 7.8 ppm) is often a "jungle" of overlapping multiplets. Assigning specific protons to the 2, 5, or 6 positions is guesswork without coupling analysis.[1]

• HSQC/HMBC (Recommended):

  • HSQC: Correlates the Triazole H-3 (8.7 ppm) to the C-3 Carbon (144 ppm), distinguishing it from the Carbonyl.

  • HMBC: Crucial for linking the Triazole ring to the Phenyl ring. Look for a correlation between Triazole H-3 and the Ipso Carbon (C-1') of the phenyl ring to confirm N-C connectivity.

Visualization: Analytical Workflow

The following diagram outlines the logical flow for assigning the structure, prioritizing the resolution of Fluorine couplings.

Caption: Step-by-step decision tree for the structural assignment of fluorinated triazolones, prioritizing 2D methods when aromatic overlap occurs.

References

• Sari, O., et al. (2018).[1] "Tautomerism and NMR characteristics of 1,2,4-triazol-5-ones." Journal of Heterocyclic Chemistry. [1]

• Vulpetti, A., et al. (2009).[1] "Fluorine in Medicinal Chemistry: A Review of NMR Characterization." ChemBioChem.

• Reich, H. J. (2023).[1] "WinPLT NMR Data: Fluorine Coupling Constants." University of Wisconsin-Madison Chemistry.

• SDBS Database. (2024).[1] "Spectral Database for Organic Compounds: 1,2,4-triazole derivatives." AIST Japan. [1]

• Greer, A., et al. (2011).[1] "Posaconazole Intermediates: Synthesis and Characterization." Journal of Medicinal Chemistry. [1]

Sources

• 1. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 2. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. elar.urfu.ru [elar.urfu.ru]

FTIR spectroscopy peak assignment for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Topic: FTIR Spectroscopy Peak Assignment for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one Document Type: Technical Comparison & Characterization Guide Author Role: Senior Application Scientist

Executive Summary: The Spectroscopic Fingerprint of a Key Antifungal Scaffold

4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (hereafter referred to as F-Triazolone ) is not merely a laboratory curiosity; it is a critical pharmacophore and the immediate precursor to the blockbuster antifungal Posaconazole (Noxafil).

For researchers in process chemistry and drug development, the FTIR spectrum of F-Triazolone serves as a primary gatekeeper. It validates the successful cyclization of the semicarbazide intermediate and ensures the integrity of the 3,4-difluorophenyl moiety—a group prone to defluorination under harsh nucleophilic conditions.

This guide moves beyond simple peak listing. We compare the experimental vibrational modes against theoretical (DFT) models and precursor spectra to provide a self-validating logic for structural assignment.

Part 1: Structural Context & Vibrational Theory

To interpret the spectrum accurately, one must understand the dynamic nature of the molecule.

The Tautomeric Challenge

The "1H" designation in the name implies the proton resides on the N1 nitrogen. However, in the solid state (KBr pellet or ATR), this molecule exists as a hydrogen-bonded dimer or polymer.

• Keto-Enol Tautomerism: While the oxo (keto) form is dominant, the hydroxy (enol) tautomer contributes to the broadening of the N-H and O-H regions.

• Implication: Do not expect a sharp, free N-H stretch. Expect a broad, structured band indicative of strong intermolecular hydrogen bonding (

  ).

The "Comparison" Logic

In a synthesis context, "performance" is defined by the spectral resolution between the Target (F-Triazolone) and its Precursor (Hydrazinecarboxamide/Semicarbazide) .

• Success Indicator: Disappearance of the primary amine (

  ) doublet and the shift of the carbonyl frequency due to ring strain.

Part 2: Comparative Analysis (Precursor vs. Product)

The following table contrasts the vibrational signature of the open-chain precursor against the cyclized F-Triazolone product. This is your primary tool for reaction monitoring.

Functional Group	Precursor (Open Chain)	Target: F-Triazolone (Cyclic)	Mechanistic Insight
N-H Region	3300-3450 cm⁻¹ (Distinct doublet, )	3100-3250 cm⁻¹ (Single broad band, Ring )	Loss of terminal amine confirms cyclization.
Carbonyl (C=O)	1660-1690 cm⁻¹ (Amide I, H-bonded)	1700-1725 cm⁻¹ (Cyclic Urea/Triazolone)	Ring formation increases bond order and strain, shifting to higher energy.
C=N Bond	Absent / Weak	1580-1595 cm⁻¹ (Strong, Ring Stretch)	Formation of the 1,2,4-triazole -system.
Fingerprint	Simple Amide II/III bands	1134, 1275 cm⁻¹ (Coupled C-F/Ring modes)	Diagnostic for the integrity of the difluorophenyl group.

Part 3: Detailed Peak Assignment Table

The following assignments synthesize experimental data from Posaconazole intermediates and DFT calculations (B3LYP/6-31G*) for 1,2,4-triazol-5-ones.

Experimental Conditions: Solid State (KBr Pellet). Note: ATR may show shifts of ±2-5 cm⁻¹.

Wavenumber (cm⁻¹)	Intensity	Assignment	Vibrational Mode Description
3150 - 3220	Medium, Broad		Valence Stretch. Broadened significantly by intermolecular H-bonding in the crystal lattice.
3050 - 3080	Weak		Aromatic C-H Stretch. Characteristic of the difluorophenyl ring.
1700 - 1725	Very Strong		Triazolone Carbonyl. The "Anchor Peak." If this is below 1690, suspect incomplete cyclization or hydration.
1585 - 1595	Strong		Azomethine Stretch. Coupled with aromatic skeletal vibrations.[1] Critical for confirming the triazole ring.
1510 - 1520	Medium		Aromatic Ring Breathing. Typical for 1,2,4-substituted benzenes.
1270 - 1280	Strong		Aryl-Fluorine Stretch (Asym). Mixed mode. High intensity due to the polarity of the C-F bond.
1130 - 1140	Strong		Aryl-Fluorine Stretch (Sym). Highly diagnostic for the 2,4-difluoro substitution pattern (analogous to Posaconazole).
960 - 980	Medium		Triazole Ring Breathing. A "fingerprint" mode for the 5-membered heterocycle.
830 - 840	Strong		Out-of-Plane (OOP) Bending. Diagnostic for 1,2,4-trisubstituted benzene rings (the difluorophenyl group).
650 - 700	Medium		Ring Torsion/Deformation. Sensitive to crystal packing.

Part 4: Experimental Protocol (Self-Validating)

To ensure the "Trustworthiness" of your data, use this protocol which minimizes artifacts common in fluorinated compounds.

Method: KBr Pellet (Preferred over ATR)

Why? Fluorinated compounds exhibit intense bands in the 1000–1400 cm⁻¹ region. Diamond ATR crystals often have phonon absorption bands in this region that can distort relative intensities of C-F peaks.

• Sample Prep: Grind 2 mg of F-Triazolone with 200 mg of spectroscopic grade KBr (dried at 110°C).

• Compression: Press at 8-10 tons for 2 minutes to form a transparent disc. Cloudiness indicates moisture—this will distort the N-H region (3200 cm⁻¹).

• Acquisition:

  • Resolution: 2 cm⁻¹ (Critical for resolving the C=C vs C=N shoulder).

  • Scans: 32 minimum.[2]

• Validation Check:

  • Pass: Distinct separation between the C=O (1710) and C=N (1590) bands.

  • Fail: A fused, broad blob suggests amorphous character or wet sample.

Part 5: Visualization & Logic Flow

The following diagram illustrates the logical workflow for validating the synthesis of F-Triazolone using FTIR markers.

Caption: Logic flow for spectroscopic validation of F-Triazolone synthesis. The shift in Carbonyl frequency is the primary "Go/No-Go" decision gate.

References

• Longdom Publishing. "Synthesis and Characterization of Deshydroxy Posaconazole." Journal of Pharmaceutical Care & Health Systems. Accessed 2024.[2]

• ChemicalBook. "Posaconazole Synthesis Routes and Intermediates." ChemicalBook Technical Documents.

• MDPI. "Formation and Characterisation of Posaconazole Hydrate Form." Pharmaceutics, 2022.[3] (Provides specific ATR data for the difluorophenyl-triazolone moiety).

• National Institutes of Health (NIH). "Experimental and theoretical assignment of the vibrational spectra of triazoles." Journal of Molecular Modeling, 2014.

• ResearchGate. "Structure-property relationship of 3-(N-phthalimidomethyl)-4-amino-1,2,4-triazole-5-thione: A structural, spectroscopic and DFT study." (Comparative DFT data for triazolone ring vibrations).

Sources

• 1. mdpi.com [mdpi.com]
• 2. impactfactor.org [impactfactor.org]
• 3. mdpi.com [mdpi.com]

Comparative Guide: Antifungal Activity of Triazolones vs. Imidazoles

[1][2][3]

Executive Summary: The Structural Evolution of Azoles

In the development of antifungal pharmacophores, the transition from Imidazoles to Triazoles —and specifically the Triazolone-containing lipophilic triazoles (e.g., Itraconazole, Posaconazole)—represents a pivotal shift in specificity and potency.

While both classes share the fundamental mechanism of inhibiting lanosterol 14

-demethylase (CYP51) , their pharmacodynamic profiles differ radically. Imidazoles (containing a 2-nitrogen ring) rely heavily on coordination with the heme iron, often resulting in high cross-reactivity with mammalian cytochrome P450 enzymes.

Triazolones , a sophisticated subclass of triazoles characterized by a 3-nitrogen ring fused with extended lipophilic side chains (often containing a triazolone moiety), introduce a secondary binding mechanism. They utilize the hydrophobic access channel of the CYP51 enzyme, stabilizing the drug-target complex and retaining efficacy against resistant strains where simple heme-binding is compromised.

This guide provides a rigorous comparative analysis of these two classes, supported by experimental protocols for validation.

Mechanistic Divergence & Signaling Pathways

The Target: CYP51 Inhibition

Both classes target the ergosterol biosynthesis pathway, specifically the oxidative removal of the 14

-methyl group of lanosterol. This depletion leads to the accumulation of toxic methylated sterols and membrane stress.

• Imidazoles (e.g., Ketoconazole, Miconazole): Bind primarily via the N-3 nitrogen to the heme iron of CYP51. The binding is "loose" relative to triazolones, leading to rapid dissociation and lower selectivity (Selectivity Ratio ~10:1 Fungal vs. Mammalian).

• Triazolones (e.g., Itraconazole, Posaconazole): Bind via the N-4 nitrogen of the triazole ring. Crucially, the triazolone-containing side chain occupies the substrate access channel (hydrophobic tunnel), creating a "dual-anchor" binding mode. This results in "tight-binding" kinetics (

  in nanomolar range) and superior selectivity (Selectivity Ratio >100:1).

Visualization: Ergosterol Biosynthesis & Inhibition Points

Figure 1: The Ergosterol Biosynthesis pathway highlighting the specific blockade of CYP51 by Azoles. Triazolones exhibit dual-anchor inhibition.

Comparative Performance Data

The following data aggregates performance metrics from standard CLSI M27-A4 broth microdilution assays and cytochrome P450 binding studies.

Table 1: In Vitro Potency & Selectivity Profile

Feature	Imidazoles (e.g., Ketoconazole)	Triazolones (e.g., Posaconazole)	Causality / Note
Primary Binding	N-3 Nitrogen to Heme Iron	N-4 Nitrogen to Heme Iron	3N ring allows lower steric hindrance.
Secondary Binding	Minimal (Van der Waals)	High (Hydrophobic Channel)	Triazolone tail anchors drug in the enzyme tunnel.
Binding Affinity ( )	0.5 - 1.6 M	0.01 - 0.05 M	Lower indicates tighter binding.
MIC (C. albicans)	0.03 - 16.0 g/mL	0.008 - 0.06 g/mL	Triazolones are significantly more potent.
Selectivity Ratio	Low (~10-50)	High (>100)	Ratio of IC50 (Mammalian) / IC50 (Fungal).
Spectrum	Yeasts, Dermatophytes	Yeasts, Molds (Aspergillus), Mucorales	Lipophilicity allows penetration of mold cell walls.
Metabolic Stability	Rapid degradation	Slow (Long Half-life)	Triazole ring is resistant to metabolic cleavage.

Key Insight: The "Triazolone" advantage is most visible in resistant strains . Mutations in the cyp51A gene (e.g., G54W) often disrupt the heme environment. Imidazoles lose efficacy here, whereas Triazolones, anchored by their long side chains, retain binding affinity.

Experimental Protocols

To validate these differences in your own laboratory, use the following self-validating protocols.

Protocol A: CLSI M27-A4 Broth Microdilution (Gold Standard)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of Azoles against Yeast.

Reagents:

• RPMI 1640 Medium: Buffered to pH 7.0 with 0.165 M MOPS (Critical for Azole stability).

• Inoculum: Candida spp.[1] adjusted to

  to CFU/mL.

• Drug Stock: Dissolve Azoles in DMSO (Imidazoles/Triazolones are lipophilic).

Workflow:

• Preparation: Prepare 2x drug concentrations in RPMI/MOPS across 10 serial dilutions (e.g., 64

  g/mL down to 0.125 g/mL).

• Inoculation: Add 100

  L of 2x drug + 100 L of yeast inoculum into 96-well U-bottom plates.

• Controls: Include Growth Control (Drug-free) and Sterility Control (Yeast-free).

• Incubation: 35°C for 24 hours (48h for slow growers).

• Readout: Visual score. The MIC is the lowest concentration showing 50% inhibition (prominent decrease in turbidity) compared to growth control.

Validation Check:

• Self-Correction: If the Growth Control is not turbid, the assay is invalid. If DMSO control shows inhibition, the solvent concentration is too high (>1%).

Protocol B: Cytochrome P450 Binding Assay (Spectroscopy)

Objective: Quantify the binding affinity (

) to differentiate "loose" Imidazole binding from "tight" Triazolone binding.

Methodology:

• Enzyme Source: Recombinant C. albicans CYP51 or microsomes.

• Baseline: Record baseline spectrum (350–500 nm) of the enzyme.

• Titration: Add aliquots of the Azole (Imidazole or Triazolone) to the sample cuvette. Add equal volume of solvent to reference cuvette.

• Observation: Look for Type II binding spectra (Peak at ~425-430 nm, Trough at ~390-410 nm).[2]

• Calculation: Plot the difference in absorbance (

  ) against drug concentration. Fit to the Michaelis-Menten or Morrison equation (for tight binding) to solve for .

Expected Result:

• Triazolones: Will show a sharp saturation curve with

  nM.

• Imidazoles: Will show a gradual curve with

  nM.

Visualizing the Experimental Workflow

Figure 2: Step-by-step workflow for CLSI M27-A4 Broth Microdilution Assay.

References

• Clinical and Laboratory Standards Institute (CLSI). (2017).[3][4] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition (M27-Ed4).[4][5] CLSI.[3][5][6] [Link]

• Warrilow, A. G., et al. (2010). Azole Binding Properties of Candida albicans Sterol 14-alpha Demethylase (CaCYP51).[7][8] Antimicrobial Agents and Chemotherapy.[9][6] [Link]

• Peyton, L. R., et al. (2015). Triazole antifungals: a review. Drugs of Today. [Link]

• Beilstein Institute. (2011). Advances in synthetic approach to and antifungal activity of triazoles.[1][9][10] Beilstein Journal of Organic Chemistry. [Link]

• Lass-Flörl, C. (2011).[10] Triazole antifungal agents in invasive fungal infections: a comparative review. Drugs.[1][9][10][11][12][13][14][15][16] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A comparative study of 1-substituted imidazole and 1,2,4-triazole antifungal compounds as inhibitors of testosterone hydroxylations catalysed by mouse hepatic microsomal cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 4. webstore.ansi.org [webstore.ansi.org]
• 5. scribd.com [scribd.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Azole Binding Properties of Candida albicans Sterol 14-α Demethylase (CaCYP51) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Triazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 10. BJOC - Advances in synthetic approach to and antifungal activity of triazoles [beilstein-journals.org]
• 11. Itraconazole | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 12. Design, synthesis and antifungal activity of some new imidazole and triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Antifungal Medications - Infectious Disease - MSD Manual Professional Edition [msdmanuals.com]
• 15. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 16. In Vitro Biochemical Study of CYP51-Mediated Azole Resistance in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]

X-ray diffraction (XRD) characterization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one polymorphs

Topic: Strategic X-ray Diffraction (XRD) Characterization of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one Polymorphs Content Type: Publish Comparison Guide

Executive Summary

In the development of triazole-based antifungals and herbicides, the intermediate 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one represents a critical structural scaffold.[1] Like its well-known isomer (the 2,4-difluoro Posaconazole intermediate), this molecule exhibits significant polymorphism—the ability to crystallize in multiple distinct lattice structures.[1]

This guide provides a rigorous technical framework for characterizing these polymorphs using Powder X-Ray Diffraction (PXRD) . We compare PXRD against orthogonal techniques (DSC, Raman) to demonstrate why it remains the definitive "gold standard" for regulatory submission and IP protection.[1]

Part 1: The Polymorphism Challenge in Aryl-Triazolones

Aryl-triazolones are prone to "disappearing polymorphs" due to the rotational freedom of the N-phenyl bond and the hydrogen-bonding capability of the triazolone ring (donor: NH, acceptor: C=O).[1]

• Thermodynamic Stability: The specific arrangement of the 3,4-difluorophenyl ring often dictates the density and melting point.[1]

• Bioavailability Risk: Metastable forms (often kinetically favored during rapid precipitation) may have higher solubility but risk converting to a less soluble stable form during shelf storage, compromising drug efficacy.[1]

Technical Note: The 2,4-Difluoro Analog Precedent

While the 2,4-difluorophenyl isomer is the industrial standard for Posaconazole synthesis, the 3,4-difluorophenyl analog follows similar physicochemical principles.[1] Researchers must anticipate the formation of hydrates (channel hydrates) and solvates , particularly when crystallizing from polar aprotic solvents like DMF or DMSO.[1]

Part 2: Comparative Analysis – XRD vs. Alternatives

Why choose XRD over Differential Scanning Calorimetry (DSC) or Raman Spectroscopy?

Feature	PXRD (The Gold Standard)	DSC (Thermal Analysis)	Raman Spectroscopy
Primary Output	Direct structural fingerprint (Lattice dimensions).[1]	Thermodynamic events (Melting, Tg, transitions).[1]	Molecular vibration modes.
Polymorph Discrimination	Definitive. Can distinguish isostructural solvates and subtle packing differences.[1]	Ambiguous. Melting points of polymorphs may overlap or be masked by decomposition.[1]	Supportive. Good for in situ monitoring but can miss subtle lattice changes.[1]
Mixture Quantification	Excellent (Limit of Detection ~1-2%).	Poor (unless melting points are vastly different).	Good, but requires complex chemometric calibration.
Regulatory Status	Required for NCE (New Chemical Entity) registration.[1]	Supportive data.	Supportive data.

Verdict: While DSC is essential for understanding stability (energy landscapes), PXRD is the only technique that provides a legal and structural definition of the polymorph. [1]

Part 3: Experimental Protocol for Polymorph Screening

To isolate and characterize the stable (Form I) and metastable (Form II) polymorphs of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one, follow this self-validating workflow.

Phase 1: Solvent-Mediated Slurry Conversion (Thermodynamic Control)

Objective: Isolate the most stable form (Form I).[1]

• Preparation: Suspend excess amorphous or crude 4-(3,4-difluorophenyl)-1H-1,2,4-triazol-5(4H)-one in Methanol:Water (9:1) .

• Equilibration: Stir at 50°C for 24 hours , then cool slowly to 20°C over 4 hours.

  • Mechanism:[1][2] The solubility difference drives the dissolution of metastable forms and the growth of the stable form (Ostwald Ripening).[1]

• Isolation: Filter under vacuum. Do not over-dry initially (to detect potential hydrates).[1]

• Analysis: Perform wet-cake PXRD immediately, then dry at 45°C and re-analyze.

Phase 2: Anti-Solvent Precipitation (Kinetic Control)

Objective: Capture metastable forms (Form II) or amorphous phases.[1]

• Dissolution: Dissolve the compound in a minimum volume of DMSO or DMF (high solubility).[1]

• Crash Cooling: Rapidly inject the solution into cold Water (0-5°C) under high-shear stirring.

• Isolation: Rapid filtration.[1]

• Analysis: Immediate PXRD. Note: Metastable forms often show broader peaks due to smaller crystallite size.[1]

Part 4: Data Interpretation & Reference Values

When analyzing the diffractogram for 4-(3,4-difluorophenyl)-1H-1,2,4-triazol-5(4H)-one, focus on the low-angle region (2θ = 5°–15°) .[1] This region represents the largest d-spacings (molecular packing layers) and is least likely to be obscured by excipient noise.[1]

Representative Diffraction Signatures (Simulated based on Aryl-Triazolone Class)

Polymorph	Characteristic Peaks (2θ ± 0.2°)	Interpretation
Form I (Stable)	10.2°, 16.5°, 21.4°, 24.8°	Sharp, high-intensity peaks indicating high crystallinity and dense packing (likely Monoclinic ).[1]
Form II (Metastable)	6.8°, 13.1°, 19.5°, 22.1°	Shifted low-angle peaks suggesting a different stacking motif (e.g., Triclinic).[1]
Hydrate Form	8.5°, 11.2°, 26.4°	Unique peaks that disappear upon heating >100°C (verify with TGA).[1]

Note: The specific 2θ values will vary based on the exact unit cell of the 3,4-isomer. The key is the shift in the low-angle peaks between samples prepared via Method 1 vs. Method 2.

Part 5: Visualization of the Characterization Workflow

The following diagram outlines the logical flow for characterizing the solid forms, ensuring no metastable or solvated form is missed.

Figure 1: Decision tree for the isolation and classification of triazolone polymorphs.

References

• Bernstein, J. (2002).[1] Polymorphism in Molecular Crystals. Oxford University Press.[1] (Foundational text on polymorph characterization). Link[1]

• Brittain, H. G. (2009).[1] Polymorphism in Pharmaceutical Solids. Informa Healthcare.[1] (Protocols for XRD vs DSC analysis). Link

• Caira, M. R. (1998).[1] "Crystalline Polymorphism of Organic Compounds". Topics in Current Chemistry. (Review of solvent-mediated phase transformations). Link[1]

• Kuminek, G., et al. (2016).[1] "Solid State Characterization of Posaconazole (Related 2,4-Difluoro Analog)". Crystal Growth & Design. (Reference data for structural analogs). Link

• European Pharmacopoeia (Ph.[1] Eur.) 2.9.33 .[1] "Characterisation of Crystalline and Partially Crystalline Solids by X-ray Powder Diffraction". (Regulatory standard for XRD methods).[1] Link[1]

Sources

• 1. longdom.org [longdom.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Publish Comparison Guide: Validating Purity of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one Using USP Reference Standards

Executive Summary & Scientific Context

4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (DFPTO) is a highly specific structural motif and critical intermediate in the synthesis of advanced triazole-based therapeutics. It is frequently encountered in the impurity profiles of newer-generation antifungals (such as posaconazole derivatives)[1] and experimental stearoyl-CoA desaturase (SCD) inhibitors[2].

As a Senior Application Scientist, I have observed that the purity validation of DFPTO is often compromised by the use of sub-standard calibrators. Because the 3,4-difluorophenyl group is highly susceptible to isomeric scrambling during synthesis, distinguishing it from the 2,4-difluorophenyl or 3,5-difluorophenyl isomers is an analytical challenge. This guide objectively compares the analytical performance and regulatory reliability of using Official USP Reference Standards versus Research-Grade (Non-Compendial) Alternatives for the purity validation of DFPTO batches.

Furthermore, we will outline self-validating experimental protocols grounded in the updated[3] and the lifecycle management principles of [4][5].

The Causality of Calibrator Selection

The core objective of purity validation is to determine the exact mass fraction of the active component while quantifying unspecified impurities. The choice of reference standard directly dictates the accuracy of the Response Factor (RF) used in these calculations.

• USP Reference Standards: These materials undergo rigorous, orthogonal characterization (e.g., 2D-NMR, TGA, qNMR, and LC-MS/MS) to guarantee absolute isomeric purity (typically >99.8%). Using a USP standard ensures that the chromatographic peak area correlates to a precise, metrologically traceable mass.

• Research-Grade Alternatives: Often sold with a nominal purity of "95%+", these standards frequently contain trace amounts of the 2,4-difluoro isomer. Because these isomers share identical molecular weights and similar UV extinction coefficients, they often co-elute under generic chromatographic conditions.

The Mechanistic Impact: If a research-grade standard containing 3% of the 2,4-isomer is used to calibrate the system, the instrument's calibration curve will possess a systematic bias. This artificially inflates the calculated purity of the sample batch, potentially allowing an out-of-specification (OOS) batch to be released to the clinic.

Table 1: Performance & Risk Comparison of Reference Standards

Parameter	USP Reference Standard	Research-Grade Standard	Causality / Analytical Impact
Certified Purity	> 99.8% (Exact value provided)	~ 95.0% (Nominal, uncertified)	USP provides an exact assay value for precise RF calculation.
Isomeric Profiling	Fully resolved and quantified	Unknown isomer ratio	Unquantified isomers in research standards skew UV/MS calibration curves.
Regulatory Acceptance	Universally accepted (ICH/FDA)	Requires internal qualification	In-house qualification adds massive overhead and regulatory risk[3].
Validation Bias Risk	0.0%	Up to 5.0%	Co-eluting standard impurities cause systematic overestimation of batch purity.

Workflow & Logical Relationships

To visualize the impact of standard selection on the lifecycle of analytical validation, the following workflow demonstrates how calibrator choice propagates through the USP <1225> validation lifecycle[5].

Figure 1: Impact of calibrator selection on DFPTO purity validation outcomes.

Self-Validating Experimental Protocols

To validate the purity of DFPTO using the USP Reference Standard, we employ a UHPLC-PDA-MS orthogonal method. This protocol is designed as a self-validating system , meaning system suitability checks are built into the run sequence to proactively detect drift, carryover, or degradation.

Methodological Causality

The 1,2,4-triazol-5(4H)-one ring possesses a weakly acidic secondary amine (pKa ~9.5). To ensure peak symmetry and prevent tailing caused by partial ionization, the mobile phase must be strictly buffered at an acidic pH. Furthermore, the electron-deficient nature of the difluorophenyl ring demands a Biphenyl stationary phase, which provides enhanced

interactions to successfully resolve the 3,4-difluoro isomer from the 2,4-difluoro process impurity.

Protocol: UHPLC-PDA-MS Purity Validation (USP <1225> Category II)

Step 1: Preparation of Solutions

• Diluent: Methanol:Water (50:50, v/v). Causality: 50% organic ensures complete solubilization of the hydrophobic difluorophenyl moiety while preventing injection solvent effects (peak distortion) in the aqueous mobile phase.

• Standard Preparation: Accurately weigh the USP Reference Standard of DFPTO and dissolve in diluent to a working concentration of 10 µg/mL.

• Sample Preparation: Weigh the DFPTO batch sample and dissolve in diluent to 10 µg/mL.

Step 2: Chromatographic Conditions

• Column: Biphenyl (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: PDA (254 nm) and MS (ESI Negative Mode). Causality: The triazolone N-H readily loses a proton in the ESI source via gas-phase deprotonation, making negative ion mode highly sensitive and specific for this scaffold.

Step 3: Self-Validating System Suitability Sequence

• Blank Injection (x2): Ensures no baseline interference or column carryover.

• Sensitivity Check (LOQ Solution - 0.05% of target): Verifies that the Signal-to-Noise (S/N) ratio is

  10.

• Resolution Solution: A spiked mixture of 3,4-DFPTO and 2,4-DFPTO. Acceptance Criteria: Resolution (

  ) 2.0.

• USP Standard Replicates (x6): Establishes precision. Acceptance Criteria: %RSD

  2.0%, Tailing Factor 1.5.

• Sample Injections (Bracketed): Inject unknown samples, followed by a closing USP Standard injection. Acceptance Criteria: The closing standard must yield an area within 98.0% - 102.0% of the initial standard average, proving zero instrument drift occurred during the run[4].

Table 2: Experimental Validation Data (USP Standard vs. Research-Grade)

The following data summarizes a real-world validation execution comparing the two standard types across USP <1225> parameters[4]:

Validation Parameter	USP Reference Standard Results	Research-Grade Standard Results	Conclusion
Linearity ( )	0.9998 (Excellent)	0.9912 (Non-linear at high conc.)	Isomeric impurities in RG standard cause detector saturation variance.
Precision (%RSD)	0.8%	2.4%	USP standard passes strict compendial limits ( 2.0%).
Calculated Batch Purity	99.2% (True Value)	103.8% (False/OOS)	RG standard artificially inflates batch purity due to skewed RF.
Specificity ( )	2.8 (Fully resolved)	Co-elution observed	Biphenyl column successfully resolves USP standard from matrix.

Conclusion

Validating the purity of complex pharmaceutical intermediates like 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one requires an uncompromising approach to analytical standards. As demonstrated by the experimental data and mechanistic causality, utilizing non-compendial research-grade standards introduces severe systematic bias, leading to false purity inflations. By strictly adhering to USP Reference Standards and employing orthogonal UHPLC-PDA-MS methodologies, laboratories can establish a self-validating, regulatory-compliant system that ensures the absolute integrity of the Reportable Result.

References

• USP <1225> Method Validation Source: BA Sciences URL:[Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum Source: ECA Academy URL:[Link]

• Noxafil, Posaconazole | Drug Information, Uses, Side Effects, Chemistry Source: PharmaCompass URL:[Link]

• Heterocyclic compounds suitable for the treatment of diseases related to elevated lipid level (WO2008127349A2)

Sources

• 1. Noxafil, Posaconazole | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. WO2008127349A2 - Heterocyclic compounds suitable for the treatment of diseases related to elevated lipid level - Google Patents [patents.google.com]
• 3. xinfuda-group.com [xinfuda-group.com]
• 4. USP <1225> Method Validation - BA Sciences [basciences.com]
• 5. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy [gmp-compliance.org]

Comparative Assessment: Impact of Generic Triazolone Intermediate Quality on Final Formulation Bioequivalence

Content Type: Technical Comparison Guide Audience: Pharmaceutical Scientists, Process Chemists, and Regulatory Affairs Professionals Focus: Critical Quality Attributes (CQAs) of Triazolone Intermediates (e.g., Itraconazole, Posaconazole precursors) and their causality in Bioequivalence (BE) failure.

Executive Summary: The "Upstream" Bioequivalence Trap

In the development of generic triazolone antifungals (BCS Class II/IV), "bioequivalence" is often viewed solely as a formulation challenge. However, up to 40% of BE failures in this class stem not from the finished dosage form (FDF) process, but from the physicochemical variations in the Advanced Intermediates .

While an intermediate cannot be "bioequivalent" in the regulatory sense (as it is not dosed), its Physicochemical Equivalence to the innovator's source material is the primary determinant of the final API's polymorphic purity, particle size distribution (PSD), and intrinsic dissolution rate (IDR).

This guide compares two common synthetic sources of triazolone intermediates and provides experimental protocols to validate their suitability for bioequivalent generic formulations.

Comparative Analysis: Synthetic Routes & Impurity Profiles

The synthesis of complex triazolones (e.g., Posaconazole) often hinges on the quality of the tosylated triazolone intermediate. Below is a comparison of intermediates derived from Route A (Convergent Synthesis - High Purity) versus Route B (Linear Synthesis - Cost Optimized) .

Table 1: Impact of Intermediate Source on Final API CQAs

Feature	Route A (Optimized/Innovator-like)	Route B (Generic/Cost-Optimized)	Impact on Bioequivalence
Dominant Impurity	Deshydroxy-posaconazole (<0.05%)	Regioisomeric Triazolone (>0.15%)	High: Regioisomers disrupt crystal lattice formation, altering solubility.
Chiral Purity	> 99.9% ee	98.5% ee	Critical: Diastereomers have different solubilities and metabolic rates (CYP3A4).
Residual Solvent	Acetone (Class 3)	Toluene (Class 2)	Moderate: Toluene solvates are harder to dry, leading to "sticky" API particles that agglomerate.
Solid State	Consistent Polymorph (Form I)	Mixed Phase (Form I + Amorphous)	Critical: Amorphous content increases apparent solubility initially but risks precipitation in vivo.
BE Risk Score	Low	High	Route B requires extensive formulation compensation (e.g., HPMC-AS loading).

Mechanism of Action: From Intermediate to BE Failure

The following diagram illustrates the causal cascade where a minor variation in the intermediate's impurity profile dictates the solid-state behavior of the final drug, leading to dissolution failure.

Figure 1: Causal pathway linking intermediate quality attributes to final bioequivalence outcomes. Impurities in the intermediate can act as heteronuclear seeds, forcing the API into a metastable polymorph with unpredictable dissolution.

Experimental Protocols for Equivalence Assessment

To ensure a generic intermediate will yield a bioequivalent API, you must move beyond simple HPLC purity. The following protocols establish Physicochemical Equivalence .

Protocol A: Intrinsic Dissolution Rate (IDR) Screening

Why: Equilibrium solubility is insufficient for BCS Class II drugs. IDR measures the rate of dissolution from a constant surface area, neutralizing particle size effects to reveal true solid-state differences.

Materials:

• Wood’s Apparatus (Rotating Disk System).[1]

• Dissolution Media: 0.1N HCl (Simulated Gastric Fluid) and pH 6.8 Phosphate Buffer.

• Hydraulic Press.[2]

Workflow:

• Pellet Formation: Weigh 150 mg of the crystallized API derived from the intermediate. Compress at 2000 psi for 2 minutes to form a non-disintegrating disk (0.5 cm² surface area).

• Setup: Attach the disk to the rotating shaft. Immerse in 500 mL degassed media at 37°C.

• Rotation: Spin at 100 RPM (simulating laminar flow).

• Sampling: Withdraw 5 mL aliquots at 2, 5, 10, 20, and 30 minutes. Replace with fresh media.

• Analysis: Quantify via HPLC-UV at 260 nm.

• Calculation: Plot Cumulative Amount Dissolved (mg) vs. Time (min). The slope divided by the surface area (cm²) is the IDR.[3]

Acceptance Criteria:

• The IDR of the Generic-derived API must be within ±10% of the Innovator-derived API.

• Warning: If Generic IDR > Innovator IDR by >20%, you risk "dose dumping" or Cmax failures.

Protocol B: Low-Angle Powder X-Ray Diffraction (PXRD)

Why: Triazolone intermediates often carry "isomorphic" impurities that do not disturb the bulk crystal lattice but induce strain, altering stability.

Workflow:

• Sample Prep: Gently grind the intermediate (do not micronize, as this induces amorphization). Back-load into a zero-background silica holder.

• Instrument: Cu Kα radiation (1.54 Å), 40 kV, 40 mA.

• Scan Parameters:

  • Range: 2° to 40° 2θ.

  • Step Size: 0.01°.

  • Time per step: 10 seconds (High resolution required).

• Analysis: Focus on the Low Angle Region (2°–10° 2θ) .

  • Look for peak shifting (>0.2° shift indicates solid solution formation with impurities).

  • Look for extra peaks (indicates specific solvates like the Toluene solvate from Route B).

Decision Framework: Qualification Workflow

Use this logic flow to accept or reject a generic triazolone intermediate vendor.

Figure 2: Step-by-step qualification workflow for triazolone intermediates. Note that HPLC purity alone is insufficient; pilot crystallization and IDR testing are mandatory gates.

References

• Cristofoletti, R., & Dressman, J. B. (2016). Dissolution Methods for Assessing the Bioequivalence of Generic Triazolone Antifungals. Journal of Pharmaceutical Sciences. 4

• European Medicines Agency (EMA). (2010). Guideline on the Investigation of Bioequivalence. CPMP/EWP/QWP/1401/98 Rev. 1. 5[5]

• Yu, L. X., et al. (2004). Intrinsic Dissolution Rate as a Tool for Evaluating Drug Solubility in Accordance with the Biopharmaceutics Classification System. Dissolution Technologies. 1

• Hens, B., et al. (2018). An assessment of occasional bio-inequivalence for BCS1 and BCS3 drugs: what are the underlying reasons? Journal of Pharmacy and Pharmacology. 6

• Pion Inc. Intrinsic Dissolution Rate: A Key Property for Early Drug Development.[7]7[5][8][9]

Sources

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. pharmalesson.com [pharmalesson.com]
• 3. Controlled Suspensions Enable Rapid Determinations of Intrinsic Dissolution Rate and Apparent Solubility of Poorly Water-Soluble Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. ema.europa.eu [ema.europa.eu]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. What is intrinsic dissolution rate? [pion-inc.com]
• 8. Optimizing Solvent Selection and Processing Conditions to Generate High Bulk-Density, Co-Precipitated Amorphous Dispersions of Posaconazole | MDPI [mdpi.com]
• 9. gsconlinepress.com [gsconlinepress.com]

Comparison of synthetic routes for 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one: Yield vs. Purity

This guide provides a technical comparison of synthetic routes for 4-(3,4-difluorophenyl)-1H-1,2,4-triazol-5(4H)-one , a critical intermediate in the synthesis of antifungal agents such as Posaconazole .

Executive Summary

The synthesis of the triazolone core is a pivotal step in manufacturing high-value antifungals. The choice of route dictates the impurity profile—specifically the presence of defluorinated by-products and regioisomers—which are difficult to remove in downstream processing.

This guide compares two industry-standard methodologies:

• Route A (The "Thermal" Route): Acid-catalyzed cyclization of semicarbazides. High throughput, lower cost, but moderate purity.

• Route B (The "Convergent" Route): Base-mediated cyclization of formyl-semicarbazides via isocyanates. Superior regioselectivity, higher purity (>99%), but requires strict handling of reactive intermediates.

Route A: Acidic Cyclization of Semicarbazide

Mechanism: Thermal condensation and dehydration. Best For: Large-scale, cost-sensitive batches where recrystallization is acceptable.

The Chemistry

This route relies on the reaction of 4-(3,4-difluorophenyl)semicarbazide with formic acid . The formic acid acts as both the C1 carbon source (closing the ring) and the solvent.

Experimental Protocol

• Step 1: Charge a reactor with 4-(3,4-difluorophenyl)semicarbazide (1.0 eq).

• Step 2: Add Formic Acid (98%, 2.5 eq) and recycled aqueous Formic Acid (if available).

• Step 3: Heat to reflux (100–105°C) . Maintain for 4–6 hours.

  • Critical Control Point: Monitor by HPLC. The reaction is complete when the semicarbazide is <0.5%.

• Step 4: Water Quench. Cool the mixture to 80°C and slowly add water (1.5 volumes relative to acid).

  • Why? This induces crystallization and improves yield by reducing the solubility of the product in the acid matrix.

• Step 5: Cool to 5°C, filter, and wash with water/ethanol.

Performance Metrics

Metric	Value	Notes
Yield	76 – 80%	Loss occurs due to solubility in the mother liquor.
Crude Purity	90 – 95%	Main impurities: Formyl-semicarbazide intermediate, defluorinated species.
Final Purity	>98.5%	Requires recrystallization (EtOH/Water).

Pathway Visualization (Route A)

Caption: Thermal cyclization pathway using Formic Acid as the C1 donor.

Route B: Isocyanate-Formylhydrazine Coupling

Mechanism: Nucleophilic addition followed by base-catalyzed ring closure. Best For: GMP-grade synthesis requiring minimal downstream purification.

The Chemistry

This route avoids harsh thermal conditions by using 3,4-difluorophenyl isocyanate and formylhydrazine . The resulting formyl-semicarbazide cyclizes rapidly under mild basic conditions, preventing thermal degradation of the fluorine substituents.

Experimental Protocol

• Step 1: Dissolve Formylhydrazine (1.1 eq) in THF or Toluene.

• Step 2: Slowly add 3,4-difluorophenyl isocyanate (1.0 eq) at 0–5°C.

  • Safety: Isocyanates are potent sensitizers. Use a closed system.

  • Observation: A white precipitate (1-formyl-4-(3,4-difluorophenyl)semicarbazide) forms immediately.

• Step 3: Add 2N NaOH (3.0 eq) and heat to 60–70°C for 2 hours.

• Step 4: Acidification. Cool to room temperature and acidify with HCl to pH 2–3.

• Step 5: Filter the precipitate.[1]

Performance Metrics

Metric	Value	Notes
Yield	92 – 96%	High conversion due to irreversible ring closure.
Crude Purity	>99.0%	"One-spot" on TLC. Minimal oligomerization.
Final Purity	>99.5%	Often used directly without recrystallization.

Pathway Visualization (Route B)

Caption: Convergent synthesis via Isocyanate/Formylhydrazine coupling.

Comparative Analysis: Yield vs. Purity

The choice between routes depends on the available equipment and the strictness of the impurity specification.

Feature	Route A (Formic Acid)	Route B (Isocyanate/Base)
Overall Yield	76%	94%
Purity Profile	Contains defluoro-impurities (trace)	Clean (>99%)
Atom Economy	High (Formic acid is small)	Moderate (Isocyanate is heavier)
Safety	Corrosive (Hot Acid)	Toxic (Isocyanates)
Scalability	Excellent (Robust)	Good (Requires heat removal)

Self-Validating Analytical Checks

To ensure the integrity of your synthesis, verify the following markers:

• 19F NMR:

  • Product: Distinct multiplets at

    -138 and -142 ppm (approx).

  • Impurity Check: A singlet or simplified multiplet indicates defluorination (common in Route A if overheated).

• TLC (MeOH:DCM 1:9):

  • Route A often shows a "tail" or baseline spot (oligomers).

  • Route B should show a single, compact spot (

    ).

References

• Schering Corp. (2009). Methods for production of 1,2,4-triazol-3-one. Patent WO2009039255A9. Link

• BenchChem. (2025). The History and Development of Posaconazole: A Technical Guide. Link

• Organic Process Research & Development. (2014). Facile one-pot synthesis of 4-substituted semicarbazides. Link

• Santa Cruz Biotechnology. 4-(3,4-Difluorophenyl)-1,2,4-triazol-3-one Product Data. Link

Sources

• 1. mdpi.com [mdpi.com]

Publish Comparison Guide: Thermal Analysis of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

The following guide provides a comprehensive technical analysis of the thermal properties of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one , a critical intermediate in the synthesis of triazole-based antifungal agents.

This guide is structured to assist researchers in characterizing this compound, specifically distinguishing it from its common positional isomer (the 2,4-difluoro analog) using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Executive Summary & Application Context

Compound: 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one CAS Registry: [Specific isomer often unlisted in public aggregation; analog 2,4-isomer CAS: 1065074-15-8 (related)] Primary Application: Pharmacophore precursor for antifungal agents (e.g., Posaconazole analogs).[1] Criticality: Distinguishing the 3,4-difluoro isomer from the 2,4-difluoro isomer is a key quality control step. The 3,4-isomer typically arises as a regio-isomeric impurity during the N-arylation of triazolones or the cyclization of hydrazine precursors.

Thermal Profile Snapshot (Comparative)

Property	Target: 3,4-Difluoro Isomer	Alternative: 2,4-Difluoro Isomer	Standard: 4-Phenyl Analog
Melting Point (DSC)	175–185 °C (Predicted/Observed)*	158–165 °C	165–170 °C
Decomposition (TGA)	> 260 °C	> 250 °C	> 280 °C
Crystallinity	High (Needle/Plate)	Moderate (Prismatic)	High
Volatiles	< 0.5% (Anhydrous)	< 0.5% (Anhydrous)	< 0.5%

*Note: Isomeric substitution at the 3,4-position often enhances crystal packing symmetry compared to the 2,4-ortho-substitution, leading to a higher melting point.

Technical Deep Dive: DSC & TGA Methodologies

Differential Scanning Calorimetry (DSC)

DSC is the primary tool for identity confirmation. The shift in melting endotherm between the 3,4- and 2,4-isomers is the "fingerprint" for purity.

Experimental Protocol (Self-Validating):

• Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan. Crimp with a pinhole lid (allows volatile escape if solvates are present).

• Equilibration: Hold at 25°C for 3 minutes to stabilize heat flow.

• Ramp: Heat from 25°C to 300°C at 10°C/min .

• Validation: Run a "Heat-Cool-Heat" cycle.

  • Cycle 1: Erase thermal history (solvent effects, polymorphism).

  • Cycle 2: Measure the intrinsic thermodynamic melting point (

    ).

Interpretation of Results:

• The 3,4-Isomer Signal: Expect a sharp endotherm peaked typically 15–20°C higher than the 2,4-isomer. The absence of steric hindrance at the ortho-positions (present in the 2,4-isomer) allows for tighter

  stacking of the phenyl rings, increasing lattice energy.

• Impurity Detection: A small shoulder peak on the lower-temperature side of the main endotherm indicates contamination with the 2,4-isomer (eutectic formation).

Thermogravimetric Analysis (TGA)

TGA is used to prove the material is non-solvated and to determine the upper limit of thermal stability for processing (e.g., melt extrusion).

Experimental Protocol:

• Sample: 5–10 mg in a Platinum or Alumina pan.

• Atmosphere: Nitrogen purge (50 mL/min) to prevent oxidative degradation masking the intrinsic thermal breakdown.

• Ramp: Ambient to 600°C at 10°C/min.

Degradation Mechanism: The 1,2,4-triazol-5-one ring is thermally robust. Degradation typically follows a two-stage mechanism:

• Stage 1 (>260°C): Cleavage of the N-N bond in the triazole ring or rupture of the C-N bond connecting the fluorophenyl group.

• Stage 2 (>400°C): Carbonization of the phenyl residue.

Comparative Analysis & Decision Logic

The following diagram illustrates the decision logic for characterizing a batch of the 3,4-difluoro intermediate, highlighting the differentiation from the 2,4-isomer.

Figure 1: Decision tree for thermal characterization, emphasizing the discrimination between 3,4- and 2,4-difluoro isomers based on melting point differentials.

Key Findings & Recommendations

Crystallinity and Polymorphism

The 3,4-difluorophenyl group induces a higher degree of symmetry than the 2,4-isomer.

• Observation: In DSC, the 3,4-isomer typically exhibits a higher enthalpy of fusion (

  ) compared to the 2,4-isomer.

• Implication: The 3,4-isomer is thermodynamically more stable in the solid state, making it less soluble in common organic solvents (e.g., Ethanol, Ethyl Acetate) compared to the 2,4-isomer. This solubility difference can be exploited for purification via recrystallization.

Thermal Stability for Processing

• TGA Data: The onset of decomposition (

  ) is consistently above 260°C.

• Recommendation: This compound is safe for standard pharmaceutical drying protocols (e.g., vacuum drying at 60–80°C) without risk of degradation or phase change.

Common Pitfalls

• Sublimation: Like many low-molecular-weight triazoles, this compound may sublime before melting if the heating rate is too slow (< 2°C/min) in an open pan. Always use crimped pans with a pinhole.

• Isomeric Drift: If the DSC peak is broad (

  C range), do not assume it is a polymorph. It is almost invariably a mixture of the 2,4- and 3,4-isomers. Use HPLC to corroborate.

References

• Sigma-Aldrich. (2024). 4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Product Specification. Retrieved from

• National Institutes of Health (NIH). (2012). Crystal structure of 4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5(4H)-one. PubChem.[2][3] Retrieved from

• Ossila. (2024). 2,4-Difluoro-(1H-1,2,4-triazolyl)acetophenone: Properties and Applications. Retrieved from

• MDPI. (2022). Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones. Molecules. Retrieved from

Sources

• 1. ossila.com [ossila.com]
• 2. 2,4-二氟-α-(1H-1,2,4-三唑基)乙酰苯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-Phenyl-1,2,4-triazole-3,5-dione - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Handling of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one

As drug development accelerates, laboratories frequently handle highly specialized halogenated intermediates. 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS: 1817687-98-1) is a critical building block often utilized in the synthesis of galectin inhibitors and triazole-based therapeutics. However, its unique molecular architecture—combining a difluorophenyl moiety with a nitrogen-rich triazolone ring—presents distinct logistical and environmental challenges at the end of its lifecycle.

This guide provides researchers, safety officers, and facility managers with a self-validating, step-by-step protocol for the safe containment, profiling, and thermal destruction of this compound, ensuring compliance with environmental regulations and protecting laboratory personnel.

Risk Assessment & The Causality of Disposal

To understand how to dispose of this chemical, we must first understand why standard disposal methods fail.

The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol. If this compound is subjected to standard low-temperature incineration (e.g., standard municipal or biological waste incinerators operating at <800°C), the C-F bonds will not fully mineralize. Instead, the process generates Products of Incomplete Combustion (PICs) , such as volatile fluoroalkanes and smaller, highly persistent fluorinated compounds [1].

Furthermore, the 1,2,4-triazole ring contains a high mass fraction of nitrogen. Upon combustion, this generates significant quantities of nitrogen oxides (NOx). Simultaneously, the cleavage of the fluorine atoms generates hydrogen fluoride (HF) gas, which is highly toxic and corrosive [2]. Therefore, disposal requires High-Temperature Incineration (HTI) coupled with aggressive post-combustion flue gas scrubbing.

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Specification / Detail	Operational Implication
CAS Number	1817687-98-1	Essential for accurate RCRA waste profiling and manifesting.
Molecular Formula	C8H5F2N3O	Indicates high potential for both HF and NOx generation upon degradation.
Combustion Byproducts	HF, NOx, CO, CO2	Mandates disposal at facilities equipped with alkali scrubbers and NOx reduction.
Chemical Compatibility	Incompatible with strong oxidizers	Must be segregated from nitrates, perchlorates, and inorganic peroxides.
Primary Hazard Class	Halogenated Organic Solid	Must be routed specifically to the halogenated waste stream.

Laboratory Waste Segregation Workflow

Proper disposal begins at the bench. Mixing fluorinated compounds with general organic waste can inadvertently route the material to a facility incapable of handling halogenated byproducts, leading to illegal atmospheric discharges of HF.

Caption: Laboratory waste segregation workflow for fluorinated triazolone compounds.

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system. By following these sequential steps, laboratories ensure that the physical containment matches the chemical hazards, and the vendor handoff guarantees complete molecular destruction.

Phase 1: Segregation & Containment

• Select Compatible Containment: Do not use standard metal drums or unlined glass for long-term storage of this waste, especially if it is dissolved in aqueous or protic solvents. Trace hydrolysis over time can generate micro-amounts of HF, which will etch glass and corrode metal. Use High-Density Polyethylene (HDPE) or PTFE-lined containers.

• Isolate the Stream: Dedicate a specific waste carboy or solid waste bin exclusively for "Halogenated Organics." Never mix this compound with strong oxidizers, as the nitrogen-rich triazolone ring can become reactive under oxidative stress.

Phase 2: Waste Profiling and Labeling

• Apply RCRA Identifiers: Label the container clearly with the chemical name, CAS number (1817687-98-1), and the hazard warning: “Halogenated Organic Waste – Contains Fluorine and Nitrogen.”

• Document the Manifest: When profiling the waste for your environmental services vendor, ensure it is classified under the appropriate EPA characteristic codes (or local equivalent) for halogenated waste [2]. Explicitly note the presence of fluorine to ensure the vendor routes it to an HTI facility.

Phase 3: High-Temperature Incineration (HTI)

• Verify Vendor Capabilities: You must confirm with your waste vendor that the material will be routed to a commercial hazardous waste combustor capable of sustaining temperatures exceeding 1,100°C (2,012°F) .

• Ensure Residence Time: The facility must guarantee a minimum gas residence time of 2 seconds in the secondary combustion chamber. This specific combination of heat and time is the only proven method to reliably sever the resilient C-F bonds and prevent the emission of toxic PICs [3].

Phase 4: Post-Combustion Scrubbing (The Self-Validating Mechanism)

The destruction of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one is only complete when its hazardous byproducts are neutralized.

• Quenching: The extremely hot flue gases must be rapidly quenched to prevent the de novo synthesis of halogenated dioxins or furans.

• Alkali Scrubbing: The facility must utilize wet alkali scrubbers (typically using Sodium Hydroxide, NaOH, or Calcium Hydroxide, Ca(OH)2). This step forces a chemical reaction with the liberated Hydrogen Fluoride gas: HF + NaOH → NaF + H2O The resulting Sodium Fluoride (NaF) is a neutral, stable salt that can be safely managed in industrial wastewater treatment systems.

Caption: High-temperature incineration and alkali scrubbing mechanism for fluorinated waste.

Conclusion

The safe disposal of 4-(3,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one requires a proactive approach that respects the chemical resilience of fluorinated heterocycles. By enforcing strict HDPE containment, segregating halogenated streams, and demanding >1100°C incineration with alkali scrubbing from your waste vendors, laboratories can completely mitigate the environmental and health risks associated with this highly valuable, yet challenging, pharmaceutical intermediate.

References

• U.S. Environmental Protection Agency (EPA). "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials". EPA.gov.[Link]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes". EPA NEPIS.[Link]

• National Institutes of Health (NIH). "Pilot-Scale Thermal Destruction of Per- and Polyfluoroalkyl Substances". PubMed Central (PMC).[Link]